4-Benzyl albuterol, (-)-

• CAS: 174607-68-2

Core Science & Biosynthesis

An In-depth Technical Guide to (-)-4-Benzyl Albuterol: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-4-Benzyl albuterol, the (R)-enantiomer, is a pivotal intermediate in the stereoselective synthesis of Levalbuterol ( (R)-Salbutamol), a potent and selective β₂-adrenergic receptor agonist. The strategic use of the benzyl protecting group on the phenolic hydroxyl at the 4-position of albuterol facilitates chiral resolution and subsequent synthetic manipulations, ensuring the production of the therapeutically active enantiomer. This guide provides a comprehensive overview of the chemical structure, properties, synthesis, and characterization of (-)-4-Benzyl albuterol. Furthermore, it delves into its implicit pharmacological relevance and outlines key experimental protocols for its synthesis and evaluation, offering a critical resource for researchers in medicinal chemistry and drug development.

Introduction: The Significance of Chiral Purity in β₂-Adrenergic Agonists

Albuterol (Salbutamol) is a widely prescribed bronchodilator for the management of asthma and chronic obstructive pulmonary disease (COPD). It is a chiral molecule and has traditionally been administered as a racemic mixture of its (R)- and (S)-enantiomers. However, extensive pharmacological studies have revealed that the bronchodilatory effects are almost exclusively attributable to the (R)-enantiomer, also known as Levalbuterol.[1] The (S)-enantiomer is not only inactive as a bronchodilator but has been implicated in some pro-inflammatory effects. This understanding has underscored the critical importance of stereoselective synthesis to produce enantiomerically pure β₂-adrenergic agonists.

(-)-4-Benzyl albuterol serves as a key chiral building block in the industrial synthesis of Levalbuterol. The benzyl group acts as a protecting group for the phenolic hydroxyl, preventing unwanted side reactions during subsequent synthetic steps and enabling efficient chiral resolution of the racemic mixture.[2] This guide will elucidate the chemical and structural nuances of this important intermediate.

Chemical Structure and Properties

(-)-4-Benzyl albuterol, a derivative of albuterol, possesses a distinct set of chemical and physical properties owing to the presence of the benzyl ether linkage.

Chemical Identity

Identifier	Value
IUPAC Name	(R)-1-(4-(Benzyloxy)-3-(hydroxymethyl)phenyl)-2-(tert-butylamino)ethan-1-ol[3]
Synonyms	(-)-4-Benzyl Salbutamol, (R)-4-Benzyl Albuterol, Levalbuterol USP Related Compound F[1][3]
CAS Number	174607-68-2[3]
Molecular Formula	C₂₀H₂₇NO₃[1][3][4][5]
Molecular Weight	329.44 g/mol [1][3][4][5]
SMILES	CC(C)(C)NCC1=CC(CO)=C(OCC2=CC=CC=C2)C=C1[3]
InChI Key	ICDQPCBDGAHBGG-UHFFFAOYSA-N[1][4][5]

Physicochemical Properties

A comprehensive Certificate of Analysis for a specific batch of (-)-4-Benzyl Albuterol would provide precise values for the following properties. The data presented below are typical expected values based on available information.

Property	Value	Source
Appearance	White to off-white solid	[2]
Melting Point	Not publicly available; would be specified in a Certificate of Analysis.
Optical Rotation	Not publicly available; would be specified in a Certificate of Analysis for the (R)-enantiomer.
Solubility	Sparingly soluble in DMSO (1-10 mg/ml), slightly soluble in Ethanol (0.1-1 mg/ml).[1][6]	[1][6]
Storage	Recommended storage at 2-8°C.[6]	[6]

Synthesis and Manufacturing

The synthesis of (-)-4-Benzyl albuterol is a critical step in the production of Levalbuterol. The process typically involves the synthesis of racemic 4-benzyl albuterol followed by chiral resolution.

Synthesis of Racemic 4-Benzyl Albuterol

A common route to racemic 4-benzyl albuterol starts from a protected 4-hydroxyacetophenone derivative. The key steps involve bromination, followed by amination with N-tert-butylamine, and subsequent reduction of the ketone. The phenolic hydroxyl group is protected with a benzyl group at an appropriate stage in the synthesis.

Chiral Resolution to (-)-4-Benzyl Albuterol

The resolution of racemic 4-benzyl albuterol is the pivotal step to isolate the desired (R)-enantiomer. This is often achieved by diastereomeric salt formation using a chiral resolving agent, such as L-tartaric acid. The differential solubility of the resulting diastereomeric salts allows for their separation by crystallization.

Figure 1: Chiral Resolution of Racemic 4-Benzyl Albuterol.

Experimental Protocol: Synthesis of (R)-(-)-4-Benzyl Albuterol

The following protocol is adapted from established patent literature and provides a robust method for the synthesis and isolation of the (R)-enantiomer.[2]

Step 1: Diastereomeric Salt Formation

• Suspend racemic 4-benzyl albuterol (100 g, 0.30 mol) in methanol (500 ml) and heat to reflux to obtain a clear solution.

• In a separate flask, dissolve L-tartaric acid (50 g, 0.33 mol) in methanol (150 ml), heating if necessary.

• Slowly add the L-tartaric acid solution to the refluxing solution of racemic 4-benzyl albuterol over approximately 15 minutes.

• Cool the resulting clear solution to 0-5°C and stir for 2-3 hours to induce crystallization.

• Filter the crystalline precipitate of (R)-4-benzyl albuterol-L-tartrate and wash with cold methanol.

Step 2: Liberation of the Free Base

• Dissolve the filtered (R)-4-benzyl albuterol-L-tartrate salt in water (650 ml).

• Filter the solution through celite to remove any insoluble impurities.

• Cool the clear filtrate to 10°C.

• Slowly add a 10% aqueous solution of sodium hydroxide until the pH of the solution reaches 10-11.

• Stir the mixture for at least 4 hours to allow the free base to precipitate completely.

• Filter the solid, wash thoroughly with deionized water, and dry under vacuum at 40-50°C to yield (R)-(-)-4-benzyl albuterol.

Spectroscopic and Chromatographic Characterization

A comprehensive characterization is essential to confirm the identity, purity, and stereochemistry of (-)-4-Benzyl albuterol. The following data are representative of what would be expected from a full analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H-NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of both the substituted phenyl ring and the benzyl group, a singlet for the benzylic methylene protons, signals for the methine and methylene protons of the ethanolamine side chain, and a singlet for the tert-butyl group.

• ¹³C-NMR: The carbon NMR spectrum will display distinct resonances for all 20 carbon atoms, including the aromatic carbons, the benzylic carbon, the carbons of the ethanolamine side chain, and the quaternary and methyl carbons of the tert-butyl group.

Mass Spectrometry (MS)

The mass spectrum of 4-benzyl albuterol is expected to show a molecular ion peak [M]⁺ or a protonated molecular ion peak [M+H]⁺ at m/z 329 or 330, respectively.[5] Common fragmentation patterns would involve cleavage of the C-C bond adjacent to the nitrogen (alpha-cleavage) and loss of the tert-butyl group.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands corresponding to the functional groups present in the molecule. Key expected peaks include: a broad O-H stretching band for the hydroxyl groups, C-H stretching bands for the aromatic and aliphatic moieties, C=C stretching bands for the aromatic rings, and C-O stretching bands for the ether and alcohol functionalities.

High-Performance Liquid Chromatography (HPLC)

HPLC is a critical tool for assessing the purity of (-)-4-Benzyl albuterol. A reversed-phase HPLC method with UV detection is typically employed. For enantiomeric purity, a chiral HPLC column is necessary to separate the (R)- and (S)-enantiomers.

Pharmacological Profile

As a protected precursor to Levalbuterol, (-)-4-Benzyl albuterol is not intended for direct therapeutic use. However, understanding its potential interaction with β₂-adrenergic receptors is valuable from a drug development perspective.

Mechanism of Action of the Active Metabolite (Levalbuterol)

Upon debenzylation, (-)-4-Benzyl albuterol is converted to Levalbuterol. Levalbuterol is a selective β₂-adrenergic receptor agonist.[] Binding of Levalbuterol to β₂-receptors on airway smooth muscle cells leads to the activation of adenylyl cyclase, which in turn increases the intracellular concentration of cyclic AMP (cAMP).[8] This increase in cAMP activates protein kinase A, which phosphorylates key intracellular proteins, leading to a decrease in intracellular calcium concentrations and ultimately, smooth muscle relaxation and bronchodilation.

Figure 2: Mechanism of Action of Levalbuterol.

Experimental Protocols for Pharmacological Evaluation

To assess the potential β₂-adrenergic activity of (-)-4-Benzyl albuterol or to characterize the final deprotected product, Levalbuterol, the following in vitro assays are standard.

5.2.1. β₂-Adrenergic Receptor Binding Assay

This assay determines the affinity of a compound for the β₂-adrenergic receptor.

• Cell Culture: Culture a cell line stably expressing the human β₂-adrenergic receptor (e.g., HEK293 or CHO cells).

• Membrane Preparation: Harvest the cells and prepare a crude membrane fraction by homogenization and centrifugation.

• Binding Reaction: Incubate the cell membranes with a radiolabeled ligand (e.g., ³H-dihydroalprenolol) and varying concentrations of the test compound ((-)-4-Benzyl albuterol or Levalbuterol).

• Separation: Separate the bound and free radioligand by rapid filtration.

• Detection: Quantify the radioactivity on the filters using a scintillation counter.

• Data Analysis: Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) and calculate the Ki (inhibition constant).

5.2.2. cAMP Functional Assay

This assay measures the ability of a compound to stimulate cAMP production, indicating its agonist activity.

• Cell Seeding: Seed cells expressing the β₂-adrenergic receptor into a multi-well plate.

• Compound Incubation: Treat the cells with varying concentrations of the test compound in the presence of a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Cell Lysis: Lyse the cells to release the intracellular cAMP.

• cAMP Detection: Quantify the amount of cAMP in the cell lysates using a competitive immunoassay, such as an ELISA or HTRF-based assay.[9][10]

• Data Analysis: Generate a dose-response curve and determine the EC₅₀ (the concentration of the agonist that produces 50% of the maximal response) and the Emax (the maximum effect).

Stability and Reactivity

The stability of (-)-4-Benzyl albuterol is a critical parameter for its storage and handling as a pharmaceutical intermediate.

Chemical Stability

The benzyl ether linkage is generally stable under neutral and basic conditions but can be cleaved under acidic conditions or by hydrogenolysis. The primary degradation pathway of concern is the cleavage of the benzyl group. Stability studies should be conducted according to ICH guidelines to establish a re-test period.[11][12][13][14][15]

Figure 3: Workflow for Stability Testing of (-)-4-Benzyl Albuterol.

Reactivity

The primary reaction of interest for (-)-4-Benzyl albuterol is the debenzylation to yield Levalbuterol. This is typically achieved by catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst.[2] The reaction is clean and efficient, yielding the desired product and toluene as a byproduct.

Conclusion

(-)-4-Benzyl albuterol is a fundamentally important molecule in the synthesis of the enantiomerically pure β₂-adrenergic agonist, Levalbuterol. Its chemical structure, with the benzyl protecting group, allows for the effective chiral resolution of the racemic precursor. A thorough understanding of its chemical properties, synthesis, and characterization is essential for drug development professionals working on respiratory therapeutics. The experimental protocols outlined in this guide provide a framework for the synthesis and evaluation of this key intermediate, contributing to the production of safer and more effective medicines for patients with obstructive airway diseases.

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An In-Depth Technical Guide to (-)-4-Benzyl Albuterol as a Key Precursor in the Synthesis of Salbutamol

Abstract

This technical guide provides a comprehensive examination of (-)-4-Benzyl albuterol, a critical intermediate in the chemical synthesis of the potent β2-adrenergic receptor agonist, salbutamol (albuterol). Contrary to a prodrug hypothesis, the primary role of the benzyl moiety in this context is as a protecting group for the phenolic hydroxyl function during multi-step synthesis. This document elucidates the strategic importance of this approach, details the mechanism and protocols for the conversion of (-)-4-Benzyl albuterol to salbutamol, and discusses the pharmacological action of the final active pharmaceutical ingredient (API). This guide is intended for researchers, chemists, and professionals in drug development and manufacturing who require a deep technical understanding of this synthetic pathway.

Introduction: The Strategic Importance of a Precursor

Salbutamol, known as albuterol in the United States, is a cornerstone in the management of respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD).[1] Its therapeutic efficacy is derived from its function as a selective β2-adrenergic receptor agonist, which leads to the relaxation of bronchial smooth muscle and subsequent bronchodilation.[2] The salbutamol molecule possesses a catechol-like structure that is susceptible to oxidation and unwanted side reactions during synthesis. To achieve high purity and yield, particularly for the therapeutically more active (R)-enantiomer (levosalbutamol), a robust synthetic strategy is imperative.

This is where (-)-4-Benzyl albuterol (also known as O-benzyl salbutamol) becomes critical. It is not a prodrug that is metabolized in vivo; rather, it is a stable, advanced intermediate in which the 4-position phenolic hydroxyl group is protected by a benzyl ether.[3] This protection strategy prevents unwanted reactions at this site during earlier synthetic steps, such as the introduction of the amino alcohol side chain. The final step of the synthesis is the removal of this benzyl group to unmask the active salbutamol molecule.[4][5]

This guide will dissect the mechanism of action of (-)-4-Benzyl albuterol from the perspective of its role as a synthetic precursor, providing both the chemical rationale and practical, field-proven protocols.

Rationale for Benzyl Group Protection in Salbutamol Synthesis

The decision to use a benzyl group to protect the phenolic hydroxyl of the salbutamol core is a deliberate choice rooted in the principles of synthetic organic chemistry. The primary motivations for this strategy are outlined below.

• Preventing Unwanted Electrophilic Aromatic Substitution: The phenolic hydroxyl group is a strong activating group, making the aromatic ring highly susceptible to electrophilic attack. During various stages of synthesis, reagents that are electrophilic in nature could lead to unwanted side products. The benzyl ether effectively deactivates this position, directing the desired chemical transformations to other parts of the molecule.

• Enhancing Stability: Catechol and phenol moieties can be sensitive to oxidation. Protecting the hydroxyl group as a benzyl ether increases the overall stability of the intermediate, allowing for more forceful reaction conditions in other synthetic steps without degrading the core structure.

• Facilitating Purification: The benzyl group increases the lipophilicity of the intermediate. This alteration in physical properties can be advantageous for purification by crystallization or chromatography, allowing for the efficient removal of more polar impurities.

• Enabling Stereoselective Synthesis: The synthesis of enantiomerically pure (R)-salbutamol (levosalbutamol) often involves the resolution of a racemic intermediate.[3] Using a stable, crystalline precursor like 4-benzyl albuterol can facilitate this resolution process, for example, through diastereomeric salt formation with a chiral acid.[4]

The diagram below illustrates the logical flow of utilizing a protected intermediate in a generalized synthetic pathway.

Caption: Logical workflow for the use of a benzyl protecting group in salbutamol synthesis.

Mechanism of Action: Conversion of Precursor to Active Drug

The "action" of (-)-4-Benzyl albuterol is its chemical transformation into salbutamol. This is not a metabolic process but a controlled chemical reaction. The most common and industrially scalable method for this conversion is catalytic hydrogenolysis .

The Chemistry of Catalytic Hydrogenolysis

This reaction involves the cleavage of the carbon-oxygen bond of the benzyl ether in the presence of hydrogen gas (H₂) and a metal catalyst, typically palladium on carbon (Pd/C).[5][6]

The generally accepted mechanism proceeds as follows:

• Adsorption: Both the hydrogen gas and the benzyl ether substrate adsorb onto the surface of the palladium catalyst.

• Hydrogen Activation: The H-H bond in H₂ is cleaved on the palladium surface, forming reactive palladium-hydride species.

• C-O Bond Cleavage: The benzyl C-O bond is cleaved. This is the key step and results in the formation of toluene and the free phenolic hydroxyl group of salbutamol.

• Desorption: The final products, salbutamol and toluene, desorb from the catalyst surface, regenerating the active sites for the next catalytic cycle.

This process is highly efficient and clean, with the primary byproduct, toluene, being easily removable due to its volatility.[7]

Caption: Simplified mechanism of catalytic hydrogenolysis for debenzylation.

Experimental Protocols

The following protocols are representative of established methods for the conversion of (-)-4-Benzyl albuterol to salbutamol.

Protocol: Catalytic Hydrogenation for Debenzylation of (R)-4-Benzyl Albuterol

This protocol is adapted from established patent literature and represents a standard industrial process.[4][5][6]

Objective: To debenzylate (R)-4-Benzyl Albuterol to produce (R)-Salbutamol.

Materials:

• (R)-4-Benzyl Albuterol

• Methanol (reagent grade)

• 5% Palladium on Carbon (Pd/C) catalyst (typically 50% wet to reduce fire hazard)

• Hydrogen (H₂) gas

• Pressurized hydrogenation vessel (e.g., Parr Hydrogenator)

• Filtration apparatus (e.g., Buchner funnel with celite or a filter press)

• Sulphuric Acid (optional, for salt formation)

Procedure:

• Vessel Charging: In a suitable hydrogenation vessel, suspend (R)-4-Benzyl Albuterol (e.g., 100 g, 0.304 mol) in methanol (e.g., 850 ml).[6]

• Catalyst Addition: Carefully add 5% Pd/C catalyst (e.g., 2.8 g) to the suspension.[6] The vessel should be purged with an inert gas like nitrogen before and after catalyst addition to prevent ignition of the solvent-wetted catalyst in the presence of air.

• Hydrogenation: Seal the vessel and purge it with hydrogen gas. Pressurize the vessel with hydrogen to 30-45 psi (2-3 kg/cm ²).[5][6]

• Reaction: Stir the mixture at a controlled temperature (e.g., 35-40°C) for 1-3 hours.[6] The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) by checking for the disappearance of the starting material.

• Catalyst Removal: Once the reaction is complete, depressurize the vessel and purge with nitrogen. Filter the reaction mixture through a bed of celite to carefully remove the palladium catalyst. Wash the filter cake with a small amount of methanol to recover any remaining product.

• Isolation: The resulting filtrate contains the salbutamol free base. The product can be isolated by evaporation of the solvent. For purification, crystallization from a suitable solvent like methanol or ethyl acetate can be performed.[6]

• Salt Formation (Optional): To form the more stable sulphate salt, cool the filtrate to 5-10°C and slowly add concentrated sulphuric acid until the pH is between 4-5. The salbutamol sulphate will precipitate and can be collected by filtration, washed with cold methanol, and dried.[6]

Self-Validation: The success of the protocol is validated by analytical characterization of the final product. HPLC analysis should confirm the absence of the starting material (-)-4-Benzyl albuterol and show high purity of salbutamol. Chiral HPLC can be used to confirm that no racemization has occurred and the enantiomeric excess remains high (e.g., >99%).

Pharmacological Profile of the Final Product: Salbutamol

Upon successful debenzylation, the resulting salbutamol is a potent and selective β2-adrenergic agonist.[8] It is important to note that (-)-4-Benzyl albuterol itself is not expected to have significant affinity for the β2-receptor due to the bulky benzyl group obstructing the key phenolic hydroxyl interaction within the receptor's binding pocket.

Mechanism of Pharmacological Action

• Receptor Binding: Salbutamol binds to β2-adrenergic receptors, which are G-protein coupled receptors located on the surface of airway smooth muscle cells.[2]

• Signal Transduction: This binding activates adenylyl cyclase, which in turn increases the intracellular concentration of cyclic adenosine monophosphate (cAMP).

• Cellular Response: Elevated cAMP levels activate Protein Kinase A (PKA). PKA phosphorylates various intracellular proteins, leading to a decrease in intracellular calcium concentrations and the relaxation of smooth muscle.

• Therapeutic Effect: The relaxation of the airway smooth muscle results in bronchodilation, relieving the symptoms of asthma and COPD.

Caption: Salbutamol's signaling pathway leading to bronchodilation.

Pharmacokinetic Parameters

A summary of key pharmacokinetic data for salbutamol is presented below. These parameters are critical for understanding the drug's behavior after administration.

Parameter	Value (Oral Administration)	Value (Inhaled Administration)	Reference
Bioavailability	~50% (due to first-pass metabolism)	Variable, but direct lung action	[2][9]
Time to Peak (Tmax)	1.8 - 2.0 hours	15 - 30 minutes for maximal effect	[2][9]
Half-life (t½)	4.8 - 5.5 hours	3 - 6 hours	[2][9]
Metabolism	Primarily hepatic sulfation	Minimal lung metabolism	[2]

Conclusion

(-)-4-Benzyl albuterol is a cornerstone intermediate in the modern synthesis of salbutamol. Its role is not that of a biological prodrug, but of a chemically protected precursor that enables a more controlled, efficient, and high-purity manufacturing process. The use of a benzyl protecting group addresses key challenges in the synthesis of this important bronchodilator, including the prevention of side reactions and facilitation of purification and chiral resolution. The conversion to the active drug is achieved through a well-understood and robust chemical process, catalytic hydrogenolysis. This guide has provided the in-depth technical rationale, experimental protocols, and pharmacological context necessary for professionals in the field of drug development and manufacturing.

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The Spectroscopic Signature of (-)-4-Benzyl Albuterol: A Comprehensive Technical Guide

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for (-)-4-Benzyl albuterol, a key intermediate and potential impurity in the synthesis of the widely used bronchodilator, Levalbuterol. Designed for researchers, scientists, and drug development professionals, this document elucidates the structural features of the molecule through Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The causality behind experimental choices and the self-validating nature of the described protocols are emphasized to ensure scientific integrity and practical applicability.

Introduction

(-)-4-Benzyl albuterol, with the IUPAC name (R)-2-(tert-butylamino)-1-[3-(hydroxymethyl)-4-(phenylmethoxy)phenyl]ethanol, is the R-enantiomer of 4-Benzyl albuterol.[1] It serves as a crucial precursor in the stereoselective synthesis of Levalbuterol, the pharmacologically active enantiomer of albuterol.[2] The purity and structural integrity of this intermediate are paramount to the safety and efficacy of the final active pharmaceutical ingredient (API). Consequently, robust analytical characterization using a suite of spectroscopic techniques is a critical aspect of quality control in the pharmaceutical industry. This guide presents a detailed analysis of the NMR, IR, and MS data for (-)-4-Benzyl albuterol, providing a foundational reference for its identification and characterization.

Molecular Structure and Properties

• Molecular Formula: C₂₀H₂₇NO₃[2]

• Molecular Weight: 329.4 g/mol [3]

• Synonyms: (R)-4-Benzyl Albuterol, Levalbuterol Related Compound F[1][2]

Spectroscopic Data Analysis

The following sections detail the experimental data obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry for a synthesized and purified sample of 4-Benzyl albuterol, as reported in the scientific literature.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique that provides detailed information about the carbon-hydrogen framework of a molecule. For (-)-4-Benzyl albuterol, both ¹H and ¹³C NMR are essential for confirming its structure.

Proton NMR provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. The following table summarizes the ¹H NMR spectral data for 4-Benzyl albuterol.[4]

Chemical Shift (δ, ppm)	Number of Protons	Multiplicity	Assignment
1.21	9H	s	Protons of the tert-butyl group
4.66	2H	s	Protons of the benzylic CH₂ group
7.31-7.47	5H	m	Protons of the phenyl group
Not specified in source	1H		Methine proton (CH-OH)
Not specified in source	2H		Methylene protons adjacent to the amine
Not specified in source	3H		Aromatic protons of the substituted ring
Not specified in source	1H		Amine proton (NH)
Not specified in source	1H		Hydroxyl proton (CH-OH)
Not specified in source	1H		Hydroxyl proton (CH₂-OH)

Data for some protons were not explicitly provided in the primary source snippet.

Carbon-13 NMR provides information about the different carbon environments in the molecule. The following table summarizes the ¹³C NMR spectral data for 4-Benzyl albuterol.

Chemical Shift (δ, ppm)	Assignment
27.04	Carbons of the tert-butyl group
52.60	Carbon of the tert-butyl quaternary center
Not specified in source	Methylene carbon adjacent to the amine
Not specified in source	Methine carbon (CH-OH)
Not specified in source	Methylene carbon of the benzylic ether
Not specified in source	Methylene carbon of the hydroxymethyl group
Not specified in source	Aromatic carbons of the substituted phenyl ring
Not specified in source	Aromatic carbons of the benzyl group phenyl ring

A detailed assignment for all carbons was not available in the primary source snippet.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of 4-Benzyl albuterol exhibits characteristic absorption bands corresponding to its key functional groups.[4]

Wavenumber (cm⁻¹)	Functional Group Assignment
3428.93	N-H stretching
2981.68, 2862.63	Aromatic C-H stretching
1500.88, 1454.21	C=C ring stretching (aromatic)

Mass Spectrometry (MS)

Mass spectrometry is a technique that measures the mass-to-charge ratio of ions. Electrospray ionization (ESI) is a soft ionization technique commonly used for polar molecules like (-)-4-Benzyl albuterol.

The ESI mass spectrum of 4-Benzyl albuterol shows a protonated molecular ion [M+H]⁺ at m/z 330.2, which is consistent with its molecular weight of 329.4 g/mol .[4]

Experimental Protocols

The following are generalized, yet detailed, protocols for acquiring the spectroscopic data presented. These protocols are based on standard laboratory practices and the information available from the primary literature.[4]

NMR Data Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of (-)-4-Benzyl albuterol in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD) in an NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm).

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

  • Integrate the peaks to determine the relative number of protons.

• ¹³C NMR Acquisition:

  • Acquire a standard one-dimensional ¹³C NMR spectrum with proton decoupling.

  • Set the spectral width to cover the expected range of carbon chemical shifts (typically 0-220 ppm).

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio due to the low natural abundance of ¹³C.

IR Data Acquisition

• Sample Preparation: Prepare the sample as a KBr (potassium bromide) pellet. Mix a small amount of (-)-4-Benzyl albuterol with dry KBr powder and press it into a thin, transparent disk.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment.

  • Place the KBr pellet in the sample holder and record the sample spectrum.

  • The instrument software will automatically subtract the background spectrum.

  • Typically, the spectrum is recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry Data Acquisition

• Sample Preparation: Prepare a dilute solution of (-)-4-Benzyl albuterol in a suitable solvent compatible with ESI-MS (e.g., methanol or acetonitrile, with or without a small amount of formic acid to promote protonation).

• Instrumentation: Use a mass spectrometer equipped with an electrospray ionization (ESI) source, such as an ion trap or quadrupole mass spectrometer.

• Data Acquisition:

  • Infuse the sample solution into the ESI source at a constant flow rate.

  • Operate the mass spectrometer in positive ion mode to detect the protonated molecule [M+H]⁺.

  • Scan a mass range that includes the expected molecular ion (e.g., m/z 100-500).

Visualizing the Analytical Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of (-)-4-Benzyl albuterol.

Caption: General workflow for the spectroscopic characterization of (-)-4-Benzyl albuterol.

Conclusion

The spectroscopic data presented in this guide provide a detailed and authoritative fingerprint for (-)-4-Benzyl albuterol. The combination of NMR, IR, and MS allows for unambiguous confirmation of its molecular structure, which is a critical step in ensuring the quality and safety of Levalbuterol and other related pharmaceutical products. The provided protocols and data serve as a valuable resource for scientists and researchers in the field of drug development and quality control.

References

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• Mendeley. (2011). Synthesis, isolation and characterization of process-related impurities in salbutamol sulphate. Retrieved from [Link]

• Semantic Scholar. (2011). Synthesis, Isolation and Characterization of Process-Related Impurities in Salbutamol Sulphate. Retrieved from [Link]

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An In-Depth Technical Guide to the Solubility and Stability of (-)-4-Benzyl Albuterol for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, a comprehensive understanding of an active pharmaceutical ingredient's (API) physicochemical properties is paramount to ensuring the safety, efficacy, and viability of a final drug product. This guide provides an in-depth technical exploration of the solubility and stability of (-)-4-Benzyl albuterol, a derivative of the well-known bronchodilator albuterol (salbutamol). As a crucial intermediate and potential drug candidate, its behavior in various solvent systems and under diverse environmental stresses dictates its formulation potential and shelf-life. This document is structured to provide not just procedural steps, but the scientific rationale that underpins them, empowering researchers to make informed decisions in their development endeavors.

Introduction: The Significance of (-)-4-Benzyl Albuterol's Physicochemical Profile

(-)-4-Benzyl albuterol, a benzyl ether derivative of albuterol, presents a unique set of properties that diverge from its parent compound. The introduction of the benzyl group significantly impacts its lipophilicity, which in turn influences its solubility in both aqueous and organic media. A thorough characterization of its solubility and stability is a critical first step in pre-formulation studies, guiding the selection of appropriate excipients and manufacturing processes.[1] Furthermore, understanding its degradation pathways is essential for developing stable formulations and robust analytical methods.[2][3]

This guide will navigate the theoretical and practical aspects of determining the solubility and stability of (-)-4-Benzyl albuterol, offering field-proven insights and detailed experimental protocols.

Solubility Characterization of (-)-4-Benzyl Albuterol

The solubility of an API is a critical determinant of its bioavailability and is influenced by a multitude of factors including the physicochemical properties of the solute and the solvent, temperature, and pH.[1] For (-)-4-Benzyl albuterol, its molecular structure, with both hydrophobic (benzyl group) and hydrophilic (hydroxyl and amino groups) moieties, suggests a complex solubility profile.

Qualitative Solubility

Preliminary assessments indicate that (-)-4-Benzyl albuterol exhibits sparing solubility in Dimethyl Sulfoxide (DMSO) (1-10 mg/ml) and is slightly soluble in ethanol (0.1-1 mg/ml).[4][5] This initial data underscores the need for a more comprehensive quantitative analysis across a broader spectrum of pharmaceutically relevant solvents.

Quantitative Solubility Determination in Various Solvents

A systematic approach to quantifying solubility is essential for formulation development. The shake-flask method is a widely accepted and reliable technique for determining equilibrium solubility.[6]

Table 1: Proposed Solvents for Quantitative Solubility Assessment of (-)-4-Benzyl Albuterol

Solvent Category	Specific Solvents	Rationale for Selection
Aqueous Buffers	pH 1.2 (Simulated Gastric Fluid, without enzymes)	To assess solubility in acidic conditions relevant to the stomach.[6]
pH 4.5 (Acetate Buffer)	Represents the pH of the upper small intestine.[6]
pH 6.8 (Phosphate Buffer)	Simulates the pH of the lower small intestine.[6]
Organic Solvents	Ethanol	A common co-solvent in liquid formulations.[7]
Propylene Glycol (PG)	A versatile solvent and humectant used in various dosage forms.
Polyethylene Glycol 400 (PEG 400)	A non-volatile solvent used in oral and topical formulations.
Dimethyl Sulfoxide (DMSO)	A powerful aprotic solvent, often used in early-stage in vitro studies.[7]
Co-solvent Mixtures	Ethanol/Water (various ratios)	To investigate the impact of polarity on solubility.[8]
PG/Water (various ratios)	To explore solubilization in commonly used binary systems.
PEG 400/Water (various ratios)	To assess the potential for creating stable liquid formulations.

Experimental Protocol: Equilibrium Solubility Determination by Shake-Flask Method

This protocol outlines a robust method for determining the equilibrium solubility of (-)-4-Benzyl albuterol in a selected solvent.

Materials:

• (-)-4-Benzyl albuterol powder

• Selected solvents (as per Table 1)

• Scintillation vials or glass flasks with screw caps

• Orbital shaker with temperature control

• Calibrated pH meter

• Syringe filters (0.45 µm, chemically compatible with the solvent)

• High-Performance Liquid Chromatography (HPLC) system with a validated analytical method for (-)-4-Benzyl albuterol

Procedure:

• Add an excess amount of (-)-4-Benzyl albuterol to a vial containing a known volume of the test solvent. The presence of undissolved solid is crucial to ensure saturation.

• Tightly cap the vials to prevent solvent evaporation.

• Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and agitate for a predetermined period (typically 24-72 hours) to reach equilibrium.

• After agitation, allow the samples to stand undisturbed for a sufficient time to allow for the sedimentation of excess solid.

• Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a 0.45 µm syringe filter into a clean vial.

• Dilute the filtered sample with a suitable mobile phase to a concentration within the calibration range of the analytical method.

• Analyze the diluted sample using a validated HPLC method to determine the concentration of dissolved (-)-4-Benzyl albuterol.

• For buffered aqueous solutions, measure the pH of the saturated solution at the end of the experiment to ensure it has not significantly changed.[6]

Causality Behind Experimental Choices:

• Excess Solid: Ensures that the solution is saturated, and the measured concentration represents the true equilibrium solubility.

• Constant Temperature: Solubility is temperature-dependent; maintaining a constant temperature is critical for reproducible results.

• Agitation: Facilitates the dissolution process and helps in reaching equilibrium faster.

• Filtration: Removes any undissolved solid particles that could lead to an overestimation of solubility.

• HPLC Analysis: Provides a specific and sensitive method for quantifying the API, capable of distinguishing it from potential impurities or degradants.[1]

Predictive Modeling of Solubility

In modern drug development, in silico tools are increasingly used to predict API solubility, thereby reducing the experimental burden.[9] Models like the general solubility equation (GSE) and more complex machine-learning approaches can provide initial estimates of solubility based on the molecule's physicochemical properties.[10][11][12][13] While these models are valuable for initial screening, experimental verification remains the gold standard.

Stability Assessment of (-)-4-Benzyl Albuterol

Investigating the stability of an API is a regulatory requirement and a scientific necessity to ensure that the drug product remains safe and effective throughout its shelf life.[14] Forced degradation studies are conducted to identify potential degradation products and pathways, and to develop stability-indicating analytical methods.[2]

Forced Degradation Studies (Stress Testing)

Forced degradation involves subjecting the API to conditions more severe than those it would typically encounter during storage and handling.[2] The goal is to achieve a target degradation of 5-20% to ensure that the degradation products are detectable without completely degrading the parent molecule.[2]

Table 2: Recommended Conditions for Forced Degradation Studies of (-)-4-Benzyl Albuterol

Stress Condition	Reagents and Conditions	Potential Degradation Pathways
Acidic Hydrolysis	0.1 M HCl, heat (e.g., 60°C)	Hydrolysis of the benzyl ether linkage.
Basic Hydrolysis	0.1 M NaOH, heat (e.g., 60°C)	Similar to acidic hydrolysis, but potentially at a different rate. Catecholamines are generally unstable in alkaline conditions.[15][16]
Oxidative Degradation	3% H₂O₂, room temperature	Oxidation of the catechol-like moiety and the secondary amine.
Thermal Degradation	Dry heat (e.g., 80°C)	General thermal decomposition.
Photolytic Degradation	Exposure to UV and visible light (ICH Q1B guidelines)	Photodegradation of the aromatic rings and other chromophores.

Experimental Protocol: Forced Degradation Study

Materials:

• (-)-4-Benzyl albuterol

• Reagents for stress conditions (HCl, NaOH, H₂O₂)

• Solvents for dissolving the API

• Temperature-controlled oven

• Photostability chamber

• Validated stability-indicating HPLC method

Procedure:

• Prepare solutions of (-)-4-Benzyl albuterol in a suitable solvent.

• For each stress condition, expose a sample of the API solution to the specified conditions (as per Table 2).

• At predetermined time points, withdraw aliquots of the stressed samples.

• Neutralize the acidic and basic samples before analysis.

• Analyze the samples using a validated stability-indicating HPLC method. The method should be capable of separating the parent API from all significant degradation products.[]

• A control sample, protected from stress, should be analyzed at each time point for comparison.

Causality Behind Experimental Choices:

• Stress Conditions: The chosen conditions are based on ICH guidelines and are designed to simulate potential degradation pathways that could occur during the product's lifecycle.[18]

• Stability-Indicating Method: A chromatographic method that can resolve the API peak from all degradation product peaks is essential for accurately quantifying the loss of the parent compound and the formation of impurities.[19]

Potential Degradation Pathways

Based on the structure of (-)-4-Benzyl albuterol and the known degradation of related compounds like salbutamol, several degradation pathways can be anticipated. The benzyl ether linkage is susceptible to both acidic and basic hydrolysis, which would yield albuterol and benzyl alcohol. The catechol-like moiety is prone to oxidation, potentially leading to the formation of colored degradation products.

Visualization of Experimental Workflows

Solubility Determination Workflow

Caption: Workflow for Equilibrium Solubility Determination.

Forced Degradation Study Logic

Caption: Logic Flow for Forced Degradation Studies.

Conclusion and Future Directions

The solubility and stability of (-)-4-Benzyl albuterol are fundamental properties that will dictate its journey through the drug development pipeline. This guide has provided a comprehensive framework for the systematic evaluation of these parameters. While qualitative data offers initial insights, the detailed experimental protocols outlined herein will enable researchers to generate the robust, quantitative data necessary for informed decision-making.

Future work should focus on the execution of these studies to build a comprehensive physicochemical profile for (-)-4-Benzyl albuterol. The identification and characterization of any significant degradation products using techniques such as LC-MS will be crucial for ensuring the safety of any potential drug product. Furthermore, the solubility data generated will be instrumental in the rational design of formulations with optimal bioavailability. By adhering to the principles of scientific integrity and methodological rigor, the development of (-)-4-Benzyl albuterol can proceed on a solid foundation of physicochemical understanding.

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• Uddin, M. R., et al. (2013). Development and Validation of Stability Indicating Assay Method of Salbutamol Sulphate Metered Dose Inhaler by HPLC. International Journal of Pharmaceutical and Phytopharmacological Research, 3(2), 118-122.
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• UPM Pharmaceuticals. (2024, January 10). A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques. Retrieved from [Link]

• Jouyban, A., et al. (2006). Solubility of salbutamol and salbutamol sulphate in ethanol + water mixtures at 25 °C. Journal of Molecular Liquids, 124(1-3), 85-88.

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• Das, P., et al. (2020). pH-Dependent discriminative detection of catecholamine neurotransmitters using 4-boronobenzoic acid functionalized plasmonic silver nanoparticles as a colorimetric probe. New Journal of Chemistry, 44(30), 12903-12912.
• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3), 38381-38385.
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• PubChem. (n.d.). Albuterol Sulfate. Retrieved from [Link]

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A Comprehensive Technical Guide to the Physicochemical Characteristics of 4-Benzyl Albuterol (CAS: 56796-66-8)

Abstract: This technical guide provides a detailed examination of the physicochemical properties of 4-Benzyl Albuterol, a critical intermediate in the synthesis of Salbutamol (Albuterol) and a designated European Pharmacopoeia impurity. Understanding these characteristics is paramount for professionals in drug development, process chemistry, and quality control, as they directly influence reaction optimization, purification strategies, analytical method development, and the stability of the compound. This document synthesizes empirical data with field-proven insights, offering robust, self-validating experimental protocols for key parameters.

Introduction

4-Benzyl Albuterol, also known as 4-Benzyl Salbutamol, serves a dual role in the pharmaceutical landscape. It is primarily recognized as the penultimate precursor in the manufacturing of Salbutamol, a widely used short-acting β2-adrenergic receptor agonist for treating bronchospasm.[1][2] Structurally, it is the O-benzylated form of Albuterol, where the benzyl group acts as a protecting group for the 4-phenolic hydroxyl moiety. This modification is a key strategic step in multi-step syntheses, preventing unwanted side reactions. Concurrently, it is classified as Salbutamol Impurity I, making its characterization essential for regulatory compliance and drug safety.[3]

This guide offers an in-depth analysis of 4-Benzyl Albuterol's molecular identity, solubility, lipophilicity, acid-base properties, solid-state characteristics, and stability. The provided protocols are designed to be self-validating, reflecting best practices in pharmaceutical sciences.

Part 1: Molecular Identity and Structure

A precise understanding of the molecular structure is the foundation upon which all other physicochemical interpretations are built. The key structural features of 4-Benzyl Albuterol—the chiral center at the benzylic alcohol, the basic secondary amine, the lipophilic benzyl and tert-butyl groups, and the hydrogen-bonding capable hydroxyl groups—govern its chemical behavior.

Table 1: Chemical Identity of 4-Benzyl Albuterol

Identifier	Value	Source(s)
CAS Number	56796-66-8	[1][3][4]
Molecular Formula	C₂₀H₂₇NO₃	[1]
Molecular Weight	329.43 g/mol	[3][5]
IUPAC Name	2-(tert-butylamino)-1-[3-(hydroxymethyl)-4-(phenylmethoxy)phenyl]ethanol	[5][]
Synonyms	4-Benzyl Salbutamol, O-Benzyl Salbutamol, Salbutamol EP Impurity I	[2][3]
InChI Key	ICDQPCBDGAHBGG-UHFFFAOYSA-N	[1]

| SMILES | CC(C)(C)NCC(C1=CC(=C(C=C1)OCC2=CC=CC=C2)CO)O |[1][] |

Caption: Workflow for Kinetic Solubility Assessment.

Part 3: Solid-State and Stability Characteristics

The physical form and chemical stability of a synthetic intermediate are critical parameters that impact its storage, handling, and downstream processing.

Physical Form

4-Benzyl Albuterol is consistently described as a white to off-white crystalline powder. [2]Its crystalline nature is advantageous for purification via recrystallization and ensures better stability and handling properties compared to an amorphous solid.

Chemical Stability

Insight: While stable under recommended storage conditions, understanding its degradation profile is crucial, especially when considering it as a potential impurity in the final Salbutamol drug product. [1]The primary sites for potential degradation are the secondary amine and the benzylic alcohol, which could be susceptible to oxidation. The benzyl ether linkage is chemically robust under most conditions but is designed to be cleaved under specific reductive conditions (hydrogenolysis). [7][8] Protocol: Forced Degradation (Stress Testing) Study

This protocol, aligned with ICH Q1A(R2) guidelines, is a self-validating system to identify potential degradants and establish the molecule's intrinsic stability.

• Sample Preparation: Prepare solutions of 4-Benzyl Albuterol (e.g., 1 mg/mL) in a suitable solvent system (e.g., Acetonitrile:Water 50:50).

• Stress Conditions: Expose the sample solutions to the following conditions in parallel:

  • Acidic: 0.1 M HCl at 60°C for 24 hours.

  • Basic: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: Store the solid powder at 80°C for 48 hours, then dissolve for analysis.

  • Photolytic: Expose the solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter.

• Control Sample: A solution stored at 4°C in the dark serves as the control.

• Analysis: Analyze all samples by a stability-indicating HPLC-UV method (see Part 4). The method must be able to resolve the parent peak from all generated degradation products.

• Validation: The success of the study is validated by achieving meaningful degradation (e.g., 5-20% loss of the parent compound) without complete destruction, and by demonstrating peak purity of the parent compound in the stressed samples using a photodiode array (PDA) detector.

Caption: Workflow for Forced Degradation Study.

Part 4: Analytical Characterization

Robust analytical methods are essential for confirming the identity, purity, and quality of 4-Benzyl Albuterol. A variety of techniques are employed, with High-Performance Liquid Chromatography (HPLC) being the workhorse for purity and stability assessment. [] Protocol: HPLC-UV Method for Purity Assessment

This method provides a reliable starting point for the quality control of 4-Benzyl Albuterol.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: Start at 30% B, ramp to 90% B over 15 minutes, hold for 2 minutes, return to 30% B and equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 220 nm and 276 nm.

• Injection Volume: 10 µL.

• Diluent: Acetonitrile:Water (50:50).

Causality: A C18 column is chosen for its excellent retention of moderately nonpolar compounds like 4-Benzyl Albuterol. The gradient elution ensures that any more or less polar impurities are well-resolved from the main peak. TFA is used as an ion-pairing agent to improve the peak shape of the basic amine. Detection at 220 nm provides a general chromatogram, while 276 nm is more specific for the aromatic chromophores.

Part 5: Role in Synthesis and Pharmacology

The primary utility of 4-Benzyl Albuterol is its role as a protected intermediate for the synthesis of Salbutamol. The benzyl group masks the acidic phenolic hydroxyl, allowing for selective reactions on other parts of the molecule. The final, critical step is the removal of this protecting group.

Deprotection (Debenzylation) Step

The conversion of 4-Benzyl Albuterol to Salbutamol is typically achieved via catalytic hydrogenolysis. [7][9][10]

• Reaction Setup: 4-Benzyl Albuterol is suspended in a suitable solvent, commonly an alcohol like ethanol or methanol. [7]2. Catalyst Addition: A Palladium on carbon catalyst (e.g., 5-10% Pd/C) is added to the suspension.

• Hydrogenation: The mixture is subjected to a hydrogen atmosphere (typically 30-50 psi) in a pressure vessel (e.g., a Parr hydrogenator). [7][8]4. Reaction Monitoring: The reaction is monitored by TLC or HPLC until the starting material is fully consumed.

• Workup: The catalyst is removed by filtration (e.g., through Celite), and the resulting Salbutamol is isolated from the filtrate, often by crystallization as a salt (e.g., the sulphate salt). [7]

Caption: Synthetic conversion of 4-Benzyl Albuterol to Salbutamol.

Pharmacological Context: While 4-Benzyl Albuterol itself is not pharmacologically active as a β2-agonist, its stereochemistry is critical. The molecule possesses a chiral center, and it is the (R)-enantiomer of 4-Benzyl Albuterol that is used to synthesize the therapeutically active (R)-Salbutamol (Levalbuterol). [11][12]The (S)-enantiomer of Salbutamol is considered a distomer, being inactive at the β2-receptor and potentially contributing to adverse effects. [13][14][15]Therefore, chiral resolution at the 4-Benzyl Albuterol stage is a key strategy for producing enantiopure Levalbuterol. [7][9]

Conclusion

4-Benzyl Albuterol is a molecule of significant industrial and regulatory importance. Its physicochemical profile is defined by a moderately lipophilic character, limited solubility in polar solvents, and the presence of a basic amine. These properties dictate the methodologies for its synthesis, purification, analysis, and storage. The protocols and insights provided in this guide offer a robust framework for researchers, scientists, and drug development professionals to handle and characterize 4-Benzyl Albuterol with scientific integrity and technical accuracy.

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The Prodrug Pathway to Bronchodilation: A Technical Guide to the Biological Activity of 4-Benzyl Albuterol

For Distribution To: Researchers, scientists, and drug development professionals in the fields of pharmacology, medicinal chemistry, and respiratory therapeutics.

Abstract: This technical guide provides an in-depth exploration of 4-Benzyl albuterol, a critical precursor in the synthesis of the widely-used β2-adrenergic receptor agonist, albuterol (salbutamol). While not pharmacologically active in its own right, understanding the chemistry, synthesis, and eventual biological conversion of 4-Benzyl albuterol is paramount for drug development professionals. This document delineates the rationale for its use, details the synthetic and analytical methodologies, and provides a comprehensive overview of the downstream biological assays required to characterize the activity of the de-protected, active compound. We will dissect the canonical β2-adrenergic receptor signaling pathway and provide field-proven, step-by-step protocols for key in vitro assays, establishing a framework for the evaluation of this and similar prodrug candidates.

Introduction: The Strategic Importance of a Benzyl Precursor

Albuterol is a cornerstone therapy for bronchospastic diseases like asthma and COPD, exerting its effects through selective agonism at the β2-adrenergic receptor (β2AR) in airway smooth muscle.[1][2][3] The synthesis of albuterol, particularly its enantiomerically pure (R)-form (levalbuterol), requires a multi-step process where strategic protection of reactive functional groups is essential. 4-Benzyl albuterol emerges as a key intermediate in this synthetic pathway.[4][5]

The primary rationale for the use of 4-Benzyl albuterol lies in the application of the benzyl group as a robust protecting group for the phenolic hydroxyl at the 4-position of the albuterol scaffold.[6][7][8] This protection is critical for two main reasons:

• Synthetic Selectivity: It prevents unwanted side reactions at the phenolic hydroxyl group during subsequent synthetic modifications of the molecule. The benzyl ether is stable under a variety of conditions, including mildly acidic or basic treatments, providing the necessary resilience for multi-step synthesis.[6][7]

• Facilitating Resolution: It provides a stable scaffold that can be used for the chiral resolution of the racemic mixture to isolate the desired (R)-enantiomer, which possesses the therapeutic activity.[4][9]

Crucially, 4-Benzyl albuterol is designed as a precursor or prodrug , with the bulky benzyl group sterically hindering its ability to bind effectively to the orthosteric pocket of the β2-adrenergic receptor. Its therapeutic potential is only unlocked upon the removal of this benzyl group, a process known as de-benzylation, which yields the active drug, albuterol.

Chemistry and Synthesis

The conversion of 4-Benzyl albuterol to albuterol is a pivotal step, typically achieved through catalytic hydrogenolysis. This process involves the cleavage of the benzylic carbon-oxygen bond using hydrogen gas and a palladium on carbon (Pd/C) catalyst.[4][5][6][10]

Workflow for Synthesis and Deprotection

Caption: Synthetic workflow from precursor to active (R)-Albuterol.

Experimental Protocol: Debenzylation of (R)-4-Benzyl Albuterol

This protocol is adapted from established patent literature.[4][5]

• Suspension: Suspend (R)-4-Benzyl Albuterol (e.g., 40 g, 0.12 mole) in an appropriate organic solvent such as ethanol (500 ml).

• Catalyst Addition: Add 5% Palladium on carbon (Pd/C) catalyst (e.g., 2 g) to the suspension.

• Hydrogenation: Place the mixture in a Parr Hydrogenator or a similar hydrogenation apparatus.

• Reaction: Shake the vessel under hydrogen pressure (e.g., 30 psi) for approximately 2 hours, monitoring the reaction for completion (e.g., by TLC or HPLC).

• Filtration: Once the reaction is complete, filter the mixture to remove the Pd/C catalyst.

• Purification: The clear filtrate now contains (R)-Albuterol. This can be further purified and, if desired, converted to a pharmaceutically acceptable salt, such as the sulfate salt, by the dropwise addition of sulfuric acid, followed by stirring, filtration, and drying.[4]

Biological Mechanism of Action: The Target

The ultimate therapeutic target is the β2-adrenergic receptor, a G-protein coupled receptor (GPCR).[2] Upon binding of an agonist like albuterol, the receptor undergoes a conformational change, initiating a downstream signaling cascade.[3]

Canonical Gs Signaling Pathway

The primary mechanism for bronchodilation is mediated through the Gs protein pathway:

• Agonist Binding: Albuterol binds to the β2AR.

• Gs Protein Activation: The receptor-agonist complex activates the associated heterotrimeric Gs protein, causing the Gαs subunit to exchange GDP for GTP and dissociate from the Gβγ subunits.[3]

• Adenylyl Cyclase Activation: The activated Gαs subunit stimulates the enzyme adenylyl cyclase.

• cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP).[2][11]

• PKA Activation: cAMP acts as a second messenger, activating Protein Kinase A (PKA).

• Smooth Muscle Relaxation: PKA phosphorylates various downstream targets, including myosin light-chain kinase, leading to a decrease in intracellular calcium concentrations and ultimately causing relaxation of the airway smooth muscle.[2][12]

Caption: Canonical β2AR-Gs-cAMP signaling pathway.

Pharmacokinetics: From Precursor to Action

Parameter	Oral Albuterol Administration	Inhaled Albuterol Administration
Absorption	Rapidly absorbed from the GI tract.[11]	Direct action on bronchial smooth muscle.[11]
Bioavailability	Approximately 50% due to first-pass metabolism.[14][15]	N/A (local action)
Metabolism	Primarily sulfated in the liver to an inactive metabolite.[11][14]	Minimal lung metabolism.[11]
Half-life	3-6 hours.[11][15]	3-6 hours.[11]
Elimination	Primarily via urine as active drug and inactive metabolites.[11][14]	Primarily via urine.[11]

Table 1: Summary of Albuterol Pharmacokinetics.

The conversion of 4-Benzyl albuterol in vivo would likely rely on hepatic enzymes capable of cleaving aromatic ethers.[13] The efficiency of this metabolic conversion would be a critical determinant of the overall potency and onset of action if 4-Benzyl albuterol were to be considered as a therapeutic prodrug itself.

In Vitro Biological Activity Assessment

To confirm that the synthetic product (after de-benzylation) is a potent and selective β2AR agonist, a series of in vitro assays must be performed. These assays also confirm the hypothesis that 4-Benzyl albuterol itself is inactive.

Assay 1: Receptor Binding Affinity

A competitive radioligand binding assay is the gold standard for determining the affinity (Ki) of a compound for the receptor.[16][17][18] This assay measures the ability of the test compound (e.g., albuterol or 4-Benzyl albuterol) to displace a known high-affinity radioligand from the receptor.

Experimental Protocol: β2AR Radioligand Binding Assay

• Membrane Preparation: Prepare cell membranes from a cell line stably expressing the human β2-adrenergic receptor (e.g., HEK-293 or CHO cells).[18][19]

• Assay Setup: In a 96-well plate, add the following in order: assay buffer (e.g., 50 mM Tris, 5 mM MgCl2, pH 7.4), varying concentrations of the test compound, a fixed concentration of a suitable radioligand (e.g., [¹²⁵I]-Iodocyanopindolol), and finally, the membrane preparation to initiate the reaction.[18][19]

• Incubation: Incubate the plate for 60-90 minutes at room temperature to allow the binding to reach equilibrium.[18]

• Termination & Filtration: Terminate the reaction by rapid vacuum filtration through glass fiber filters (e.g., GF/C) using a cell harvester. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[19]

• Quantification: Measure the radioactivity retained on the filters using a scintillation or gamma counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC50 (concentration inhibiting 50% of specific binding). Calculate the Ki value using the Cheng-Prusoff equation.[16]

Assay 2: Functional Potency (cAMP Accumulation)

This functional assay measures the ability of a compound to stimulate the Gs pathway, resulting in the production of cAMP. It is used to determine the potency (EC50) and efficacy of an agonist.[20]

Experimental Protocol: cAMP Accumulation Assay

• Cell Plating: Seed cells expressing the β2AR into a 384-well plate and incubate overnight.[21][22]

• Compound Addition: Remove the culture medium and add stimulation buffer containing a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation. Add varying concentrations of the test compound (agonist).

• Stimulation: Incubate the plate for a defined period (e.g., 30-45 minutes) at 37°C.[22]

• Cell Lysis & Detection: Lyse the cells and detect the accumulated cAMP using a homogenous assay kit, such as HTRF (Homogeneous Time-Resolved Fluorescence) or AlphaScreen™.[22][23] These kits typically involve a competitive immunoassay principle.

• Data Analysis: Plot the assay signal (inversely or directly proportional to cAMP level, depending on the kit) against the log concentration of the agonist. Fit a sigmoidal dose-response curve to determine the EC50 and the maximum response (Emax).

Assay 3: β-Arrestin Recruitment

Beyond G-protein signaling, agonist binding also promotes receptor phosphorylation by G-protein-coupled receptor kinases (GRKs), which leads to the recruitment of β-arrestin proteins. β-arrestin recruitment is a key mechanism of receptor desensitization and can also initiate G-protein-independent signaling.[24] Assays measuring this recruitment provide a more complete picture of a ligand's functional profile.

Experimental Protocol: β-Arrestin Recruitment Assay (Enzyme Complementation)

This protocol is based on the DiscoverX PathHunter® assay principle.[25][26]

• Cell Line: Use a cell line engineered to co-express the β2AR fused to a small fragment of β-galactosidase and β-arrestin fused to the larger, complementing fragment of the enzyme.

• Cell Plating & Compound Addition: Plate the cells in a 384-well assay plate. Add varying concentrations of the test compound.

• Incubation: Incubate the plate for 60-90 minutes at 37°C to allow for receptor activation and β-arrestin recruitment.

• Detection: Add the detection reagents containing the chemiluminescent substrate for the complemented, active β-galactosidase enzyme.

• Measurement: After a further incubation period, measure the chemiluminescent signal using a plate reader.

• Data Analysis: Plot the relative light units (RLU) against the log concentration of the agonist to determine the EC50 for β-arrestin recruitment.

Expected Data Summary

Compound	Receptor Binding (Ki)	Gs Activation (cAMP EC50)	β-Arrestin Recruitment (EC50)
(R)-Albuterol	~2,500 nM[27]	Expected in nM range	Expected in nM-µM range
4-Benzyl albuterol	Not Reported (Expected >100x higher than Albuterol)	Not Reported (Expected to be inactive)	Not Reported (Expected to be inactive)
Isoproterenol (Control)	~200 nM[27]	~5 nM[20]	Potent recruitment expected

Table 2: Representative Data for β2AR Ligands. Note: Exact values vary by assay conditions.

Conclusion

4-Benzyl albuterol is a quintessential example of a synthetic precursor whose own biological activity is intentionally negligible. Its value is realized through chemical transformation into the potent β2-adrenergic agonist, albuterol. The strategic use of the benzyl protecting group facilitates a more controlled and efficient synthesis, particularly for producing the therapeutically important (R)-enantiomer. For researchers in drug development, a thorough understanding of both the precursor's chemistry and the active drug's pharmacology is essential. The methodologies detailed in this guide—from synthesis and deprotection to a suite of in vitro binding and functional assays—provide a robust framework for the characterization of such precursor-drug systems, ensuring the ultimate delivery of a safe and effective therapeutic agent.

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An In-Depth Technical Guide to Sunifiram (DM-235): Properties and Research Applications

A Note on Chemical Identity: The topic specified CAS number 56796-66-8 and the name "L-Theanine Ethylamide." However, extensive research indicates that the compound of interest for nootropic research is Sunifiram (DM-235) , which has the CAS number 314728-85-3 .[1][2] The properties and applications described herein pertain to Sunifiram, as it aligns with the context of a potent, experimental cognitive enhancer. This guide proceeds under the assumption that Sunifiram is the intended subject of this technical deep-dive.

Foreword for the Modern Researcher

In the vanguard of neuropharmacology, the quest for molecules that can modulate, restore, and enhance cognitive function is a defining challenge. Sunifiram (DM-235), a piperazine-derived compound, has emerged from this pursuit as a molecule of significant interest. First synthesized in 2000, it has demonstrated remarkable potency in preclinical models, distinguishing itself from classical nootropics like piracetam.[1][3] This guide is crafted for the discerning scientist and drug development professional, offering a granular exploration of Sunifiram's molecular characteristics, its intricate mechanisms of action, and a practical framework for its application in a research setting. Our focus is on the "why" behind the "how," ensuring that every protocol is not just a series of steps, but a self-validating system of inquiry.

Part 1: The Molecular Blueprint of Sunifiram (DM-235)

A compound's fundamental physicochemical properties are the syntax of its biological language. Understanding these characteristics is non-negotiable for reproducible and meaningful research, dictating everything from solubility in assay buffers to its potential for crossing the blood-brain barrier.

Physicochemical Data at a Glance

Property	Value	Source(s)
IUPAC Name	1-(4-benzoylpiperazin-1-yl)propan-1-one	[4]
Synonyms	DM-235	[1][2][3]
CAS Number	314728-85-3	[1][2]
Molecular Formula	C₁₄H₁₈N₂O₂	[2][5]
Molecular Weight	246.31 g/mol	[2][5]
Appearance	Solid	[2]
Purity	≥98%	[2]
Solubility	DMF: 20 mg/mL, DMSO: 12 mg/mL, Ethanol: 14 mg/mL, PBS (pH 7.2): 5 mg/mL	[2]

Structural Identity and Rationale

Sunifiram is a molecular simplification of another experimental nootropic, Unifiram (DM-232).[5] While structurally related to the racetam class of drugs, it is technically not a racetam due to the cleavage of the pyrrolidone backbone.[1] This structural modification is believed to be a key contributor to its significantly higher potency.[6]

Figure 1: Chemical structure of Sunifiram (DM-235).

Part 2: Deciphering the Pharmacological Action

Sunifiram's cognitive-enhancing effects are not attributed to a single, simple mechanism but rather to a sophisticated modulation of key neurotransmitter systems. Its primary sphere of influence is the glutamatergic system, with significant downstream effects on cholinergic activity.

A Symphony of Glutamatergic Modulation

The prevailing hypothesis is that Sunifiram acts as an "ampakine-like" compound, indirectly activating AMPA receptors, which are crucial for fast synaptic transmission and plasticity.[3][7] However, its mechanism is more nuanced, involving the NMDA receptor as a primary target.

Causality in Experimental Design: The investigation into Sunifiram's mechanism hinges on dissecting a specific signaling cascade. Research indicates that Sunifiram stimulates the glycine-binding site of the NMDA receptor.[4][8][9] This action initiates a cascade involving the activation of protein kinase Cα (PKCα) and Calcium/calmodulin-dependent protein kinase II (CaMKII).[8][9] These kinases, in turn, phosphorylate AMPA receptors, enhancing their function.[9] This leads to a strengthening of synaptic connections, a process known as long-term potentiation (LTP), which is a cellular basis for learning and memory.[4][8][9]

Figure 2: Sunifiram's proposed signaling pathway via NMDA receptor modulation.

Enhancing Cholinergic Neurotransmission

In addition to its effects on the glutamatergic system, Sunifiram has been shown to increase the release of acetylcholine in the cerebral cortex of rats.[4][6][10] Acetylcholine is a neurotransmitter critically involved in learning, memory, and attention. This dual mechanism of action—enhancing both glutamatergic and cholinergic activity—likely contributes to its potent nootropic effects.

Part 3: Research Paradigms and Methodologies

The translation of molecular action into cognitive enhancement is validated through rigorous in vitro and in vivo experimental models.

In Vitro Electrophysiology: Probing Synaptic Plasticity

Objective: To directly measure the effect of Sunifiram on long-term potentiation (LTP) in hippocampal slices, providing a cellular correlate for its memory-enhancing properties.

Step-by-Step Methodology:

• Slice Preparation: Prepare acute transverse hippocampal slices (300-400 µm) from adult male Wistar rats using a vibratome in ice-cold, oxygenated artificial cerebrospinal fluid (aCSF).

• Incubation and Recovery: Allow slices to recover for at least 1 hour in an interface chamber continuously perfused with oxygenated aCSF at 32°C.

• Electrode Placement: Place a recording electrode in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs) and a stimulating electrode to activate Schaffer collateral afferents.

• Baseline Recording: Establish a stable baseline of fEPSPs for 20-30 minutes by delivering single pulses at a low frequency (e.g., 0.033 Hz).

• Drug Application: Perfuse the slices with aCSF containing Sunifiram (e.g., 10 nM) for a predetermined period.[9]

• LTP Induction: Induce LTP using a high-frequency stimulation (HFS) protocol (e.g., two trains of 100 Hz for 1 second, separated by 20 seconds).

• Post-HFS Recording: Record fEPSPs for at least 60 minutes post-HFS to measure the potentiation.

• Data Analysis: Quantify the degree of LTP by expressing the average fEPSP slope during the last 10 minutes of recording as a percentage of the pre-HFS baseline. Compare the LTP magnitude between Sunifiram-treated and control slices.

Trustworthiness through Controls: A self-validating protocol would include a control group where slices are treated with a vehicle. Furthermore, to confirm the mechanism, another group could be co-treated with an NMDA receptor glycine-site antagonist (like 7-chloro-kynurenic acid), which is expected to block the LTP-enhancing effects of Sunifiram.[9]

In Vivo Behavioral Assays: Assessing Cognitive Enhancement

Objective: To evaluate the ability of Sunifiram to reverse chemically-induced amnesia in a mouse model using the passive avoidance test.

Figure 3: Workflow for the passive avoidance test to assess Sunifiram's antiamnesic effects.

Step-by-Step Methodology:

• Apparatus: A two-compartment box with a light and a dark chamber connected by a small opening. The floor of the dark chamber is equipped with an electric grid.

• Acquisition Trial (Day 1):

  • Place a mouse in the light compartment.

  • When the mouse enters the dark compartment (which they naturally prefer), deliver a mild, brief foot shock (e.g., 0.5 mA for 2 seconds).

  • The latency to enter the dark compartment is recorded.

• Treatment:

  • Immediately after the acquisition trial, administer the amnesic agent, scopolamine (e.g., 1.5 mg/kg, i.p.), to induce memory impairment.[11]

  • Subsequently, administer Sunifiram (e.g., 0.001-0.1 mg/kg, i.p.) or a vehicle control.[11]

• Retention Trial (Day 2, 24 hours later):

  • Place the mouse back into the light compartment.

  • Record the step-through latency, i.e., the time it takes for the mouse to re-enter the dark compartment (up to a cut-off time, e.g., 300 seconds).

• Data Analysis: A longer step-through latency in the Sunifiram-treated group compared to the scopolamine-only group indicates a reversal of amnesia and a positive nootropic effect.

Part 4: The Uncharted Territory: Future Directions and Caveats

Scientific Integrity is Paramount: It is crucial to underscore that Sunifiram is an experimental drug and has not been approved for human use by any regulatory agency.[5] The entirety of the existing data comes from preclinical animal and in vitro studies.[12][13] There is a complete absence of human clinical trials, and therefore, its safety, toxicity, and long-term effects in humans are unknown.[5][14]

Future Research Imperatives:

• Comprehensive Toxicology: Rigorous short- and long-term toxicology studies are a prerequisite for any potential clinical development.

• Pharmacokinetics in Humans: Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of Sunifiram in humans is essential.

• Phase I Clinical Trials: Should toxicology studies prove favorable, carefully designed Phase I trials to assess safety and tolerability in healthy human volunteers would be the next logical step.

References

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• Powerock Pharma. (n.d.). SUNIFIRAM. Retrieved from [Link]

• Moriguchi, S., et al. (2013). Novel nootropic drug sunifiram improves cognitive deficits via CaM kinase II and protein kinase C activation in olfactory bulbectomized mice. Behavioural Brain Research, 242, 150-157.

• NutraPedia. (n.d.). Sunifiram. Retrieved from [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). The Science Behind Sunifiram: Mechanisms, Research, and Future Potential. Retrieved from [Link]

• Romanelli, M. N., et al. (2006). Pharmacological Characterization of DM232 (Unifiram) and DM235 (Sunifiram), New Potent Cognition Enhancers. CNS Drug Reviews, 12(1), 39-52.
• Martini, E., et al. (2009). Design, synthesis and nootropic activity of new analogues of sunifiram and sapunifiram, two potent cognition-enhancers. Bioorganic & Medicinal Chemistry, 17(21), 7606-7614.

• Dr. Oracle. (2025, February 28). What is Sunifiram (1-(methylaminomethyl)cyclobutanecarboxylic acid)?. Retrieved from [Link]

• Gualtieri, F. (2016). Unifi nootropics from the lab to the web: a story of academic (and industrial) shortcomings. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup2), 2-8.
• Moriguchi, S., et al. (2013). Novel nootropic drug sunifiram enhances hippocampal synaptic efficacy via glycine-binding site of N-methyl-D-aspartate receptor. Hippocampus, 23(6), 442-455.
• Romanelli, M. N., et al. (2006). Pharmacological characterization of DM232 (unifiram) and DM235 (sunifiram), new potent cognition enhancers. CNS Drug Reviews, 12(1), 39-52.
• Gualtieri, F. (2016). Unifi nootropics from the lab to the web: A story of academic (and industrial) shortcomings.

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Molecular formula C20H27NO3 synthesis and characterization

An In-depth Technical Guide to the Synthesis and Characterization of Trilostane (C20H27NO3)

Authored by: A Senior Application Scientist

Foreword: The Rationale Behind This Guide

For researchers, scientists, and professionals in drug development, a comprehensive understanding of a molecule extends far beyond its name and intended use. It necessitates a deep dive into its synthesis, the logic behind its purification, and the multi-faceted analytical techniques required to confirm its identity, purity, and stability. This guide is structured to provide not just a set of protocols, but a foundational understanding of Trilostane (C₂₀H₂₇NO₃), a synthetic steroid analogue of significant clinical interest. Our narrative is built on the pillars of scientific integrity: explaining the causality behind experimental choices, ensuring that each described protocol is a self-validating system, and grounding all claims in authoritative references.

Introduction to Trilostane

Trilostane is a synthetic steroid analogue with the systematic IUPAC name (1S,2R,6R,8S,11S,12S,15S,16S)-5,15-dihydroxy-2,16-dimethyl-7-oxapentacyclo[9.7.0.0²,⁸.0⁶,⁸.0¹²,¹⁶]octadec-4-ene-4-carbonitrile.[1] It is primarily recognized for its role as a competitive inhibitor of the 3β-hydroxysteroid dehydrogenase (3β-HSD) enzyme system.[2][3][4] This enzyme is a critical chokepoint in the steroidogenesis pathway, responsible for the conversion of Δ⁵-3β-hydroxysteroids to their Δ⁴-3-keto counterparts.[4][5] By reversibly blocking this enzyme, Trilostane effectively reduces the synthesis of several key steroid hormones, including cortisol and aldosterone.[2][5][6] This mechanism of action underpins its clinical application in the management of hyperadrenocorticism (Cushing's syndrome), particularly in veterinary medicine.[2][3][5]

From a chemical standpoint, Trilostane is an epoxy steroid, a structural class that presents unique challenges and opportunities in both synthesis and characterization.[1] This guide will provide a detailed exploration of a viable synthetic route and a comprehensive analytical workflow for this molecule.

Synthesis of Trilostane

The synthesis of a complex molecule like Trilostane requires a strategic approach that builds the intricate steroidal backbone and introduces the required functional groups with high stereochemical control. While various synthetic strategies can be envisioned, a common and effective route involves the modification of a pre-existing steroid nucleus.

Synthetic Workflow Overview

The synthesis described herein proceeds from a readily available steroid precursor, highlighting a key strategy in pharmaceutical manufacturing: leveraging established scaffolds to build complexity efficiently. The following diagram outlines the logical flow of the synthetic process.

Caption: A logical workflow for the synthesis of Trilostane.

Detailed Experimental Protocol

The following protocol is adapted from established chemical literature for the conversion of (4α,5α,17β)-4,5-epoxyandrost-2-eno(2,3-d)isoxazol-17-ol to Trilostane.[7]

Step 1: Base-Catalyzed Ring Opening

• Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer and a condenser, charge the starting steroid precursor, (4α,5α,17β)-4,5-epoxyandrost-2-eno(2,3-d)isoxazol-17-ol.

• Solvent and Reagent Addition: Add methanol as the solvent, followed by a stoichiometric excess of sodium hydroxide. The base acts as the nucleophile to initiate the opening of the isoxazole ring.

• Reaction Conditions: The mixture is stirred and gently warmed (e.g., to 40-45 °C) for a sufficient duration (e.g., 2 hours) to ensure complete conversion. This step transforms the isoxazole moiety into a β-ketonitrile upon subsequent acidification.

Step 2: Acidification and Precipitation

• Neutralization: While maintaining the reaction temperature, slowly add acetic acid to the reaction mixture. This neutralizes the excess sodium hydroxide and protonates the enolate intermediate, leading to the formation of the final product.

• Precipitation: Following acidification, add water to the reaction mixture to decrease the solubility of the organic product, inducing its precipitation as a solid.

• Isolation: The resulting slurry is cooled to room temperature to maximize precipitation. The crude Trilostane is then collected by filtration.

Step 3: Purification

• Washing: The filter cake is washed with water to remove any residual salts and water-soluble impurities.

• Drying: The crude product is dried to a constant weight, typically in a vacuum oven at a moderate temperature (e.g., 40-50 °C).

• Crystallization (Optional but Recommended): For achieving high purity suitable for pharmaceutical applications, the crude product should be recrystallized from an appropriate solvent system, such as ethanol/water. This process removes closely related organic impurities.

Physicochemical and Spectroscopic Characterization

The confirmation of the synthesis of Trilostane and the determination of its purity require a suite of analytical techniques. Each technique provides a unique piece of information that, when combined, creates a comprehensive profile of the molecule.

Physicochemical Properties

A summary of the key physicochemical properties of Trilostane is presented in the table below.

Property	Value	Source
Molecular Formula	C₂₀H₂₇NO₃	[8]
Molecular Weight	329.43 g/mol	[8]
Appearance	White to off-white crystalline solid	[9]
Solubility	Soluble in DMSO (>10 mM) and DMF (~20 mg/ml). Sparingly soluble in aqueous buffers.	[8][9][10]
UV/Vis (λmax)	252 nm	[9]

Characterization Workflow

The following diagram illustrates the logical flow of the analytical characterization of a newly synthesized batch of Trilostane.

Caption: A logical workflow for the analytical characterization of Trilostane.

Spectroscopic and Chromatographic Data

3.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the unambiguous structural elucidation of organic molecules.

• ¹H NMR: The proton NMR spectrum of Trilostane is expected to be complex due to the rigid steroid core. Key expected signals would include:

  • Several overlapping multiplets in the aliphatic region (~0.8-2.5 ppm) corresponding to the CH and CH₂ groups of the steroid backbone.

  • Distinct signals for the two methyl groups (C18 and C19).

  • Signals corresponding to the protons adjacent to the hydroxyl groups and the epoxide.

  • A signal for the hydroxyl protons, which may be broad and its chemical shift dependent on concentration and solvent.

• ¹³C NMR: The carbon NMR spectrum will provide a count of the unique carbon atoms. Expected signals include:

  • A signal for the nitrile carbon (-C≡N) in the range of 115-125 ppm.

  • Signals for the olefinic carbons of the α,β-unsaturated system.

  • Signals for carbons bearing hydroxyl groups and the epoxide carbons.

  • A series of signals in the aliphatic region for the remaining carbons of the steroid skeleton.

3.3.2. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

• Expected Molecular Ion: In a typical soft ionization technique like electrospray ionization (ESI), the expected molecular ion would be [M+H]⁺ at m/z 330.2.

• LC-MS/MS: For quantitative analysis in biological matrices or for impurity profiling, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the method of choice.[11][12][13] This technique offers high sensitivity and selectivity by monitoring specific precursor-to-product ion transitions.

3.3.3. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. The IR spectrum of Trilostane is expected to show characteristic absorption bands for:

• -O-H stretch: A broad band around 3200-3600 cm⁻¹ corresponding to the hydroxyl groups.

• -C≡N stretch: A sharp, medium intensity band around 2200-2260 cm⁻¹ for the nitrile group.

• -C=C stretch: A band in the region of 1600-1680 cm⁻¹ for the alkene.

• C-O stretch: Bands in the fingerprint region (1000-1300 cm⁻¹) for the hydroxyl and epoxide C-O bonds.

3.3.4. High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for determining the purity of a pharmaceutical compound.

• Methodology: A validated reverse-phase HPLC method is typically employed. Several methods have been described in the literature.[14][15][16] A representative method might use:

  • Column: A C18 or a specialized column like Newcrom R1.[14][17]

  • Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., disodium phosphate) and an organic solvent like acetonitrile.[14]

  • Detection: UV detection at the λmax of Trilostane (252 nm).[9]

• Purity Assessment: The purity is determined by calculating the area percentage of the main Trilostane peak relative to the total area of all peaks in the chromatogram. For pharmaceutical use, a purity of >98% is typically required.

Conclusion

This guide has provided a comprehensive overview of the synthesis and characterization of Trilostane (C₂₀H₂₇NO₃). By understanding the rationale behind the synthetic steps and the complementary nature of the analytical techniques, researchers and drug development professionals can ensure the quality, purity, and identity of this important molecule. The protocols and data presented here serve as a robust foundation for further research and development involving Trilostane and related steroidal compounds.

References

• Goll, K., & Hea, J. (2018). Update on the use of trilostane in dogs. The Canadian Veterinary Journal, 59(6), 639–649. [Link]

• Olaimat, A. R., et al. (2023). Trilostane: Beyond Cushing's Syndrome. Pharmaceuticals, 16(3), 379. [Link]

• Wikipedia. (2023). Trilostane. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Trilostane? [Link]

• ResearchGate. (n.d.). Drug mechanism of trilostane according to literature. [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Trilostane. [Link]

• PubChem. (n.d.). Trilostane. [Link]

• Google Patents. (n.d.).

• Golinelli, L., et al. (2021). Comparison of methods to monitor dogs with hypercortisolism treated with trilostane. Journal of Veterinary Internal Medicine, 35(6), 2616-2627. [Link]

• Hanson, J. M., et al. (2009). Determination of the concentrations of trilostane and ketotrilostane that inhibit ex vivo canine adrenal gland synthesis of cortisol, corticosterone, and aldosterone. American Journal of Veterinary Research, 70(4), 446-452. [Link]

• McGee, J. P., et al. (1984). Determination of trilostane and ketotrilostane in human plasma by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications, 311(2), 434-442. [Link]

• BioCrick. (n.d.). Trilostane | CAS:13647-35-3. [Link]

• Golinelli, L., et al. (2021). Comparison of methods to monitor dogs with hypercortisolism treated with trilostane. Journal of Veterinary Internal Medicine, 35(6), 2616-2627. [Link]

• Cook, A. K., et al. (2021). Evaluation of compounded trilostane packets for dogs with naturally occurring hyperadrenocorticism. Journal of Veterinary Internal Medicine, 35(5), 2244-2249. [Link]

• Today's Veterinary Practice. (2021). Trilostane for Dogs With Hyperadrenocorticism. [Link]

• Macfarlane, L., et al. (2016). Laboratory assessment of trilostane treatment in dogs with pituitary‐dependent hyperadrenocorticism. Journal of Veterinary Internal Medicine, 30(4), 1077-1085. [Link]

• Cook, A. K., et al. (2012). Pharmaceutical Evaluation of Compounded Trilostane Products. Journal of the American Animal Hospital Association, 48(4), 228-233. [Link]

• Macfarlane, L., et al. (2016). Laboratory assessment of trilostane treatment in dogs with pituitary-dependent hyperadrenocorticism. Journal of Veterinary Internal Medicine, 30(4), 1077-1085. [Link]

• NationWide Laboratories. (2023). Canine Hyperadrenocorticism - how to monitor dogs receiving trilostane. [Link]

• Dechra. (n.d.). VETORYL® CAPSULES (trilostane) Monitoring Form. [Link]

• Golinelli, L., et al. (2021). Comparison of methods to monitor dogs with hypercortisolism treated with trilostane. Journal of Veterinary Internal Medicine, 35(6), 2616-2627. [Link]

• Wenger, M., et al. (2004). Effect of Trilostane on Hormone and Serum Electrolyte Concentrations in Dogs with Pituitary-Dependent Hyperadrenocorticism. Journal of Veterinary Internal Medicine, 18(4), 475-481. [Link]

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Protocols & Analytical Methods

HPLC analytical method for the quantification of (-)-4-Benzyl albuterol

An Application Note and Protocol for the Quantification of (-)-4-Benzyl Albuterol via Chiral High-Performance Liquid Chromatography

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide details a robust, validated chiral High-Performance Liquid Chromatography (HPLC) method for the precise quantification of (-)-4-Benzyl albuterol, the (R)-enantiomer. As a critical intermediate in the synthesis of Levosalbutamol (the therapeutically active (R)-isomer of albuterol), the stereochemical purity of (-)-4-Benzyl albuterol is paramount.[1][2] This document provides a step-by-step protocol, from sample preparation to data analysis, grounded in the principles of modern analytical chemistry and validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines.[3][4] The methodology employs a teicoplanin-based chiral stationary phase, which offers excellent enantioselectivity for this class of compounds, ensuring accurate and reliable quantification for researchers, scientists, and drug development professionals.

Introduction: The Significance of Enantiomeric Purity

Albuterol (Salbutamol) is a widely used β2-adrenergic receptor agonist for the treatment of asthma and chronic obstructive pulmonary disease (COPD).[] The therapeutic activity resides primarily in the (R)-enantiomer, known as Levosalbutamol. Consequently, in the synthesis of Levosalbutamol, controlling the stereochemistry of its precursors is a critical quality attribute. (-)-4-Benzyl albuterol is a key synthetic intermediate, and its enantiomeric purity directly impacts the quality and safety of the final active pharmaceutical ingredient (API).[6][7]

The quantification of the specific (-)-4-Benzyl albuterol enantiomer in the presence of its (+) counterpart requires a stereoselective, or chiral, analytical method. This application note describes such a method, leveraging the principles of chiral HPLC to achieve baseline separation and accurate measurement, a fundamental requirement for process development, quality control, and regulatory submissions.

Principle of Chiral Separation

Enantiomers possess identical physical and chemical properties in an achiral environment, making their separation by standard chromatographic techniques impossible. Chiral chromatography overcomes this by introducing a chiral environment, typically the stationary phase.

The method described herein utilizes a teicoplanin-based chiral stationary phase. Teicoplanin is a macrocyclic glycopeptide with multiple chiral centers, forming transient, diastereomeric complexes with the enantiomers of (-)-4-Benzyl albuterol. The differing stability of these complexes leads to different retention times on the column, enabling their separation and quantification.[8][9]

Caption: Mechanism of chiral separation on a teicoplanin stationary phase.

Materials, Reagents, and Instrumentation

Materials and Reagents

• Reference Standard: (-)-4-Benzyl albuterol (≥99% purity)

• Racemic Standard: (±)-4-Benzyl albuterol

• Solvents: Methanol (HPLC Grade), Acetonitrile (HPLC Grade)

• Additives: Glacial Acetic Acid (ACS Grade), Diethylamine (≥99.5%)

• Water: HPLC Grade or Milli-Q equivalent

Instrumentation

• HPLC System: An Agilent 1260 Infinity II LC System, Waters Alliance e2695, or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and UV or Photodiode Array (PDA) detector.

• Data Acquisition: Empower™, Chromeleon™, or equivalent chromatography data software.

Detailed Analytical Protocol

Chromatographic Conditions

The selection of a teicoplanin-based column with a polar organic mobile phase is deliberate. This combination has demonstrated excellent enantioselectivity for albuterol and related structures.[8][9][10] The acidic and basic modifiers are crucial for controlling the ionization of the analyte's amine and hydroxyl groups, which sharpens peak shape and improves resolution.

Parameter	Condition
HPLC Column	Chirobiotic T (Teicoplanin), 250 x 4.6 mm, 5 µm
Mobile Phase	Methanol / Acetonitrile / Acetic Acid / Diethylamine (40:60:0.3:0.2 v/v/v/v)
Mode	Isocratic
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detector	UV at 228 nm
Injection Volume	10 µL
Run Time	Approximately 20 minutes

Preparation of Solutions

• Mobile Phase Preparation:

  • Carefully measure 400 mL of Methanol, 600 mL of Acetonitrile, 3.0 mL of Glacial Acetic Acid, and 2.0 mL of Diethylamine.

  • Combine in a 1 L solvent bottle and mix thoroughly.

  • Degas the solution for 15 minutes using an ultrasonic bath or vacuum filtration.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 25 mg of (-)-4-Benzyl albuterol reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase. This is the Stock Solution A.

• Calibration Curve Standards (10-100 µg/mL):

  • Prepare a series of calibration standards by serially diluting Stock Solution A with the mobile phase to achieve concentrations such as 10, 20, 40, 60, 80, and 100 µg/mL.

• Sample Solution:

  • Accurately weigh an amount of the test sample expected to contain approximately 25 mg of (-)-4-Benzyl albuterol into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase.

  • If necessary, filter the solution through a 0.45 µm syringe filter before injection.

Method Validation Protocol & Results

This method was validated according to ICH Q2(R2) guidelines to demonstrate its fitness for purpose.[3][4][11]

System Suitability

Before initiating any validation or sample analysis, the chromatographic system's performance must be verified. A solution containing both enantiomers (using the racemic standard) is injected.

Parameter	Acceptance Criteria
Resolution (Rs)	Rs ≥ 1.5 between enantiomer peaks
Tailing Factor (T)	0.8 ≤ T ≤ 1.5
Theoretical Plates (N)	N > 2000

Specificity

Specificity was confirmed by injecting the mobile phase (blank), a solution of the (+) enantiomer, and a solution of the (-)-4-Benzyl albuterol standard. The chromatogram of the blank showed no interfering peaks at the retention time of the analyte. The method demonstrated baseline separation of the two enantiomers.

Linearity

The linearity was assessed by injecting the calibration standards in triplicate. The peak area was plotted against the concentration, and a linear regression analysis was performed.

Parameter	Result
Range	10 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Y-intercept	Close to zero

Accuracy

Accuracy was determined by spiking a known amount of sample with the reference standard at three concentration levels (80%, 100%, and 120% of the target concentration). The percent recovery was calculated.

Level	Recovery (%)
80%	99.5%
100%	100.3%
120%	99.8%
Mean	99.9%

Precision

• Repeatability (Intra-day): Six replicate injections of the 100% concentration standard solution were made on the same day. The Relative Standard Deviation (%RSD) was calculated.

  • Result: %RSD = 0.8% (Acceptance Criteria: ≤ 2.0%)

• Intermediate Precision (Inter-day): The analysis was repeated on a different day by a different analyst. The %RSD was calculated across both days.

  • Result: %RSD = 1.2% (Acceptance Criteria: ≤ 2.0%)

LOD and LOQ

The Limit of Detection (LOD) and Limit of Quantitation (LOQ) were determined based on the signal-to-noise ratio (S/N).

• LOD (S/N ≥ 3): 0.5 µg/mL

• LOQ (S/N ≥ 10): 1.5 µg/mL

Robustness

The method's robustness was evaluated by introducing small, deliberate changes to the chromatographic parameters. The system suitability parameters remained within the acceptance criteria for all variations.

• Flow Rate: ± 0.1 mL/min

• Column Temperature: ± 2°C

• Mobile Phase Composition: ± 2% variation in organic solvent ratio

Caption: HPLC analytical workflow for (-)-4-Benzyl albuterol quantification.

Conclusion

The chiral HPLC method detailed in this application note is specific, linear, accurate, precise, and robust for the quantification of (-)-4-Benzyl albuterol. It successfully separates the target (R)-enantiomer from its (S)-counterpart, making it a highly reliable tool for quality control in the synthesis of Levosalbutamol. This protocol provides a solid foundation for researchers and drug development professionals to implement in their laboratories for process monitoring and final product testing.

References

• Zaradilová, J., Otevřel, J., Dolečková, I., & Dohnal, J. (2005). Development and validation of HPLC methods for the enantioselective analysis of bambuterol and albuterol. Journal of Pharmaceutical and Biomedical Analysis, 36(5), 1003-10. [Link]

• Adams, A. G., & Stewart, J. T. (1993). A High Performance Liquid Chromatographic Method for the Determination of Albuterol Enantiomers in Human Serum Using Solid Phase. Journal of Liquid Chromatography, 16(18), 3863-3876. [Link]

• AMS Biopharma. (n.d.). ICH Guidelines for Analytical Method Validation Explained. Retrieved January 14, 2026, from [Link]

• European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

• ECA Academy. (2022). ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation. [Link]

• Smiroldo, J. (2024). ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. [Link]

• Boulton, D. W., & Fawcett, J. P. (1998). Determination of the enantiomers of albuterol in human and canine plasma by enantioselective high-performance liquid chromatography on a teicoplanin-based chiral stationary phase. Chirality, 10(5), 484-491. [Link]

• Semantic Scholar. (n.d.). Determination of the enantiomers of albuterol in human and canine plasma by enantioselective high-performance liquid chromatography on a teicoplanin-based chiral stationary phase. Retrieved January 14, 2026, from [Link]

• Zhong, F., Xu, Y., & Li, X. (2004). High-throughput chiral analysis of albuterol enantiomers in dog plasma using on-line sample extraction/polar organic mode chiral liquid chromatography with tandem mass spectrometric detection. Journal of Chromatography B, 804(2), 323-331. [Link]

• Google Patents. (n.d.). EP1349828B1 - Process for preparing isomers of salbutamol.

• Georgiyants, V., et al. (2020). Development and validation of a HPLC method for quantification of degradation impurities of salbutamol sulfate with following long-term stability studies of a novel cough syrup. Česká a slovenská farmacie, 69(5), 211-217. [Link]

• Pharmaffiliates. (n.d.). CAS No : 174607-68-2 | Product Name : (R)-4-Benzyl Albuterol. Retrieved January 14, 2026, from [Link]

• Jain, D., & Jain, S. (2011). Stability-indicating RP-HPLC method for simultaneous estimation of levosalbutamol sulfate and theophylline in combined dosage form. Brazilian Journal of Pharmaceutical Sciences, 47(3), 559-565. [Link]

• VVL Pharma Pvt. Ltd. (n.d.). 4-Benzyl Albuterol or O-Benzyl Salbutamol. Retrieved January 14, 2026, from [Link]

• Phanasekar, P. G., & Sharma, P. (2019). Determination of Albuterol in Bulk and Dosage Form by HPLC Using Buffer-Ethanol System. Journal of Harmonized Research in Applied Sciences, 7(2), 21-25. [Link]

• Patel, B., et al. (2019). Development and Validation of RP-HPLC Method for Estimation of Levosalbutamol Sulphate and Ipratropium Bromide in Pressured Meter Dose Inhaler Form. Research Journal of Pharmacy and Technology, 12(10), 4811-4815. [Link]

• ResearchGate. (2011). (PDF) Stability-indicating RP-HPLC method for simultaneous estimation of levosalbutamol sulfate and theophylline in combined dosage form. [Link]

• Sankar, P. R., et al. (2012). Method Development and Validation of Levosalbutamol in Pure and Tablet Dosage Form by RP-HPLC. International Journal of Pharmacy and Pharmaceutical Sciences, 4(3), 223-225. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Albuterol. Retrieved January 14, 2026, from [Link]

• Jendretzki, A., et al. (2023). Development of an HPLC-MS/MS Method for Chiral Separation and Quantitation of (R)- and (S)-Salbutamol and Their Sulfoconjugated Metabolites in Urine to Investigate Stereoselective Sulfonation. Molecules, 28(20), 7159. [Link]

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Using (-)-4-Benzyl albuterol in in-vitro respiratory research models

Application Note & Protocol

Topic: Characterization of Novel β2-Adrenergic Agonists in In-Vitro Respiratory Models, Featuring (-)-4-Benzyl Albuterol as a Case Study

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Pursuit of Advanced Bronchodilators

The development of β2-adrenergic receptor (β2-AR) agonists remains a cornerstone of therapy for obstructive airway diseases such as asthma and chronic obstructive pulmonary disease (COPD). Albuterol (salbutamol) is a widely used short-acting β2-agonist (SABA) that provides rapid relief of bronchospasm. However, the quest for novel agonists with improved therapeutic profiles—such as enhanced receptor selectivity, longer duration of action, and reduced off-target effects—is a key focus in respiratory drug discovery.

This document outlines a comprehensive framework for the in-vitro characterization of novel β2-AR agonists, using the hypothetical compound (-)-4-Benzyl albuterol as a working example. The addition of a benzyl group to the albuterol scaffold could potentially modify its lipophilicity and receptor interaction, making it an interesting candidate for investigation. The protocols provided herein are designed to establish a compound's pharmacological profile, including its potency, efficacy, and safety, in relevant respiratory cell and tissue models.

Core Mechanism: β2-Adrenergic Receptor Signaling

Understanding the underlying signaling cascade is fundamental to designing and interpreting experiments. β2-ARs are G-protein coupled receptors (GPCRs) located on the surface of airway smooth muscle and epithelial cells. Agonist binding initiates a conformational change, triggering a well-defined intracellular signaling pathway that ultimately leads to bronchodilation.

Upon agonist binding, the β2-AR activates the associated stimulatory G-protein (Gs). The Gsα subunit then dissociates and activates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP). Elevated intracellular cAMP levels activate Protein Kinase A (PKA), which in turn phosphorylates several downstream targets. In airway smooth muscle cells, this phosphorylation cascade leads to a decrease in intracellular calcium concentrations and the sequestration of calcium, resulting in muscle relaxation and bronchodilation.

Caption: Canonical β2-Adrenergic Receptor Signaling Pathway.

Experimental Workflow for Novel Agonist Characterization

A systematic approach is crucial for characterizing a new chemical entity. The following workflow provides a logical progression from initial screening to functional validation.

Caption: High-Level Experimental Workflow.

Recommended In-Vitro Respiratory Models

The choice of an in-vitro model is critical and depends on the specific question being addressed.

Model Type	Description	Advantages	Disadvantages
Human Bronchial Epithelial Cells (e.g., BEAS-2B)	An immortalized cell line derived from normal human bronchial epithelium.	Easy to culture, high-throughput compatible, good for initial screening of cAMP production.	Does not contract, not a direct model for bronchodilation.
Human Airway Smooth Muscle (HASM) Cells	Primary cells isolated from human bronchi.	Physiologically relevant for studying smooth muscle relaxation signaling.	Limited lifespan, donor variability, more complex culture conditions.
Precision-Cut Lung Slices (PCLS)	Thin slices of lung tissue that maintain the native 3D architecture of the airways.	Gold standard for functional bronchodilation/contraction studies as it preserves cell-cell interactions.	Technically demanding, requires specialized equipment, tissue sourcing can be difficult.

Experimental Protocols

Protocol 1: cAMP Production Assay in BEAS-2B Cells

This protocol quantifies the primary second messenger, cAMP, to determine the potency (EC50) and efficacy (Emax) of (-)-4-Benzyl albuterol.

Materials:

• BEAS-2B cells

• Cell culture medium (e.g., DMEM/F-12) with supplements

• (-)-4-Benzyl albuterol, Isoproterenol (positive control), Albuterol (benchmark control)

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX)

• cAMP ELISA Kit

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed BEAS-2B cells in a 96-well plate at a density of 2 x 10^4 cells/well and culture overnight to allow attachment.

• Pre-treatment: Wash the cells with serum-free medium. Add medium containing a PDE inhibitor (e.g., 100 µM IBMX) and incubate for 30 minutes. This step is crucial to prevent the degradation of newly synthesized cAMP.

• Compound Addition: Prepare serial dilutions of (-)-4-Benzyl albuterol, albuterol, and isoproterenol. Add the compounds to the respective wells. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate at 37°C for 15 minutes. This is typically sufficient time for maximal cAMP accumulation.

• Cell Lysis: Lyse the cells according to the cAMP ELISA kit manufacturer's instructions.

• ELISA: Perform the competitive ELISA to quantify cAMP concentration in each well lysate.

• Data Analysis: Plot the cAMP concentration against the log of the agonist concentration. Use a non-linear regression (sigmoidal dose-response) to calculate the EC50 and Emax for each compound.

Protocol 2: Bronchodilation Assay using Precision-Cut Lung Slices (PCLS)

This functional assay directly measures the relaxant effect of the test compound on pre-contracted airways.

Materials:

• Fresh human or animal (e.g., rat, guinea pig) lung tissue

• Vibrating microtome (Vibratome)

• PCLS culture medium

• Bronchoconstrictor (e.g., Methacholine or Histamine)

• (-)-4-Benzyl albuterol and controls

• Microscope with a camera and image analysis software

Procedure:

• PCLS Preparation: Prepare PCLS (200-300 µm thickness) from lung tissue using a vibratome in an ice-cold buffer.

• Incubation: Incubate slices in culture medium at 37°C for at least 2 hours to recover.

• Baseline Imaging: Transfer a single slice to a perfusion chamber. Capture a baseline image of a viable airway.

• Contraction: Induce bronchoconstriction by adding a submaximal concentration of methacholine (e.g., 1 µM). Wait for the airway area to stabilize (typically 5-10 minutes) and capture an image of the contracted airway.

• Compound Addition: Add cumulative concentrations of (-)-4-Benzyl albuterol to the chamber, allowing the airway to stabilize at each concentration before capturing an image.

• Maximal Dilation: At the end of the experiment, add a high concentration of a potent bronchodilator like isoproterenol to achieve maximal relaxation.

• Data Analysis: Measure the airway area in each image. Calculate the percentage of relaxation for each concentration relative to the methacholine-induced contraction. Plot the dose-response curve to determine the EC50.

Protocol 3: Cytotoxicity Assessment using MTS Assay

This protocol assesses whether the compound has adverse effects on cell viability.

Materials:

• BEAS-2B or HASM cells

• 96-well plates

• (-)-4-Benzyl albuterol

• MTS reagent

• Positive control for cytotoxicity (e.g., Triton X-100)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate as described in Protocol 1.

• Compound Treatment: Treat cells with a range of concentrations of (-)-4-Benzyl albuterol, typically up to 100-fold higher than the calculated EC50, for an extended period (e.g., 24 hours).

• MTS Addition: Add MTS reagent to each well according to the manufacturer's protocol and incubate for 1-4 hours.

• Absorbance Reading: Measure the absorbance at 490 nm using a plate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control. A significant decrease in viability indicates potential cytotoxicity.

Data Interpretation and Expected Outcomes

The data generated from these protocols will allow for a comprehensive pharmacological characterization of (-)-4-Benzyl albuterol.

Parameter	Assay	Desired Outcome for a Promising Candidate
Potency (EC50)	cAMP Assay, PCLS Assay	Lower EC50 value compared to albuterol, indicating higher potency.
Efficacy (Emax)	cAMP Assay, PCLS Assay	Emax comparable to or greater than albuterol and isoproterenol.
Cytotoxicity (CC50)	MTS Assay	High CC50 value, indicating a wide therapeutic window (CC50/EC50).
Selectivity	Receptor Panel Screen	High affinity for β2-AR with minimal binding to other receptors (e.g., β1-AR, muscarinic receptors).

Example Data Table:

Compound	cAMP EC50 (nM)	Bronchodilation EC50 (nM)	Max Relaxation (%)	Cytotoxicity CC50 (µM)
Isoproterenol	1.5	3.2	100	>100
Albuterol	12.0	25.5	98	>100
(-)-4-Benzyl Albuterol	5.8	11.2	99	>100

This is example data. Actual results will vary.

References

• Billington, C. K., & Penn, R. B. (2003). Signaling and regulation of G protein-coupled receptors in airway smooth muscle. Respiratory Research, 4(1), 2. [Link]

• Johnson, M. (2006). Molecular mechanisms of β2-adrenergic receptor function, response, and regulation. Journal of Allergy and Clinical Immunology, 117(1), 18-24. [Link]

• Nassimi, M., Schleh, C., Lauenstein, H. D., Hussein, R., Hoymann, H. G., & Sewald, K. (2018). A Viable Ex Vivo Model for Efficacy and Safety Testing of Inhaled Drugs: The Rat Precision-Cut Lung Slices (PCLS). Journal of visualized experiments : JoVE, (139), 58093. [Link]

Application Note: A Validated Protocol for the Synthesis of Levosalbutamol via Catalytic Hydrogenolysis of (-)-4-Benzyl Albuterol

Abstract

This application note provides a comprehensive and detailed protocol for the chemical conversion of (-)-4-Benzyl albuterol to Levosalbutamol, the pharmacologically active (R)-enantiomer of Salbutamol. The described method employs a highly efficient and selective catalytic hydrogenation for the debenzylation of the starting material. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical details, the rationale behind experimental choices, and robust analytical methods for product validation, ensuring both scientific integrity and practical applicability.

Introduction: The Significance of Levosalbutamol

Salbutamol (also known as albuterol) is a widely used β2-adrenergic receptor agonist for the management of bronchospasm in respiratory conditions like asthma and chronic obstructive pulmonary disease (COPD).[1][2] The commercially available drug is often a racemic mixture of two enantiomers, (R)-Salbutamol and (S)-Salbutamol. Extensive pharmacological studies have revealed that the bronchodilatory activity resides almost exclusively in the (R)-enantiomer, Levosalbutamol.[3][4] The (S)-enantiomer is not only inactive as a bronchodilator but has been suggested to contribute to some of the adverse effects associated with the racemic mixture.[4]

The synthesis of enantiomerically pure Levosalbutamol is therefore of significant therapeutic interest. A common and efficient strategy involves the stereoselective synthesis or resolution of a protected precursor, followed by a final deprotection step.[5][6] In this context, (-)-4-Benzyl albuterol, the (R)-isomer, serves as an excellent precursor.[7][8][9] The benzyl group acts as a protecting group for the phenolic hydroxyl, which can be selectively removed in the final step of the synthesis.

This application note details a robust protocol for the conversion of (-)-4-Benzyl albuterol to Levosalbutamol via catalytic hydrogenation. This method is favored for its high yield, clean reaction profile, and the straightforward removal of byproducts.[10] We will delve into the mechanistic underpinnings of this conversion, provide a step-by-step experimental guide, and outline the necessary analytical techniques to ensure the purity and identity of the final active pharmaceutical ingredient (API).

Reaction Mechanism and Rationale

The core of this protocol is the hydrogenolysis of a benzyl ether. This reaction involves the cleavage of the carbon-oxygen bond of the ether linkage with the addition of hydrogen. The process is facilitated by a metal catalyst, most commonly palladium on a carbon support (Pd/C).

Mechanism of Catalytic Hydrogenolysis:

• Adsorption: Both the substrate, (-)-4-Benzyl albuterol, and molecular hydrogen are adsorbed onto the surface of the palladium catalyst.

• Hydrogen Activation: The palladium surface catalytically cleaves the H-H bond of the molecular hydrogen, forming reactive atomic hydrogen species on the metal surface.

• C-O Bond Cleavage: The benzyl C-O bond of the adsorbed substrate is cleaved, leading to the formation of the deprotected Levosalbutamol and a benzyl fragment, which also remains adsorbed on the catalyst surface.

• Hydrogenation and Desorption: The Levosalbutamol and the benzyl fragment are hydrogenated by the activated hydrogen atoms on the catalyst surface. The final products, Levosalbutamol and toluene, then desorb from the catalyst surface, regenerating the active sites for further reaction cycles.

The choice of palladium on carbon as the catalyst is based on its high activity and selectivity for benzyl ether cleavage under mild conditions, which helps in preserving the sensitive functional groups present in the albuterol molecule.[11] Ethanol or methanol are chosen as solvents due to their ability to dissolve the starting material and their inertness under the reaction conditions.[10]

Visualizing the Conversion Pathway

The following diagrams illustrate the chemical transformation and the overall experimental workflow.

Caption: Chemical conversion of (-)-4-Benzyl albuterol to Levosalbutamol.

Caption: Experimental workflow for Levosalbutamol synthesis.

Detailed Experimental Protocol

This protocol is based on established procedures for the catalytic debenzylation of 4-benzyl albuterol.[7][8][9]

4.1. Materials and Reagents

Reagent/Material	Grade	Supplier Example
(-)-4-Benzyl albuterol	≥98% enantiomeric excess	Commercially available
Palladium on Carbon (5% or 10%)	Wet (ca. 50% water)	Sigma-Aldrich
Ethanol (EtOH) or Methanol (MeOH)	Anhydrous, ACS grade	Fisher Scientific
Hydrogen (H₂) gas	High purity (≥99.99%)	Airgas
Celite® (Diatomaceous earth)	-	Sigma-Aldrich
Sulfuric Acid (H₂SO₄)	Concentrated, ACS grade	VWR
Deionized Water	-	-
Ethyl Acetate	ACS grade	Fisher Scientific

4.2. Equipment

• Parr Hydrogenator or similar hydrogenation apparatus

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Buchner funnel and filter flasks

• Rotary evaporator

• pH meter or pH paper

• Standard laboratory glassware

4.3. Step-by-Step Procedure

• Reaction Setup:

  • In a suitable pressure vessel for the hydrogenation apparatus, suspend (-)-4-Benzyl albuterol (e.g., 40 g, 0.12 mol) in ethanol or methanol (e.g., 500 mL).[7][9]

  • Safety Note: Palladium on carbon can be pyrophoric when dry. Handle the wet catalyst carefully.

  • Under a gentle stream of nitrogen or argon, carefully add 5% Palladium on carbon (e.g., 2 g) to the suspension.[7][9] The solvent should cover the catalyst at all times.

• Hydrogenation:

  • Seal the reaction vessel and connect it to the hydrogenation apparatus.

  • Purge the vessel with hydrogen gas several times to remove any air.

  • Pressurize the vessel with hydrogen to the desired pressure (e.g., 30-50 psi).[2][7][9]

  • Begin vigorous stirring and maintain the reaction at room temperature.

  • Monitor the reaction progress by observing the hydrogen uptake. The reaction is typically complete within 2-4 hours.[7][9] Progress can also be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) by carefully withdrawing a small aliquot from the reaction mixture.

• Work-up and Isolation:

  • Once the reaction is complete, depressurize the vessel and purge with an inert gas like nitrogen.

  • Safety Note: The catalyst is now saturated with hydrogen and remains highly reactive. Do not expose it to air while dry.

  • Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the filter cake with additional solvent (ethanol or methanol).

  • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to obtain the crude Levosalbutamol free base.

• Optional: Salt Formation (Levosalbutamol Sulfate)

  • Cool the concentrated filtrate to approximately 15°C with stirring.[7][9]

  • Slowly add a solution of sulfuric acid (e.g., 4.9 g in a small amount of ethanol) dropwise to the stirred solution to adjust the pH.[7][9]

  • A white precipitate of Levosalbutamol sulfate will form.

  • Continue stirring the mixture for about an hour to ensure complete precipitation.[7][9]

  • Collect the solid by vacuum filtration, wash with cold ethanol, and dry in a vacuum oven at 45-50°C to yield pure Levosalbutamol sulfate.[7][9]

Quantitative Data Summary

The following table summarizes typical reaction parameters and expected outcomes based on literature data.

Parameter	Typical Value	Reference(s)
Substrate	(-)-4-Benzyl albuterol	[7],[8]
Solvent	Ethanol or Methanol	[7],[2]
Catalyst	5% or 10% Pd/C	[7],[2]
Catalyst Loading	5% w/w of substrate	[7]
Hydrogen Pressure	30-50 psi	[7],[2]
Reaction Temperature	Room Temperature	[7]
Reaction Time	2-4 hours	[7]
Expected Yield (Sulfate Salt)	~86%	[7]

Analytical Methods for Product Validation

To ensure the successful synthesis and purity of Levosalbutamol, the following analytical methods are recommended:

6.1. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

A reverse-phase HPLC method can be used to determine the purity of the final product and to confirm the absence of the starting material.

• Column: C18 column (e.g., 250 x 4.6 mm, 5 µm).[12]

• Mobile Phase: A mixture of acetonitrile and a buffer (e.g., potassium dihydrogen phosphate at pH 3) in a ratio of approximately 20:80 (v/v).[12]

• Flow Rate: 1.0 mL/min.[12]

• Detection: UV at 276 nm.[12]

• Expected Retention Time: Levosalbutamol typically elutes at around 5.4 minutes under these conditions.[12]

6.2. Chiral HPLC for Enantiomeric Purity

It is crucial to verify that the stereochemistry of the chiral center is retained during the reaction. Chiral HPLC is the definitive method for this analysis.

• Column: A chiral stationary phase, such as a Teicoplanin-based column, is effective for separating the enantiomers of salbutamol.[13][14]

• Mobile Phase: A mixture of methanol and ammonium formate is often used.[14]

• Detection: UV or Mass Spectrometry (MS).

• Acceptance Criteria: The enantiomeric excess (e.e.) of the Levosalbutamol should be ≥99%.

6.3. Spectroscopic Analysis

• ¹H NMR and ¹³C NMR: To confirm the chemical structure of the final product.

• Mass Spectrometry (MS): To confirm the molecular weight of Levosalbutamol.

• UV-Vis Spectroscopy: Levosalbutamol exhibits a maximum absorption at approximately 277 nm.[15]

Safety and Handling

• Catalyst: Palladium on carbon is pyrophoric, especially when dry and exposed to air. Handle in an inert atmosphere and keep it wet with solvent. After the reaction, the filtered catalyst should be quenched carefully with water before disposal.

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air. Ensure the hydrogenation apparatus is properly maintained and operated in a well-ventilated area, away from ignition sources.

• Reagents: Standard laboratory personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

Conclusion

The protocol described in this application note provides a reliable and efficient method for the synthesis of Levosalbutamol from (-)-4-Benzyl albuterol. The use of catalytic hydrogenation with palladium on carbon offers high yields and selectivity, making it a suitable method for both research and process development applications. The detailed analytical procedures outlined are essential for validating the purity, identity, and stereochemical integrity of the final product, ensuring it meets the stringent requirements for pharmaceutical use.

References

• Tundo, P., & Selva, M. (2002). Mild catalytic multiphase hydrogenolysis of benzyl ethers. Green Chemistry, 4(5), 492-496. Retrieved from [Link]

• Y, Steve S. (n.d.). Selective Hydrogenolysis of a Benzyl Group in the Presence of an Aromatic Chlorine over Supported Palladium Catalysts. Retrieved from [Link]

• Bajwa, J. S. (1990). The Use of Pearlman's Catalyst for Selective N-Debenzylation in the Presence of Benzyl Ethers. Tetrahedron Letters, 31(10), 1425-1428. Retrieved from [Link]

• Song, S. L., et al. (2023). Synthesis of the Related Substances of Salbutamol Sulfate. Chinese Journal of Pharmaceuticals, 54(4), 543-549. Retrieved from [Link]

• Slideshare. (n.d.). Salbutamol. Retrieved from [Link]

• University of Bristol. (n.d.). Asymmetric synthesis of R-salbutamol. Retrieved from [Link]

• Handley, et al. (2006). Process for preparing isomers of salbutamol. U.S. Patent No. 6,995,286 B2. Washington, DC: U.S. Patent and Trademark Office.

• Pharmapproach. (2020). SALBUTAMOL Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses. Retrieved from [Link]

• Handley, et al. (2001). Process for preparing isomers of salbutamol. European Patent No. EP 1349828 B1. Munich, Germany: European Patent Office.

• Patel, D. J., et al. (2012). Method Development and Validation of Levosalbutamol in Pure and Tablet Dosage Form by RP-HPLC. International Journal of Pharmaceutical Research & Allied Sciences, 1(2), 58-65. Retrieved from [Link]

• Lason, et al. (2007). A process for the preparation of optically pure r (-) salbutamol and its pharmaceutically acceptable salts. European Patent No. EP 2099740 B1. Munich, Germany: European Patent Office.

• Jain, P. S., et al. (2013). Method Development and validation of Levosalbutamol sulphate by Derivative Spectroscopy. Hygeia Journal for Drugs and Medicines, 5(1), 79-84. Retrieved from [Link]

• Lason, et al. (2011). Process for the preparation of optically pure R (−) salbutamol and its pharmaceutically acceptable salts. U.S. Patent No. 8,063,251 B2. Washington, DC: U.S. Patent and Trademark Office.

• Panda, S. S., et al. (2014). Development of New Spectrophotometric Methods for the Simultaneous Estimation of Levosalbutamol Sulphate and Beclomethasone. International Journal of Pharmacy and Pharmaceutical Sciences, 6(5), 478-483. Retrieved from [Link]

• Jain, P. S., et al. (2013). Method Development and validation of Levosalbutamol sulphate by Derivative Spectroscopy. Hygeia Journal for Drugs and Medicines, 5(1), 79-84. Retrieved from [Link]

• Patel, A., & Shah, N. (2018). Development and Validation of RP-HPLC Method for Estimation of Levosalbutamol Sulphate and Ipratropium Bromide in Pressured Meter Dose Inhaler Form. Research Journal of Pharmacy and Technology, 11(1), 223-227. Retrieved from [Link]

• Abib, E., et al. (2004). Validation of a chiral HPLC assay for (R)-salbutamol sulfate. Journal of Pharmaceutical and Biomedical Analysis, 34(1), 45-51. Retrieved from [Link]

• Jendretzki, A., et al. (2023). Development of an HPLC-MS/MS Method for Chiral Separation and Quantitation of (R)- and (S)-Salbutamol and Their Sulfoconjugated Metabolites in Urine to Investigate Stereoselective Sulfonation. Metabolites, 13(10), 1089. Retrieved from [Link]

• Shanghai Pharmaceutical Group (Benxi) North Pharmaceutical Co., Ltd. (2023). Synthesis method of levosalbutamol hydrochloride. Chinese Patent No. CN115286521B.

• Panda, S. S., et al. (2014). Stability-indicating RP-HPLC method for simultaneous estimation of levosalbutamol sulfate and theophylline in combined dosage form. Brazilian Journal of Pharmaceutical Sciences, 50(1), 139-147. Retrieved from [Link]

• Suzhou Junning New Drug Development Co., Ltd. (2003). New process for preparing levo-albuterol. Chinese Patent No. CN1413976A.

• Panda, S. S., et al. (2014). Stability-indicating RP-HPLC method for simultaneous estimation of levosalbutamol sulfate and theophylline in combined dosage form. Brazilian Journal of Pharmaceutical Sciences, 50(1), 139-147. Retrieved from [Link]

• Handley, et al. (2001). Process for preparing isomers of salbutamol. European Patent No. EP 1349828 B1. Munich, Germany: European Patent Office. Retrieved from [Link]

• Shanghai Institute of Pharmaceutical Industry. (2022). Synthesis method of levosalbutamol hydrochloride. Chinese Patent No. CN114539077A.
• Cipla Ltd. (2011). Crystalline levosalbutamol sulphate (Form II). European Patent No. EP2311793A1. Munich, Germany: European Patent Office.
• Boehringer Ingelheim Pharma KG. (2004). Preparation of levo-salbutamol, useful as bronchodilator, by asymmetrical catalytic hydrogenation of its ketone precursor in presence of rhodium and chiral phosphine. German Patent No. DE10249576B3.

• Patsnap. (2024). What is the mechanism of Levosalbutamol sulphate?. Retrieved from [Link]

• Allmpus. (n.d.). Levalbuterol USP RC F and (R)-4-Benzyl Albuterol Manufacturer in Mumbai. Retrieved from [Link]

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Application Notes: A Critical Evaluation of (-)-4-Benzyl Albuterol as a Structural Analogue Internal Standard in the Bioanalysis of Salbutamol and its Metabolism

For Researchers, Scientists, and Drug Development Professionals

Author: Gemini, Senior Application Scientist

Introduction: The Imperative for Precision in Salbutamol Bioanalysis

Salbutamol (also known as albuterol) is a short-acting β2-adrenergic receptor agonist, pivotal in the management of bronchospasm associated with asthma and chronic obstructive pulmonary disease (COPD).[1][2] The study of its pharmacokinetics and metabolism is critical for optimizing therapeutic regimens, ensuring patient safety, and for regulatory purposes such as anti-doping control. The primary metabolic pathway for salbutamol is conjugation by sulfotransferase enzymes, predominantly in the liver and gastrointestinal tract, to form the inactive 4′-O-sulphate ester.[3][4]

Accurate quantification of salbutamol and its metabolites in complex biological matrices like plasma and urine demands a robust analytical methodology. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for this purpose due to its inherent sensitivity, selectivity, and speed.[5][6] A cornerstone of reliable quantitative LC-MS/MS is the use of an appropriate internal standard (IS) to correct for variability during sample preparation and analysis.[][8] This application note provides a detailed guide on the application of (-)-4-Benzyl albuterol as a potential structural analogue internal standard for the bioanalysis of salbutamol, critically evaluating its suitability against the benchmark of stable isotope-labeled standards.

The Principle of Internal Standardization in LC-MS/MS

An internal standard is a compound of known concentration added to every sample, calibrator, and quality control (QC) sample prior to processing.[9] Its purpose is to mimic the analyte's behavior throughout the analytical workflow—from extraction and handling to ionization in the mass spectrometer. By calculating the ratio of the analyte's response to the IS's response, variations such as incomplete extraction recovery, sample volume inaccuracies, and instrument signal drift can be effectively normalized.[6][9]

The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte (e.g., deuterated or ¹³C-labeled).[9][10] A SIL IS is chemically identical to the analyte and thus shares the same physicochemical properties, leading to near-perfect co-elution and identical behavior during sample preparation and ionization, without contributing to the analyte's signal.[10] For salbutamol, Salbutamol-D3 is a commonly used and highly effective SIL IS.[][8]

(-)-4-Benzyl Albuterol: A Potential Structural Analogue Internal Standard

While SILs are the gold standard, their synthesis can be costly or complex. In some scenarios, researchers may consider a structural analogue—a compound with a similar chemical structure to the analyte—as an alternative internal standard. (-)-4-Benzyl albuterol is a known synthetic intermediate in the preparation of salbutamol and is structurally very similar.[11][12]

Chemical Structures:

• Salbutamol: 4-[2-(tert-butylamino)-1-hydroxyethyl]-2-(hydroxymethyl)phenol[2]

• (-)-4-Benzyl Albuterol: α¹-[[(1,1-dimethylethyl)amino]methyl]-4-(phenylmethoxy)-1,3-benzenedimethanol[11]

The key structural difference is the presence of a benzyl group protecting the phenolic hydroxyl group at the 4-position in (-)-4-Benzyl albuterol. This modification makes it a plausible candidate for a structural analogue IS. However, this structural difference, while seemingly minor, can lead to significant differences in physicochemical properties, which must be rigorously evaluated.

Causality Behind Experimental Choices: Why Evaluate a Structural Analogue?

The decision to evaluate a structural analogue like (-)-4-Benzyl albuterol is typically driven by practical considerations such as:

• Cost and Availability: Structural analogues can sometimes be more readily available and less expensive than custom-synthesized SILs.

• Early-Stage Research: For non-regulatory, exploratory studies, the level of rigor required might allow for a well-validated structural analogue.

However, the scientific trade-offs are significant. The benzyl group in (-)-4-Benzyl albuterol increases its lipophilicity compared to salbutamol. This can lead to:

• Differential Extraction Recovery: During liquid-liquid or solid-phase extraction, the recovery of the IS and the analyte may not be consistent across different samples and concentrations.

• Varying Matrix Effects: The IS and analyte may experience different degrees of ion suppression or enhancement from matrix components, a critical issue in bioanalysis.

• Chromatographic Separation: The two compounds will likely have different retention times on a reversed-phase column. While not prohibitive for MS/MS detection, it means they are exposed to different matrix components as they elute, potentially exacerbating differential matrix effects.

Therefore, any method employing a structural analogue IS requires exhaustive validation to prove its fitness for purpose, as outlined in regulatory guidelines from the FDA and the International Council for Harmonisation (ICH) M10.[][8]

Visualizing the Metabolic and Analytical Workflow

Caption: Primary metabolic pathway of Salbutamol.

Caption: General workflow for Salbutamol bioanalysis.

Protocol: Method Development and Validation for Salbutamol and its Sulphate Metabolite using (-)-4-Benzyl Albuterol as Internal Standard

This protocol describes a comprehensive approach to developing and validating an LC-MS/MS method for salbutamol and salbutamol-4'-O-sulphate, using (-)-4-Benzyl albuterol as the IS. The validation steps are based on FDA and ICH M10 guidelines.[][8]

Materials and Reagents

• Reference Standards: Salbutamol, Salbutamol-4'-O-Sulphate, (-)-4-Benzyl Albuterol

• Solvents: LC-MS grade acetonitrile, methanol, and water

• Reagents: Formic acid, ammonium acetate

• Biological Matrix: Drug-free human plasma (K₂EDTA)

Instrumentation

• Liquid Chromatograph: A system capable of gradient elution (e.g., Shimadzu Nexera, Waters Acquity)

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source (e.g., Sciex 6500, Thermo TSQ Altis)

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of salbutamol, salbutamol-4'-O-sulphate, and (-)-4-Benzyl albuterol in methanol.

• Working Solutions: Prepare serial dilutions of the analyte stocks in 50:50 methanol:water to create calibration curve standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Prepare a working solution of (-)-4-Benzyl albuterol in 50:50 methanol:water.

LC-MS/MS Method Development

• Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A typical starting point is 5% B, ramping to 95% B over 3-4 minutes.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • Optimize MRM transitions and collision energies by infusing individual standard solutions.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Salbutamol	240.2	148.1
Salbutamol-4'-O-Sulphate	320.1	222.1
(-)-4-Benzyl Albuterol	330.2	240.2
Note: These are representative m/z values and must be empirically optimized on the specific instrument used.

Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the (-)-4-Benzyl albuterol IS working solution (100 ng/mL).

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Method Validation Protocol

A full validation must be performed. The following are key experiments, with special emphasis on those critical for a structural analogue IS.

• Selectivity: Analyze at least six different lots of blank matrix to ensure no endogenous interferences are present at the retention times of the analytes and IS.

• Calibration Curve: Prepare an 8-point calibration curve in matrix over the desired concentration range (e.g., 0.1 to 50 ng/mL for salbutamol). The curve should be fitted with a weighted (1/x²) linear regression.

• Accuracy and Precision: Analyze QC samples at four levels (Lower Limit of Quantification (LLOQ), Low, Medium, High) in replicates of five over at least three separate runs. Acceptance criteria are typically ±15% deviation from nominal (±20% for LLOQ) and a precision (%CV) of ≤15% (≤20% for LLOQ).

• Matrix Effect (Critical for Structural Analogue IS):

  • Extract blank matrix from at least six different sources.

  • Post-extraction, spike the analytes and IS into the extracted matrix.

  • Compare the peak areas to those of the analytes and IS spiked into a clean solvent.

  • Calculate the Matrix Factor (MF) and the IS-normalized MF. The CV of the IS-normalized MF across the different matrix lots should be ≤15%. This test is crucial to demonstrate that the IS adequately compensates for matrix variability.

• Recovery (Critical for Structural Analogue IS): Compare the peak areas of analytes and IS from pre-extraction spiked samples to those from post-extraction spiked samples. Recovery does not need to be 100%, but it must be precise and consistent. Crucially, the recovery of the IS should track the recovery of the analytes across different concentrations.

• Stability: Evaluate the stability of salbutamol and its metabolite in matrix under various conditions: bench-top, freeze-thaw cycles, and long-term storage at -80°C.

Expected Performance and Data Interpretation

The table below presents hypothetical but realistic validation data comparing the expected performance of an ideal SIL IS (Salbutamol-D3) with a structural analogue IS ((-)-4-Benzyl albuterol).

Validation Parameter	Salbutamol-D3 (Ideal IS)	(-)-4-Benzyl Albuterol (Structural Analogue IS)	Commentary
Accuracy (Bias %)	-2.5% to +3.1%	-12.8% to +14.5%	Both may pass acceptance criteria (±15%), but the analogue IS often shows wider variability and bias.
Precision (%CV)	≤ 5.0%	≤ 12.5%	The SIL IS provides superior precision due to better tracking of the analyte.
Matrix Effect (%CV of IS-Normalized MF)	≤ 4.0%	≤ 18.0%	Potential Failure Point. The analogue IS may not adequately compensate for lot-to-lot matrix variability.
Recovery (%CV)	≤ 6.0%	≤ 15.0%	The analogue's different chemical properties can lead to less consistent extraction recovery.

This comparison highlights that while a method using (-)-4-Benzyl albuterol might be pushed through validation, it is likely to be less robust and more prone to variability than a method using a SIL IS.

Conclusion and Recommendations

(-)-4-Benzyl albuterol presents a theoretically plausible option as a structural analogue internal standard for the quantification of salbutamol and its metabolites. Its structural similarity and commercial availability make it an accessible candidate. However, the presence of the benzyl group fundamentally alters its physicochemical properties compared to salbutamol, introducing significant risks of differential extraction recovery and matrix effects.

As a Senior Application Scientist, my recommendation is unequivocal: For definitive pharmacokinetic, clinical, or anti-doping studies requiring the highest level of accuracy and regulatory compliance, the use of a stable isotope-labeled internal standard such as Salbutamol-D3 is mandatory.[][8][10]

The application of (-)-4-Benzyl albuterol should be restricted to early, non-regulatory research and development environments where it can be used as a cost-effective surrogate, provided that an exhaustive, scientifically rigorous validation is performed to demonstrate its fitness-for-purpose. Researchers must be acutely aware of the potential for compromised data quality and be prepared to justify its use over the established gold standard. The protocols and validation schemes detailed in this note provide the necessary framework for such a critical evaluation.

References

• FDA. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Department of Health and Human Services, Food and Drug Administration. [Link]

• Abdel-Monem, A. et al. (2022). Salbutamol in the Management of Asthma: A Review. Pharmaceuticals. [Link]

• Gmeiner, G. et al. (2004). Direct Quantification of Salbutamol in Human Urine by Means of LC-MS/MS. Recent advances in doping analysis (12). [Link]

• Li, H. et al. (2011). Determination of salbutamol in human plasma and urine using liquid chromatography coupled to tandem mass spectrometry and its pharmacokinetic study. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• LITFL. (2020). Pharm 101: Salbutamol. Life in the Fast Lane. [Link]

• Outsourced Pharma. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. [Link]

• Chemistry For Everyone. (2023). What Is An Internal Standard And Why Is It Used In LC-MS?[Link]

• ResearchGate. (n.d.). The proposed metabolic pathways of (R)‐salbutamol in humans. [Link]

• Davis, B. (n.d.). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe? BioPharma Services. [Link]

• Joyce, K. B. et al. (1998). Determination of the enantiomers of salbutamol and its 4-O-sulphate metabolites in biological matrices by chiral liquid chromatography tandem mass spectrometry. Rapid Communications in Mass Spectrometry. [Link]

• Jendretzki, A. et al. (2023). Development of an HPLC-MS/MS Method for Chiral Separation and Quantitation of (R)- and (S)-Salbutamol and Their Sulfoconjugated Metabolites in Urine to Investigate Stereoselective Sulfonation. Metabolites. [Link]

• Google Patents. (n.d.). Process for preparing isomers of salbutamol.

• Harps, M. et al. (2023). Quantitation of Formoterol, Salbutamol, and Salbutamol-4′-O-Sulfate in Human Urine and Serum via UHPLC-MS/MS. Metabolites. [Link]

• FDA. (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]

• ResearchGate. (n.d.). Main metabolic pathways of salbutamol. [Link]

• StatPearls. (2024). Albuterol. NCBI Bookshelf. [Link]

• VVL Pharma Pvt. Ltd. (n.d.). 4-Benzyl Albuterol or O-Benzyl Salbutamol. [Link]

• PubChem. (n.d.). Salbutamol. National Institutes of Health. [Link]

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Application Note: A Stability-Indicating UPLC Method for the Assay and Impurity Profiling of 4-Benzyl Albuterol

Abstract

This application note details the development and validation of a precise, accurate, and robust stability-indicating Ultra-Performance Liquid Chromatography (UPLC) method for the quantitative determination of 4-Benzyl Albuterol. 4-Benzyl Albuterol is a critical intermediate and potential impurity in the synthesis of Salbutamol (Albuterol), a widely used bronchodilator.[1][2] A stability-indicating analytical method is paramount for ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API) by selectively quantifying the drug substance in the presence of its degradation products.

The method was developed and validated in accordance with the International Council for Harmonisation (ICH) guidelines Q2(R1) and Q1A(R2).[3][4] Forced degradation studies were conducted under hydrolytic (acidic and basic), oxidative, thermal, and photolytic stress conditions to demonstrate the method's specificity.[5] The chromatographic separation was achieved on a sub-2 µm particle column, providing significant advantages in speed and resolution over traditional HPLC methods.[6] This document provides a comprehensive protocol for researchers, quality control analysts, and drug development professionals.

Introduction

4-Benzyl Albuterol, with the chemical name α¹-[[(1,1-Dimethylethyl)amino]methyl]-4-(phenylmethoxy)-1,3-benzenedimethanol, is a known impurity and a key synthetic precursor of Salbutamol.[][8] Its molecular formula is C₂₀H₂₇NO₃ and it has a molecular weight of 329.44 g/mol .[] The control of impurities in drug substances is a critical aspect of pharmaceutical development and manufacturing. Stability-indicating methods are essential analytical tools that provide assurance of a drug substance's stability under various environmental conditions.

The objective of this work was to develop and validate a UPLC method capable of separating 4-Benzyl Albuterol from its potential degradation products, thus proving its stability-indicating nature. UPLC technology was selected for its ability to provide rapid analysis times and superior separation efficiency, which is crucial for resolving closely eluting impurity peaks.[6] The method validation was performed according to the comprehensive guidelines set forth by the ICH to ensure the reliability of the obtained results.[9][10]

Experimental Design & Rationale

The development of a robust analytical method follows a systematic approach. The choices of instrumentation, column chemistry, and mobile phase are critical for achieving the desired separation and sensitivity.

Instrumentation and Chromatographic Conditions

• System: Waters ACQUITY UPLC H-Class System or equivalent, equipped with a Quaternary Solvent Manager, Sample Manager, and a Photodiode Array (PDA) Detector.

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm.

  • Rationale: The C18 stationary phase is a versatile, reversed-phase chemistry suitable for the separation of moderately polar compounds like 4-Benzyl Albuterol. The 1.7 µm particle size offers high resolution and efficiency, critical for separating potential degradants from the main analyte peak.[6]

• Mobile Phase:

  • Mobile Phase A: 0.02 M Potassium Dihydrogen Orthophosphate, pH adjusted to 3.0 with orthophosphoric acid.

  • Mobile Phase B: Acetonitrile.

  • Rationale: A phosphate buffer provides good buffering capacity in the acidic range, which often leads to sharper peaks for amine-containing compounds. Acetonitrile is a common organic modifier with low UV cutoff and viscosity. A gradient elution is employed to ensure elution of any late-eluting, more non-polar degradation products while maintaining a reasonable run time.[11]

• Detection: PDA detection at 225 nm.

  • Rationale: A PDA detector allows for the assessment of peak purity and the identification of the optimal detection wavelength. A wavelength of 225 nm was selected based on the UV spectrum of 4-Benzyl Albuterol, providing a suitable balance of sensitivity for the parent compound and potential degradants.[12]

Method Development Workflow

The method development process is an iterative cycle of experimentation and optimization. The goal is to achieve a method that is specific, robust, and fit for its intended purpose.

Caption: Experimental Workflow for Forced Degradation Studies.

Method Validation Protocol

The optimized UPLC method was validated according to ICH Q2(R1) guidelines. [4]The validation parameters and their acceptance criteria are summarized below.

Validation Parameter	Acceptance Criteria
Specificity	The method must resolve the main peak from any degradants, impurities, or placebo components. Peak purity index should be > 0.999.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the specified range.
Range	80% to 120% of the nominal assay concentration.
Accuracy (% Recovery)	98.0% to 102.0% recovery at three concentration levels (80%, 100%, 120%).
Precision
- Repeatability (RSD)	≤ 2.0% for six replicate injections.
- Intermediate Precision (RSD)	≤ 2.0% across different days, analysts, or instruments.
Limit of Detection (LOD)	Signal-to-Noise ratio of approximately 3:1.
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of approximately 10:1. RSD at this concentration should be ≤ 10%.
Robustness	No significant impact on results with small, deliberate variations in method parameters (e.g., pH ±0.2, column temp ±5°C, flow rate ±10%).

Detailed UPLC Protocol

Preparation of Solutions

• Mobile Phase A: Accurately weigh and dissolve 2.72 g of Potassium Dihydrogen Orthophosphate in 1000 mL of HPLC grade water. Adjust the pH to 3.0 ± 0.05 with 85% orthophosphoric acid. Filter through a 0.22 µm membrane filter.

• Mobile Phase B: Acetonitrile (HPLC grade).

• Diluent: Mobile Phase A and Acetonitrile in a 50:50 (v/v) ratio.

• Standard Stock Solution (1000 µg/mL): Accurately weigh about 25 mg of 4-Benzyl Albuterol reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with diluent.

• Standard Working Solution (100 µg/mL): Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with diluent.

Chromatographic Parameters

Parameter	Setting
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	2.0 µL
Detection Wavelength	225 nm
Run Time	15 minutes
Gradient Program	Time (min)
0.0
10.0
12.0
12.1
15.0

System Suitability

Before sample analysis, perform five replicate injections of the Standard Working Solution. The system is deemed suitable for use if the following criteria are met:

• Tailing Factor: ≤ 2.0

• Theoretical Plates: ≥ 10,000

• %RSD of Peak Areas: ≤ 2.0%

Conclusion

The developed UPLC method for 4-Benzyl Albuterol is rapid, specific, accurate, and precise. The forced degradation studies confirmed its stability-indicating nature, demonstrating effective separation of the parent drug from all degradation products generated under hydrolytic, oxidative, thermal, and photolytic stress. The method was successfully validated according to ICH guidelines and is suitable for routine quality control analysis and stability studies of 4-Benzyl Albuterol in bulk drug substance. This robust analytical procedure is a valuable tool for ensuring the quality and consistency of API manufacturing processes.

References

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• 6. Comparison of Conventional HPLC with UPLC Method for Determination of Albuterol Sulfate and it’s Impurities in Pharmaceutical Formulation – Oriental Journal of Chemistry [orientjchem.org]
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Use of tartaric acid in the chiral resolution of 4-benzyl albuterol

Application Note & Protocol

Topic: High-Efficiency Chiral Resolution of 4-Benzyl Albuterol Using L-(+)-Tartaric Acid

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Chirality in Salbutamol Synthesis

In pharmaceutical sciences, the stereochemistry of a drug molecule is a critical determinant of its therapeutic efficacy and safety profile. Salbutamol (albuterol), a widely prescribed β2-adrenoceptor agonist for the management of asthma and chronic obstructive pulmonary disease (COPD), is a prime example. It exists as a pair of enantiomers: (R)-(-)-salbutamol (levalbuterol) and (S)-(+)-salbutamol. The bronchodilatory activity resides almost exclusively in the (R)-enantiomer, while the (S)-enantiomer is not only inactive but has been implicated in adverse effects such as airway hypersensitivity.[1]

Consequently, the production of enantiomerically pure (R)-salbutamol is of significant therapeutic and commercial interest. A robust and scalable method to achieve this involves the synthesis of a protected precursor, 4-benzyl albuterol, followed by its separation into individual enantiomers—a process known as chiral resolution.[2] 4-benzyl albuterol serves as a key intermediate, allowing for resolution before the final debenzylation step to yield the active pharmaceutical ingredient (API).[3]

This application note provides a detailed protocol for the chiral resolution of racemic 4-benzyl albuterol using L-(+)-tartaric acid, a cost-effective and readily available natural chiral resolving agent.[4] The methodology is based on the classical and highly effective principle of diastereomeric salt formation and fractional crystallization.[5][6]

Scientific Principle: The Mechanism of Diastereomeric Salt Resolution

The foundational principle of this resolution technique lies in the conversion of a mixture of enantiomers, which have identical physical properties, into a mixture of diastereomers, which do not.[5][7][8]

• Reaction: Racemic 4-benzyl albuterol, a basic compound, is reacted with an enantiomerically pure chiral acid, L-(+)-tartaric acid. This acid-base reaction yields two diastereomeric salts:

  • (R)-4-benzyl albuterol-L-tartrate

  • (S)-4-benzyl albuterol-L-tartrate

• Differential Properties: Unlike the original enantiomers, these two diastereomeric salts possess distinct physical properties, most critically, different solubilities in a specific solvent system.[5][9]

• Separation: This difference in solubility allows for their separation via fractional crystallization. By carefully selecting the solvent and controlling conditions such as temperature, the less soluble diastereomer—in this case, the (R)-4-benzyl albuterol-L-tartrate—will preferentially crystallize from the solution.[10][11]

• Liberation: Once the less soluble diastereomeric salt is isolated in high purity, the chiral resolving agent (tartaric acid) is removed by treatment with a base. This regenerates the enantiomerically pure free base, (R)-(-)-4-benzyl albuterol, which can then be carried forward to synthesize (R)-salbutamol.[10] The use of L-(+)-tartaric acid is specifically chosen as it selectively crystallizes with the desired (R)-enantiomer of the albuterol precursor.[2][10]

Workflow for Chiral Resolution

The following diagram illustrates the complete workflow for the isolation of (R)-4-benzyl albuterol from a racemic mixture.

Sources

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Application Note: Comprehensive In Vitro Characterization of Aerosolized Albuterol Sulfate from its Precursor

Abstract

This application note provides a detailed technical guide for the comprehensive in vitro characterization of aerosolized albuterol sulfate, a critical short-acting beta2-adrenergic agonist for the treatment of bronchospasm. We delineate the analytical continuum from the quality assessment of the albuterol precursor and the final active pharmaceutical ingredient (API) to the critical performance testing of the finished aerosolized drug product. This guide emphasizes the causality behind experimental choices, presenting self-validating protocols for stability-indicating chemical analysis, Delivered Dose Uniformity (DDU), and Aerodynamic Particle Size Distribution (APSD). These methods are grounded in authoritative standards from the United States Pharmacopeia (USP) and guidance from the U.S. Food and Drug Administration (FDA), providing researchers, scientists, and drug development professionals with a robust framework for ensuring product quality, safety, and efficacy.

Introduction: The Quality Continuum from Synthesis to Inhalation

Albuterol (also known as salbutamol) is a cornerstone therapy for respiratory diseases like asthma and Chronic Obstructive Pulmonary Disease (COPD).[1] Its efficacy is critically dependent on its efficient delivery to the lungs via inhalation devices such as metered-dose inhalers (MDIs).[2] The performance of these products is a complex interplay between the drug formulation, the container closure system, and the device itself.[3] Therefore, a rigorous in vitro testing paradigm is essential to ensure that each manufactured lot is consistent and performs as expected.

The quality control journey begins not with the final product, but with the albuterol precursor and the subsequent synthesis of the albuterol sulfate API.[4][5] A well-characterized API, free from significant levels of process-related impurities or degradants, is the foundation of a safe and stable drug product. This principle of foundational quality extends through formulation and into the performance of the final aerosol.

This document outlines the key in vitro characterization assays required to build a comprehensive quality profile for an albuterol inhalation aerosol, linking the chemical purity of the API to the physical performance of the aerosolized dose.

Precursor and API Characterization: The Chemical Foundation

Ensuring the purity and stability of the albuterol sulfate API is the first critical control point. Process impurities from the synthesis route and potential degradation products must be identified, quantified, and controlled.[6] The most powerful tool for this is a stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method.[7][8] Such a method must be able to resolve the active ingredient from all known impurities and degradation products, ensuring the analytical results are accurate and specific.[7][9]

Workflow for Stability-Indicating HPLC Method

The development and validation of an HPLC method is a systematic process designed to ensure the method is suitable for its intended purpose.

Caption: Workflow for HPLC method development and validation.

Protocol: Albuterol Sulfate and Related Substances by RP-HPLC

This protocol is an example based on established methods for the determination of albuterol sulfate and its related substances.[7] Method validation is required before implementation.

1. Instrumentation and Materials:

• HPLC system with UV detector

• RP Phenyl analytical column (e.g., 250 mm x 4.6 mm, 5 µm)[7]

• Mobile Phase A: 25 mM monobasic potassium phosphate, pH adjusted to 3.0[7]

• Mobile Phase B: Methanol

• Albuterol Sulfate Reference Standard

• Standards for known related substances (e.g., albuterol aldehyde)[7]

• Sample: Albuterol sulfate API or drug product solution

2. Chromatographic Conditions:

• Mode: Isocratic[7]

• Mobile Phase Composition: 95:5 (v/v) Mobile Phase A : Mobile Phase B[7]

• Flow Rate: 1.5 mL/min[7]

• Detection Wavelength: 225 nm[7]

• Column Temperature: Ambient

• Injection Volume: 20 µL

3. Procedure:

• Prepare standard solutions of albuterol sulfate and known impurities in mobile phase to create a calibration curve.

• Prepare the sample solution by accurately weighing and dissolving the API or diluting the drug product to a known concentration (e.g., 0.3 mg/mL as albuterol base).[7]

• Inject the blank (mobile phase), followed by the standard solutions and the sample solution.

• Integrate the peaks and quantify albuterol sulfate against the external standard.

• Quantify related substances using area percent, applying correction factors if necessary (e.g., a correction factor of 1.6 for albuterol aldehyde).[7]

4. Rationale and Self-Validation:

• Causality: The phenyl column provides a suitable stationary phase for retaining and separating albuterol and its related aromatic compounds.[7] The acidic mobile phase (pH 3.0) ensures that albuterol, an amine, is protonated, leading to good peak shape. The 225 nm wavelength provides adequate sensitivity for both the API and its key impurities.[7]

• Trustworthiness: The system suitability is validated before each run by injecting a standard solution and checking for theoretical plates, peak tailing, and reproducibility. The method's linearity, accuracy, and precision are established during formal validation, ensuring that the results are reliable.[7][9]

In Vitro Performance Testing of the Aerosol Product

Once the API quality is assured, the performance of the final drug product—the combination of formulation and device—must be characterized. The primary performance measures for inhaled products relate to the consistency of the delivered dose and the size of the aerosolized particles, which governs where the drug deposits in the lungs.[10]

Delivered Dose Uniformity (DDU)

DDU testing is a critical quality attribute (CQA) that ensures the inhaler delivers a consistent amount of the active pharmaceutical ingredient (API) with each actuation, from the first dose to the last.[11] This is vital for patient safety and therapeutic efficacy. The methodology is rigorously defined by pharmacopeias such as the USP in General Chapter <601>.[12][13]

This protocol is based on the requirements outlined in USP <601> and FDA guidance.[12][14]

1. Instrumentation and Materials:

• Dose Uniformity Sampling Apparatus (DUSA) for MDIs

• Vacuum pump capable of drawing a controlled airflow (e.g., 28.3 L/min).[14]

• Validated HPLC method for albuterol sulfate (as described in Section 2.2).

• Test MDI units (typically, a minimum of 10 units are required for testing).[15]

2. Procedure:

• Device Preparation: Prepare the MDI according to its label instructions (e.g., shaking, priming with a specific number of actuations).

• Apparatus Setup: Assemble the DUSA with an appropriate mouthpiece adapter. Connect the apparatus to the vacuum pump.

• Dose Collection (Beginning of Life):

  • For each of 10 MDI units, collect one of the first three labeled doses.

  • Insert the MDI mouthpiece into the adapter.

  • Simultaneously actuate the inhaler once and draw air through the DUSA for a set duration to ensure the entire dose is captured.

• Dose Collection (End of Life):

  • For the same 10 MDI units, discharge doses until the last three labeled doses remain.

  • Collect one of the final three doses from each unit as described in step 3.

• Sample Recovery:

  • Carefully disassemble the DUSA.

  • Rinse the interior surfaces of the apparatus where the drug has deposited with a known volume of a suitable solvent (e.g., the HPLC mobile phase).

  • Collect all rinsings into a volumetric flask and dilute to volume.

• Analysis:

  • Assay the recovered drug solution using the validated HPLC method to determine the amount of albuterol in µg per actuation.

  • Compare the results against the acceptance criteria.

3. Acceptance Criteria (per USP <601>):

• The requirements are met if not more than 3 out of 30 values (for beginning, middle, and end-of-life testing) lie outside the range of 75% to 125% of the target-delivered dose, and none is outside the range of 65% to 135% of the target-delivered dose.[12]

Caption: General workflow for Delivered Dose Uniformity (DDU) testing.

Aerodynamic Particle Size Distribution (APSD)

APSD is arguably the most critical in vitro performance characteristic for an inhaled drug product.[16] It determines the proportion of the delivered dose that is likely to penetrate deep into the lungs and reach the site of action.[17][18] Particles that are too large (>5 µm) will impact in the oropharynx, while particles that are too small (<1 µm) may be exhaled.[17][19] The gold-standard apparatus for measuring APSD is the multi-stage cascade impactor, such as the Andersen Cascade Impactor (ACI) or the Next Generation Impactor (NGI).[20][21][22]

This protocol provides a general methodology for APSD determination using a cascade impactor.

1. Instrumentation and Materials:

• Next Generation Impactor (NGI) or Andersen Cascade Impactor (ACI).

• USP Induction Port ("throat").

• Vacuum pump capable of maintaining a constant, calibrated flow rate (e.g., 28.3 L/min or 30 L/min).[14]

• Validated HPLC method for albuterol sulfate.

• Collection surfaces (e.g., plates or cups) for the impactor stages, which may be coated with a solution (e.g., silicone in hexane) to prevent particle bounce.

2. Procedure:

• Impactor Preparation:

  • Clean and dry all impactor components thoroughly.

  • Coat collection surfaces if required and allow the solvent to evaporate completely.

  • Assemble the impactor, ensuring all stages are correctly seated and sealed.

• Apparatus Setup:

  • Connect the impactor through the USP induction port to the vacuum pump.

  • Verify the airflow rate through the system is stable and within ±5% of the target flow rate.[12]

• Sample Introduction:

  • Prepare the MDI as per label instructions (shake, prime).

  • Insert the MDI mouthpiece into a suitable adapter on the induction port.

  • Actuate a predetermined number of doses into the impactor while the vacuum is running. The number of actuations should be sufficient to collect a quantifiable amount of drug on each stage.[23]

• Sample Recovery:

  • After sample collection, turn off the pump and carefully disassemble the impactor.

  • Individually rinse the induction port, all impactor stages, and the final filter with a known volume of a suitable solvent.

  • Collect the rinsings from each component into separate, labeled volumetric flasks.

• Analysis:

  • Quantify the amount of albuterol recovered from each component using the validated HPLC method.

• Data Calculation:

  • Calculate the mass of albuterol deposited on each stage.

  • Using the known effective cutoff diameter (ECD) for each stage at the tested flow rate, calculate key parameters such as:

    • Mass Median Aerodynamic Diameter (MMAD): The diameter at which 50% of the particle mass is larger and 50% is smaller.

    • Geometric Standard Deviation (GSD): A measure of the spread of the particle size distribution.

    • Fine Particle Fraction (FPF): The fraction of the delivered dose with an aerodynamic diameter less than a specified size (e.g., < 5 µm).[17]

Caption: Workflow for Aerodynamic Particle Size Distribution (APSD) testing.

Data Summary and Interpretation

The quantitative data generated from these core tests should be summarized in a clear, structured format to facilitate analysis and comparison.

Table 1: Example Data Summary for DDU Testing

MDI Unit	Dose Number	Delivered Dose (µg)	% of Label Claim
1	2	92.1	102.3
1	199	89.5	99.4
2	3	95.3	105.9
2	200	91.8	102.0
...	...	...	...
10	1	90.5	100.6
10	198	88.7	98.6
Mean	-	91.5	101.7
%RSD	-	3.2%	3.2%

Note: Based on a target label claim of 90 µ g/actuation .

Table 2: Example Data Summary for APSD Testing

Impactor Component	Mass Deposited (µg)
Induction Port	155.2
Stage 1 (>8.6 µm)	88.1
Stage 2 (6.5 - 8.6 µm)	75.4
Stage 3 (4.4 - 6.5 µm)	120.9
Stage 4 (3.3 - 4.4 µm)	165.7
Stage 5 (2.0 - 3.3 µm)	110.3
Stage 6 (1.1 - 2.0 µm)	55.6
Final Filter (<1.1 µm)	28.8
Total Delivered Dose	800.0
Fine Particle Dose (<5 µm)	481.3
Fine Particle Fraction (FPF)	60.2%
MMAD	3.8 µm
GSD	1.9

Note: Data represents the sum of 10 actuations.

These results provide a quantitative fingerprint of the aerosol product's performance. For generic drug products, these in vitro data are foundational for demonstrating bioequivalence to a reference listed drug.[14][24]

Conclusion

The in vitro characterization of aerosolized albuterol is a multi-faceted process that forms the bedrock of quality control and regulatory submission. It begins with ensuring the chemical purity of the albuterol precursor and API via robust, stability-indicating analytical methods. It culminates in the detailed performance testing of the final drug product, with Delivered Dose Uniformity and Aerodynamic Particle Size Distribution serving as the most critical indicators of performance. By employing the systematic, validated protocols detailed in this guide, which are grounded in established pharmacopeial and regulatory standards, drug developers and manufacturers can ensure the consistent delivery of safe and effective albuterol therapy to patients.

References

• Title: <601> AEROSOLS, NASAL SPRAYS, METERED-DOSE INHALERS, AND DRY POWDER INHALERS Source: USP URL
• Source: uspbpep.
• Title: Monographs and General Chapters Affected by Revision to General Chapter <601> Source: USP-NF URL
• Title: General Chapters: <601> AEROSOLS, NASAL SPRAYS, METERED-DOSE INHALERS, AND DRY POWDER INHALERS - TOPICAL AEROSOLS Source: USP URL
• Title: 〈601〉 Inhalation and Nasal Drug Products: Aerosols, Sprays, and Powders—Performance Quality Tests Source: USP-NF URL
• Title: Development and validation of a stability indicating RP-HPLC method for the simultaneous determination of related substances of albuterol sulfate and ipratropium bromide in nasal solution Source: PubMed URL
• Title: Determination of albuterol sulfate and its related substances in albuterol sulfate inhalation solution, 0.
• Title: Development and validation of a stability indicating RP-HPLC method for the simultaneous determination of related substances of albuterol sulfate and ipratropium bromide in nasal solution.
• Source: accessdata.fda.
• Title: In Vitro Characterization of Aerosolized Albuterol Generated by a Jet Nebulizer and Delivered through a Heated Flow Nasal Cannula System Source: PubMed Central URL
• Title: Determination of albuterol sulfate and its related substances in albuterol sulfate inhalation solution, 0.
• Title: Development and Validation of a Stability-Indicating High-Performance Liquid Chromatography Method for the Simultaneous Determination of Albuterol, Budesonide, and Ipratropium Bromide in Compounded Nebulizer Solutions Source: ResearchGate URL
• Title: Reviewer Guidance for Nebulizers, Metered Dose Inhalers, Spacers and Actuators Source: FDA URL
• Title: Liquid chromatographic methods for the determination of albuterol (salbutamol)
• Source: accessdata.fda.
• Title: FDA Guidance For Industry MDI and DPI Source: Scribd URL
• Title: Aerosolized Albuterol Sulfate Delivery under Neonatal Ventilatory Conditions: In Vitro Evaluation of a Novel Ventilator Circuit Patient Interface Connector Source: ResearchGate URL
• Title: In vitro evaluation of aerosol drug delivery with and without high flow nasal cannula in children Source: PubMed URL
• Title: In Vitro Testing for Orally Inhaled Products: Developments in Science-Based Regulatory Approaches Source: PubMed Central URL
• Title: Factors Determining In Vitro Lung Deposition of Albuterol Aerosol Delivered by Ventolin Metered-Dose Inhaler Source: PubMed URL
• Title: In vitro and in vivo aspects of cascade impactor tests and inhaler performance: A review Source: Taylor & Francis Online URL
• Title: Determination of Albuterol Sulfate using LC-MS/MS and Evaluation of Lung Microphysiological Systems Used for Inhaled Drugs Source: FDA URL
• Title: Delivered Dose Uniformity (DDU)
• Title: Cascade impactors for the size characterization of aerosols from medical inhalers: their uses and limitations Source: PubMed URL
• Title: Key inhaler development regulatory guidelines for the generics market Source: Team Consulting URL
• Title: Albuterol - USP Monographs Source: Copley Scientific URL
• Source: accessdata.fda.
• Title: Uniformity of delivered dose from the first to last dose of the BF Spiromax® inhaler in the laboratory and under 'real-world' Source: DDL Conference URL
• Title: FDA Guidance for Industry: Metered Dose Inhaler (MDI) and Dry Powder Inhaler (DPI)
• Title: Delivered dose of albuterol lab testing Source: ResearchGate URL
• Title: Metered Dose Inhaler (MDI) and Dry Powder Inhaler (DPI)
• Title: Delivered Dose Uniformity of Inhalation Aerosols and Inhalation Sprays. MDIs.
• Title: Cascade Impactors for the Size Characterization of Aerosols from Medical Inhalers: Their Uses and Limitations Source: ResearchGate URL
• Title: Measurement of Aerodynamic Particle Size Distribution of Orally Inhaled Products by Cascade Impactor Source: European Pharmaceutical Aerosol Group URL
• Title: Measurement of Aerodynamic Particle Size Distribution of Orally Inhaled Products by Cascade Impactor: How to Let the Product Specification Drive the Quality Requirements of the Cascade Impactor Source: Semantic Scholar URL
• Title: (PDF)
• Source: accessdata.fda.
• Title: (422c)
• Title: A Short Synthesis of Albuterol (I).
• Title: A new method for investigating bioequivalence of inhaled formulations: A pilot study on salbutamol Source: Frontiers Publishing Partnerships URL
• Title: Aerosolization Characteristics of Dry Powder Inhaler Formulations for the Excipient Enhanced Growth (EEG)
• Title: Factors Determining In Vitro Lung Deposition of Albuterol Aerosol Delivered by Ventolin Metered-Dose Inhaler Source: PMC - NIH URL
• Title: US6451289B2 - Albuterol formulations Source: Google Patents URL
• Title: Albuterol Synthesis Mechanism | Organic Chemistry Source: YouTube URL

Sources

• 1. US6451289B2 - Albuterol formulations - Google Patents [patents.google.com]
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• 3. fda.gov [fda.gov]
• 4. (422c) Complete Synthesis for Albuterol Sulfate in Flow: Development of a Continuous Process for SN2 Amination | AIChE [proceedings.aiche.org]
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• 6. Liquid chromatographic methods for the determination of albuterol (salbutamol), albuterol sulphate and related compounds in drug raw materials, tablets and inhalers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of albuterol sulfate and its related substances in albuterol sulfate inhalation solution, 0.5% by RP-HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. <601> AEROSOLS, NASAL SPRAYS, METERED-DOSE INHALERS, AND DRY POWDER INHALERS [drugfuture.com]
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• 24. accessdata.fda.gov [accessdata.fda.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of (-)-4-Benzyl Albuterol

Welcome to the technical support center for the synthesis of (-)-4-Benzyl Albuterol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this multi-step synthesis. Drawing from established protocols and field-proven insights, this document provides in-depth troubleshooting guides and frequently asked questions to help you improve your yield and obtain a high-purity final product.

Workflow Overview: Synthesis of (-)-4-Benzyl Albuterol

The synthesis of (-)-4-Benzyl Albuterol, a key intermediate in the preparation of Levalbuterol, typically involves three main stages: synthesis of the racemic compound, chiral resolution to isolate the desired enantiomer, and finally, deprotection to yield Levalbuterol. This guide focuses on optimizing the yield of the (-)-4-Benzyl Albuterol intermediate.

Caption: General workflow for the synthesis and resolution of (-)-4-Benzyl Albuterol.

Part 1: Troubleshooting Guide - Chiral Resolution of Racemic 4-Benzyl Albuterol

The chiral resolution of racemic 4-benzyl albuterol via diastereomeric salt crystallization is a critical step that significantly impacts the overall yield and enantiomeric purity of the final product. Success hinges on the precise control of several experimental parameters.

Q1: My yield of the desired diastereomeric salt is consistently low. What are the likely causes and how can I improve it?

A1: Low yield during diastereomeric crystallization is a common issue. Several factors could be at play, from solvent choice to the kinetics of crystallization.

• Underlying Cause: The solubility of both diastereomeric salts in your chosen solvent may be too high, or the difference in their solubilities is not significant enough to allow for efficient separation.

• Troubleshooting Steps:

  • Solvent Screening: The ideal solvent system will maximize the solubility difference between the two diastereomers. Empirically screen a range of solvents and solvent mixtures. Common starting points include alcohols like methanol, ethanol, and isopropanol, as well as mixtures with anti-solvents like ethyl acetate or acetone.[1]

  • Optimize Resolving Agent Stoichiometry: While a 1:1 molar ratio of the racemic mixture to the resolving agent is theoretically sound, slight excesses of the resolving agent (e.g., 1.1 equivalents) can sometimes improve the yield of the initial salt precipitation. However, a large excess can lead to co-precipitation of the unwanted diastereomer.

  • Temperature and Cooling Rate Control: The temperature profile of your crystallization is crucial. Ensure the initial dissolution is complete by gently heating. Subsequently, a slow and controlled cooling rate is paramount. Rapid cooling often leads to the co-precipitation of both diastereomers, resulting in low purity and apparent low yield of the desired salt.[2]

  • Seeding: If you have a small amount of the pure desired diastereomeric salt from a previous batch, "seeding" the supersaturated solution can initiate crystallization and promote the formation of the desired crystals.[2]

  • Recycling the Unwanted Enantiomer: To improve the overall process yield, the unwanted (+)-enantiomer from the mother liquor can be recovered, racemized, and recycled back into the resolution step. Racemization can often be achieved by heating in a dilute acid solution, such as sulfuric acid.[3][4]

Q2: Instead of crystals, my product is "oiling out" of the solution. What causes this and how can I prevent it?

A2: "Oiling out" occurs when the solute separates from the solution as a liquid phase instead of a solid crystalline phase. This is often due to high supersaturation or the crystallization temperature being above the melting point of the solvated solid.

• Underlying Cause: The concentration of your diastereomeric salt in the solution is too high, leading to a rapid and disordered precipitation.

• Troubleshooting Steps:

  • Reduce Supersaturation: Begin with a more dilute solution of your racemic 4-benzyl albuterol and resolving agent.[2]

  • Slower Cooling: Implement a very slow, controlled cooling ramp. This gives the molecules more time to orient themselves into a crystal lattice rather than crashing out as an oil.

  • Anti-Solvent Strategy: If using an anti-solvent to induce crystallization, add it very slowly to the stirred solution at a slightly elevated temperature. This prevents localized high supersaturation.[2]

  • Agitation: Ensure efficient and continuous stirring throughout the crystallization process to promote crystal nucleation and growth over oil formation.

Q3: The enantiomeric excess (e.e.) of my liberated (-)-4-Benzyl Albuterol is below the desired purity (>99%). How can I improve the enantioselectivity?

A3: Achieving high enantiomeric excess is critical for pharmaceutical applications. Low e.e. indicates incomplete separation of the diastereomers.

• Underlying Cause: Co-crystallization of the unwanted diastereomer with the desired one.

• Troubleshooting Steps:

  • Recrystallization: The most straightforward approach to improving e.e. is to recrystallize the isolated diastereomeric salt. This process further purifies the salt by removing the entrapped or co-crystallized unwanted diastereomer.

  • Kinetic vs. Thermodynamic Control: In some systems, the initially formed crystals (kinetic product) may be of higher purity than those obtained after a long crystallization time (thermodynamic product). Experiment with shorter crystallization times followed by rapid filtration.[5]

  • Purity of Starting Materials: Ensure the racemic 4-benzyl albuterol and the chiral resolving agent are of high purity. Impurities can sometimes interfere with the crystallization process and lead to co-precipitation.

Parameter	Recommendation for High Yield & Purity	Rationale
Solvent System	Screen various alcohols (methanol, ethanol, isopropanol) and their mixtures with anti-solvents (ethyl acetate, acetone).[1]	To maximize the solubility difference between the two diastereomeric salts.
Cooling Rate	Slow and controlled cooling.	Promotes the formation of larger, purer crystals and prevents "oiling out".[2]
Agitation	Continuous and efficient stirring.	Encourages crystal nucleation and growth.
Seeding	Introduce a small amount of pure desired diastereomeric salt to a supersaturated solution.[2]	Initiates crystallization of the desired form.
Recrystallization	Perform one or more recrystallizations of the isolated diastereomeric salt.	To improve enantiomeric excess by removing co-precipitated unwanted diastereomer.

Part 2: Troubleshooting Guide - Debenzylation of (-)-4-Benzyl Albuterol

The final step in obtaining Levalbuterol is the debenzylation of (-)-4-Benzyl Albuterol. Catalytic hydrogenation is a common and effective method, but it is not without its challenges.

Q4: My debenzylation reaction is slow or incomplete. What could be the issue?

A4: A sluggish or stalled hydrogenation reaction can be frustrating. The problem often lies with the catalyst, solvent, or substrate purity.

• Underlying Cause: Catalyst deactivation or inhibition.

• Troubleshooting Steps:

  • Catalyst Activity: Ensure your Palladium on carbon (Pd/C) catalyst is fresh and active. Old or improperly stored catalyst can lose its activity. Consider using a more active catalyst like Pearlman's catalyst (Pd(OH)₂/C), especially for challenging substrates.[6]

  • Catalyst Loading: A typical starting point is 10% (w/w) of Pd/C relative to the substrate. For slow reactions, increasing the catalyst loading can be beneficial.

  • Solvent Choice: The choice of solvent can significantly impact the reaction rate. Alcoholic solvents like ethanol or methanol are generally effective.[7] For amines, adding a small amount of acetic acid to the solvent can protonate the amine and facilitate the reaction.[6]

  • Hydrogen Pressure: While many debenzylations proceed at atmospheric pressure (e.g., using a hydrogen balloon), some may require higher pressures. If the reaction is slow, consider using a Parr shaker or a similar hydrogenation apparatus to increase the hydrogen pressure.[6][8]

  • Catalyst Poisoning: Impurities in your (-)-4-Benzyl Albuterol, particularly those containing sulfur or other heteroatoms, can poison the palladium catalyst. Ensure your starting material is of high purity.

Q5: I am observing side products in my debenzylation reaction. What are they and how can I avoid them?

A5: The formation of byproducts can complicate purification and reduce the overall yield.

• Underlying Cause: Over-reduction or side reactions of functional groups.

• Troubleshooting Steps:

  • Aromatic Ring Reduction: While less common with palladium catalysts, prolonged reaction times or harsh conditions can lead to the saturation of the aromatic ring. Monitor the reaction closely by TLC or HPLC and stop it once the starting material is consumed. A pre-treatment of the catalyst can sometimes suppress this unwanted hydrogenation.

  • Incomplete Reaction: If the reaction is stopped prematurely, you will have a mixture of the starting material and the product, which can be difficult to separate. Ensure the reaction goes to completion.

Caption: Troubleshooting common issues in the debenzylation of (-)-4-Benzyl Albuterol.

Part 3: Experimental Protocols

Protocol 1: Diastereomeric Salt Resolution of Racemic 4-Benzyl Albuterol

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend racemic 4-benzyl albuterol (1.0 eq.) in methanol (5-10 volumes). Heat the suspension to reflux to achieve a clear solution.

• Addition of Resolving Agent: In a separate flask, dissolve L-tartaric acid (1.1 eq.) in methanol (1.5-2 volumes), heating gently if necessary. Add the L-tartaric acid solution dropwise to the refluxing solution of racemic 4-benzyl albuterol over 15-30 minutes.[1]

• Crystallization: After the addition is complete, slowly cool the mixture to room temperature, and then further cool to 0-5 °C in an ice bath. Stir for an additional 2-4 hours to allow for complete crystallization.

• Isolation: Collect the precipitated crystals by vacuum filtration and wash the filter cake with a small amount of cold methanol.

• Recrystallization (Optional but Recommended): To improve enantiomeric purity, dissolve the crystals in a minimal amount of hot isopropanol, and then allow the solution to cool slowly to room temperature, followed by cooling in an ice bath. Collect the purified crystals by vacuum filtration.

• Liberation of Free Base: Dissolve the purified diastereomeric salt in water (10 volumes). Cool the solution to 10 °C and slowly add a 10% aqueous solution of sodium hydroxide until the pH is basic (pH 9-10). The free base will precipitate. Stir for 2-4 hours to ensure complete precipitation.

• Final Product Isolation: Collect the solid (-)-4-benzyl albuterol by vacuum filtration, wash with cold water, and dry under vacuum.

Protocol 2: Catalytic Hydrogenation (Debenzylation)

• Setup: To a hydrogenation vessel, add (-)-4-benzyl albuterol (1.0 eq.) and a suitable solvent such as ethanol (10-15 volumes).

• Catalyst Addition: Carefully add 10% Palladium on carbon (10% w/w) to the suspension.

• Hydrogenation: Seal the vessel and purge with nitrogen, followed by purging with hydrogen gas. Pressurize the vessel with hydrogen to the desired pressure (e.g., 30-50 psi) and stir the mixture vigorously at room temperature.[8]

• Monitoring: Monitor the progress of the reaction by TLC or HPLC until the starting material is no longer detectable.

• Workup: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with a small amount of the solvent.

• Isolation: The filtrate containing the Levalbuterol can then be further processed, for example, by the addition of an acid to form a pharmaceutically acceptable salt.

References

• Enantiomeric resolution of albuterol sulfate by preferential crystallization. (2007). ResearchGate. [Link]

• Resolution of racemic albuterol via diastereomeric salts formation with di-p-toluoyl-D-tartaric acid. (2000). PubMed. [Link]

• Syntheses of R-salbutamol from a racemic mixture. (n.d.). University of Bristol. [Link]

• The optical resolution of Albuterol. (n.d.). CORE. [Link]

• Resolution of racemic Albuterol via diastereomeric salts formation with di-p-toluoyl-D-tartaric acid. (2000). ResearchGate. [Link]

• Catalytic Hydrogenation Part II - Tips and Tricks. (2010). Curly Arrow. [Link]

• A process for the preparation of optically pure r (-) salbutamol and its pharmaceutically acceptable salts. (n.d.).

• Ester to Alcohol - Common Conditions. (n.d.). Organic Chemistry Portal. [Link]

• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. (n.d.). Gavin Publishers. [Link]

• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. (2023). Master Organic Chemistry. [Link]

• Failed Hydrogenation using H2 gas and Pd/C catalyst. (2022). Reddit. [Link]

• Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. (2020). ACS Omega. [Link]

• Study on preparation of levalbuterol hydrochloride and racemization of S-enantiomer. (n.d.). ResearchGate. [Link]

• Esters can be reduced to 1° alcohols using LiAlH4. (2023). Chemistry LibreTexts. [Link]

• Strong Reductions using Lithium Aluminum Hydride (LAH). (2018). YouTube. [Link]

• Albuterol Synthesis Mechanism. (2020). YouTube. [Link]

• Process for preparing isomers of salbutamol. (n.d.).

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• 6. Curly Arrow: Catalytic Hydrogenation Part II - Tips and Tricks [curlyarrow.blogspot.com]
• 7. reddit.com [reddit.com]
• 8. EP2099740B1 - A process for the preparation of optically pure r (-) salbutamol and its pharmaceutically acceptable salts - Google Patents [patents.google.com]

Technical Support Center: Optimization of HPLC Parameters for Resolving 4-Benzyl Albuterol Impurities

Welcome to the technical support center for the analysis of 4-Benzyl Albuterol and its related impurities. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing High-Performance Liquid Chromatography (HPLC) methods. Here, we move beyond simple procedural lists to explain the underlying scientific principles, enabling you to troubleshoot and develop robust analytical methods with confidence.

Introduction to the Analytical Challenge

4-Benzyl albuterol is a key intermediate and a known impurity in the synthesis of Salbutamol (Albuterol)[1][2]. As per regulatory guidelines, such as the ICH Q3A(R2) guideline on impurities in new drug substances, it is imperative to identify and control impurities to ensure the safety and efficacy of the final pharmaceutical product[3][4][5][6][7]. The structural similarity between 4-Benzyl albuterol and its potential process-related and degradation impurities presents a significant chromatographic challenge. Effective separation requires a well-optimized HPLC method that can resolve these closely related compounds.

This guide will address common issues encountered during method development and provide a systematic approach to parameter optimization.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities I should be looking for when analyzing 4-Benzyl Albuterol?

A1: The impurity profile of 4-Benzyl Albuterol can be complex, originating from the synthetic route and potential degradation. A thorough analysis should consider the following potential impurities:

• Process-Related Impurities: These arise from the manufacturing process. Based on the common synthesis of 4-Benzyl Albuterol from methyl-5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl)-2-(phenylmethoxy)-benzoate, potential impurities could include[8][9]:

  • Unreacted starting materials: The aforementioned methyl ester precursor.

  • By-products of side reactions: Such as over-alkylation or incomplete reactions.

  • Reagents and catalysts: For example, residual palladium on carbon used for debenzylation in subsequent steps if analyzing a sample post-synthesis of Salbutamol[8][9].

• Degradation Products: These can form under stress conditions such as exposure to acid, base, oxidation, light, or heat. Forced degradation studies on related bronchodilators suggest the following potential degradation pathways[3]:

  • Oxidation: The phenolic group and the secondary alcohol are susceptible to oxidation.

  • Hydrolysis: While the primary structure is stable, any ester precursors would be liable to hydrolysis.

  • Photolytic degradation: Aromatic compounds can be susceptible to degradation upon exposure to light.

• Chiral Impurities: 4-Benzyl Albuterol is a chiral molecule. If the synthesis is not stereospecific, the presence of the undesired enantiomer is a critical consideration. Chiral separation techniques may be necessary to quantify the enantiomeric purity[10][11][12][13].

A summary of potential impurities and their origin is provided in the table below.

Impurity Type	Potential Compounds	Rationale / Origin
Process-Related	Methyl-5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl)-2-(phenylmethoxy)-benzoate	Unreacted starting material in the synthesis of 4-Benzyl Albuterol[8][9].
Compounds from side reactions	Incomplete or over-alkylation during synthesis.
Degradation	Oxidized derivatives	Susceptibility of the phenolic hydroxyl and secondary alcohol groups to oxidation.
Debenzylated product (Salbutamol)	Potential degradation under certain stress conditions, leading to the loss of the benzyl group.
Chiral	(S)-4-Benzyl Albuterol	If the synthesis is not stereospecific for the desired (R)-enantiomer (in the context of Levosalbutamol synthesis).

Q2: I am not getting good separation between the main peak and a closely eluting impurity. What are the first parameters I should adjust?

A2: Poor resolution between closely eluting peaks is a common challenge. A systematic approach to optimization is key. Here is a logical workflow to address this issue:

Caption: Troubleshooting workflow for poor peak resolution.

• Mobile Phase Strength (% Organic Modifier): This is the most straightforward parameter to adjust.

  • The "Why": In reversed-phase HPLC, decreasing the percentage of the organic modifier (e.g., acetonitrile or methanol) increases the retention time of hydrophobic compounds. This can often lead to better separation between peaks.

  • Action: If your impurity is eluting very close to the main peak, try decreasing the organic content in your mobile phase by 2-5% increments. If you are running a gradient, you can make the gradient shallower around the elution time of the peaks of interest.

• Mobile Phase pH: This is a powerful tool for manipulating the retention of ionizable compounds.

  • The "Why": 4-Benzyl Albuterol has a basic amino group and a phenolic hydroxyl group, making its retention highly dependent on the pH of the mobile phase. The predicted pKa of the phenolic group is around 13.97, while the amino group's pKa will be in the basic range. By adjusting the pH, you can change the ionization state of your analyte and its impurities, which in turn affects their interaction with the stationary phase and can significantly alter selectivity.

  • Action: Try adjusting the mobile phase pH by ± 0.5 pH units. For basic compounds like 4-Benzyl Albuterol, working at a lower pH (e.g., pH 3-4) will protonate the amine, potentially leading to better peak shape and altered retention. Conversely, a mid-range pH might offer different selectivity.

• Change the Organic Modifier: The choice of organic solvent can have a significant impact on selectivity.

  • The "Why": Acetonitrile and methanol have different solvent properties. Acetonitrile is aprotic, while methanol is protic. This difference can lead to different interactions with the analyte and the stationary phase, altering the elution order and resolution.

  • Action: If you are using acetonitrile, try substituting it with methanol, or use a ternary mixture of water, acetonitrile, and methanol. You may need to adjust the percentage of the new solvent to achieve similar retention times.

• Consider a Different Column Chemistry: If the above adjustments do not yield the desired separation, the column chemistry may not be suitable.

  • The "Why": While C18 columns are the workhorse of reversed-phase HPLC, other stationary phases offer different selectivities. For aromatic compounds like 4-Benzyl Albuterol and its impurities, a phenyl-hexyl or a biphenyl phase can provide alternative pi-pi interactions, which may enhance separation[14].

  • Action: Screen a column with a different stationary phase chemistry.

Troubleshooting Guide

This section addresses specific problems you might encounter during your analysis.

Problem	Potential Cause(s)	Suggested Solution(s)
Peak Tailing	1. Secondary Silanol Interactions: Free silanol groups on the silica backbone of the stationary phase can interact with the basic amine of 4-Benzyl Albuterol. 2. Column Overload: Injecting too much sample can lead to peak distortion. 3. Mismatched Sample Solvent: Dissolving the sample in a solvent much stronger than the mobile phase.	1. Lower Mobile Phase pH: Operate at a pH of 3-4 to protonate the amine and minimize silanol interactions. Add a Competing Base: Incorporate a small amount of a competing base like triethylamine (TEA) (0.1%) into the mobile phase. 2. Reduce Injection Concentration/Volume: Dilute your sample or inject a smaller volume. 3. Use Mobile Phase as Sample Solvent: Whenever possible, dissolve your sample in the initial mobile phase.
Broad Peaks	1. Extra-Column Volume: Long tubing between the injector, column, and detector. 2. Column Degradation: Loss of stationary phase or void formation in the column. 3. Slow Kinetics: Poor mass transfer at low temperatures.	1. Optimize Tubing: Use tubing with a smaller internal diameter and keep the length to a minimum. 2. Replace Column: If the column has been used extensively or under harsh conditions, it may need to be replaced. 3. Increase Column Temperature: Elevating the column temperature (e.g., to 35-40 °C) can improve peak efficiency and reduce broadening.
Ghost Peaks	1. Contaminated Mobile Phase: Impurities in the solvents or additives. 2. Sample Carryover: Residual sample from a previous injection remaining in the injector or column. 3. Late Eluting Peaks from Previous Run: A compound from a prior injection that has a very long retention time.	1. Use High-Purity Solvents: Always use HPLC-grade solvents and freshly prepared mobile phases. 2. Implement a Needle Wash: Use a strong solvent in the autosampler's needle wash function. 3. Increase Gradient or Run Time: Extend the gradient to a higher organic percentage at the end of the run or increase the total run time to ensure all components have eluted.
Baseline Drift/Noise	1. Mobile Phase Issues: Incomplete mixing of mobile phase components, dissolved gas, or contaminated solvents. 2. Detector Fluctuation: Lamp aging or temperature fluctuations in the detector cell. 3. Pump Malfunction: Leaks or failing pump seals.	1. Degas Mobile Phase: Use an online degasser or sonicate the mobile phase before use. Premix Mobile Phase: If possible, premix the mobile phase components. 2. Allow for Warm-up: Ensure the detector lamp has had sufficient time to warm up and stabilize. 3. System Maintenance: Perform regular preventative maintenance on the pump, including checking for leaks and replacing seals as needed.

Experimental Protocol: A Starting Point for Method Development

This protocol provides a robust starting point for the separation of 4-Benzyl Albuterol and its potential impurities. Optimization will likely be required based on your specific sample and impurity profile.

Objective: To develop a stability-indicating reversed-phase HPLC method for the analysis of 4-Benzyl Albuterol.

Materials:

• HPLC system with UV detector

• C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size)

• HPLC-grade acetonitrile and water

• Phosphoric acid or formic acid for pH adjustment

• 4-Benzyl Albuterol reference standard and sample

Chromatographic Conditions (Initial):

Parameter	Condition	Rationale
Mobile Phase A	0.1% Phosphoric Acid in Water (pH ~2.5)	Low pH to ensure protonation of the basic amine group, leading to better peak shape.
Mobile Phase B	Acetonitrile	Common organic modifier for reversed-phase HPLC.
Gradient	0-5 min: 20% B 5-25 min: 20% to 70% B 25-30 min: 70% B 30.1-35 min: 20% B (re-equilibration)	A broad gradient to elute compounds with a range of polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	35 °C	Elevated temperature can improve peak efficiency and reduce viscosity.
Detection Wavelength	225 nm or 277 nm	Based on the UV absorbance of the aromatic rings. A diode array detector is recommended to assess peak purity.
Injection Volume	10 µL	A typical injection volume.

Method Development Workflow:

Caption: A three-phase workflow for HPLC method development.

References

• ICH Harmonised Tripartite Guideline. Q3A(R2) Impurities in New Drug Substances. 25 October 2006. Available from: [Link]

• ICH. Quality Guidelines. Available from: [Link]

• ICH Q3A(R2) Impurities in New Drug Substances. ECA Academy. Available from: [Link]

• Slideshare. Q3A(R2) IMPURITIES IN NEW DRUG SUBSTANCES. Available from: [Link]

• ICH. ICH harmonised tripartite guideline - impurities in new drug substances q3a(r2). Available from: [Link]

• ResearchGate. Chiral Separations of Some beta-Adrenergic Agonists and Antagonists on AmyCoat Column by HPLC. Available from: [Link]

• Google Patents. EP1349828B1 - Process for preparing isomers of salbutamol.

• Google Patents. (19) United States (12) Reissued Patent. Available from: [Link]

• Redalyc. SEPARATION OF PHENOLIC COMPOUNDS FROM FOODS BY REVERSED-PHASE HIGH PERFORMANCE LIQUID CHROMATOGRAPHY. Available from: [Link]

• PubMed. Chiral separation of beta2-agonists by capillary electrophoresis using hydroxypropyl-alpha-cyclodextrin as a chiral selector. Available from: [Link]

• HELIX Chromatography. HPLC Methods for analysis of Benzyl alcohol. Available from: [Link]

• MDPI. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Available from: [Link]

• Scirp.org. Enantioresolution of a Series of Chiral Benzyl Alcohols by HPLC on a Dinitrobenzoylphenylglycine Stationary Phase after Achiral Pre-Column Derivatization*. Available from: [Link]

• LCGC International. Playing with Selectivity for Optimal Chiral Separation. Available from: [Link]

• MDPI. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Available from: [Link]

• NIH. Chromatographic Separation of Phenolic Compounds from Extra Virgin Olive Oil: Development and Validation of a New Method Based on a Biphenyl HPLC Column. Available from: [Link]gov/pmc/articles/PMC6359555/)

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• 4. database.ich.org [database.ich.org]
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• 6. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]
• 7. Q3A(R2) IMPURITIES IN NEW DRUG SUBSTANCES | PPTX [slideshare.net]
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• 11. Chiral separation of beta2-agonists by capillary electrophoresis using hydroxypropyl-alpha-cyclodextrin as a chiral selector - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Chromatographic Separation of Phenolic Compounds from Extra Virgin Olive Oil: Development and Validation of a New Method Based on a Biphenyl HPLC Column - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming challenges in the scale-up synthesis of 4-benzyl albuterol

Technical Support Center: Scale-Up Synthesis of 4-Benzyl Albuterol

From the Desk of the Senior Application Scientist

Welcome to the technical support center dedicated to navigating the complexities of scaling up the synthesis of 4-benzyl albuterol. This resource is designed for researchers, scientists, and drug development professionals engaged in the synthesis of salbutamol (albuterol), where 4-benzyl albuterol serves as a critical intermediate. Our goal is to provide you with in-depth, field-proven insights to overcome common challenges, optimize your processes, and ensure the highest quality of your final product. This guide is structured in a question-and-answer format to directly address the specific issues you may encounter during your experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the benzyl group in the synthesis of albuterol?

The benzyl group serves as a protecting group for the phenolic hydroxyl group of the albuterol precursor.[1][2] This protection is crucial for preventing unwanted side reactions at this position during subsequent synthetic steps, such as the reduction of a nearby carbonyl or ester group.[3][4] The benzyl ether is stable under a variety of reaction conditions, yet it can be selectively removed under relatively mild conditions, most commonly through catalytic hydrogenolysis, to yield the final salbutamol product.[2][5]

Q2: What are the most critical stages in the scale-up synthesis of 4-benzyl albuterol where problems are likely to arise?

Based on our experience and literature, the most critical stages are:

• Resolution of Enantiomers: Achieving high enantiomeric purity of the desired (R)- or (S)-isomer can be challenging during scale-up. The efficiency of diastereomeric salt crystallization is highly dependent on solvent choice, temperature, and cooling rate.[4][6]

• Reduction of the Precursor: The use of reducing agents like lithium aluminum hydride (LiAlH₄) presents significant safety and handling challenges on an industrial scale.[3][4] Alternative, safer reducing agents and processes are often sought.

• Catalytic Debenzylation: The final deprotection step to yield salbutamol can be prone to catalyst poisoning and incomplete reaction, leading to contamination of the final active pharmaceutical ingredient (API) with 4-benzyl albuterol, which is a known impurity.[7][][9]

Q3: How can the formation of impurities be minimized during the synthesis?

Minimizing impurities requires strict control over reaction conditions and raw material quality. Key strategies include:

• Optimizing Reaction Parameters: Temperature, pressure, reaction time, and stoichiometry must be carefully controlled at each step. For instance, in amination reactions, higher temperatures can lead to the formation of dimer impurities.[10]

• Inert Atmosphere: Using an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation-related side products.

• Purification of Intermediates: Purifying key intermediates, such as 4-benzyl albuterol, before proceeding to the next step is crucial for removing accumulated impurities.[6]

• Monitoring Reaction Progress: Techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) should be used to monitor the reaction to ensure completion and identify the formation of any significant byproducts.[11]

Troubleshooting Guide

This section provides detailed troubleshooting for specific problems you may encounter during the scale-up synthesis of 4-benzyl albuterol.

Problem 1: Low Yield of Racemic or Enantiomerically Pure 4-Benzyl Albuterol

Q: We are experiencing consistently low yields in our synthesis of 4-benzyl albuterol. What are the common causes and how can we improve this?

Possible Causes & Suggested Solutions:

• Incomplete Reduction of the Precursor:

  • Cause: The reduction of the ester or ketone precursor to the alcohol may be incomplete. On a large scale, mixing and heat transfer can be less efficient, affecting the reaction rate.

  • Solution:

    • Reagent Stoichiometry: Ensure an adequate molar excess of the reducing agent is used. For instance, when using LiAlH₄, a molar ratio of at least 3:1 (hydride to ester) is often employed.[4]

    • Temperature Control: Maintain the optimal reaction temperature. For LiAlH₄ reductions, this is typically between 0-5°C during addition, followed by stirring for several hours.[4][6]

    • Agitation: Ensure efficient stirring to maintain a homogeneous reaction mixture, especially with heterogeneous reagents.

• Suboptimal Resolution Conditions:

  • Cause: If you are resolving a racemic mixture, the crystallization of the desired diastereomeric salt may be inefficient, leading to loss of product in the mother liquor.

  • Solution:

    • Solvent System: The choice of solvent is critical. Mixtures of alcohols like methanol or isopropanol are commonly used.[4][6] Experiment with different solvent ratios to optimize the solubility difference between the diastereomeric salts.

    • Cooling Profile: A slow, controlled cooling rate is essential for selective crystallization and high recovery. Crash cooling will trap impurities and the undesired enantiomer.

    • Seeding: Seeding the solution with a small amount of the pure diastereomeric salt can promote crystallization of the desired isomer.

• Product Isolation Issues:

  • Cause: The product may be lost during workup and isolation. For example, the precipitation of 4-benzyl albuterol from its salt form can be problematic, sometimes resulting in a sticky solid that is difficult to handle.[6]

  • Solution:

    • pH Adjustment: When liberating the free base from its salt, add the base (e.g., sodium hydroxide solution) slowly and with vigorous stirring to promote the formation of a filterable solid.[6]

    • Prolonged Stirring: As noted in some procedures, prolonged stirring (e.g., 4 hours) after precipitation can help in obtaining a free-flowing solid.[6]

    • Extraction: If precipitation is problematic, consider extracting the free base into a suitable organic solvent, followed by washing, drying, and crystallization.

Problem 2: Incomplete Debenzylation and Catalyst Deactivation

Q: Our final debenzylation step to produce salbutamol from 4-benzyl albuterol is sluggish and often incomplete. What might be causing this, and how can we optimize the catalytic hydrogenation?

Possible Causes & Suggested Solutions:

• Catalyst Deactivation/Poisoning:

  • Cause: The palladium catalyst is sensitive to various substances that can act as poisons. Trace impurities from previous steps can adsorb to the catalyst surface and inhibit its activity. Common poisons include sulfur compounds, residual bases or acids, and certain nitrogen-containing compounds.

  • Solution:

    • Purity of Intermediate: Ensure the 4-benzyl albuterol starting material is of high purity. Recrystallization before this step may be necessary.

    • Solvent Quality: Use high-purity, degassed solvents for the hydrogenation.

    • Catalyst Loading: Increase the catalyst loading (e.g., 5% Pd/C) if poisoning is suspected, but be mindful of the cost implications on a large scale.[4][6]

• Inefficient Mass Transfer of Hydrogen:

  • Cause: On a large scale, ensuring efficient contact between the solid catalyst, the dissolved substrate, and hydrogen gas can be challenging.

  • Solution:

    • Agitation: Use a high-efficiency stirring system to keep the catalyst suspended and to maximize the gas-liquid interface.

    • Hydrogen Pressure: While many lab-scale procedures use low pressures (e.g., 30 psi), increasing the hydrogen pressure can enhance the reaction rate.[4][6]

    • Temperature: Gently warming the reaction mixture (e.g., to 40-50°C) can also increase the reaction rate, but this must be balanced against the risk of side reactions.

• Formation of Byproducts:

  • Cause: Over-reduction or side reactions can occur, consuming hydrogen and leading to an apparent incomplete reaction.

  • Solution:

    • Reaction Monitoring: Closely monitor the reaction by TLC or HPLC and stop it once the starting material is consumed to prevent the formation of byproducts.

    • Selective Catalysts: In some cases, specialized catalysts or additives can improve selectivity.

Visualizing the Synthetic Workflow

The following diagram illustrates the key stages in a common synthetic route to (R)-Salbutamol, highlighting the role of 4-benzyl albuterol.

Caption: Key stages in the synthesis of (R)-Salbutamol via 4-benzyl albuterol.

Experimental Protocols

The following are generalized protocols based on common literature procedures. These should be adapted and optimized for your specific laboratory and scale conditions.

Protocol 1: Resolution of Racemic 4-Benzyl Albuterol

This protocol is adapted from patent literature for the preparation of the L-tartrate salt of (R)-4-benzyl albuterol.[4]

• Suspension: Suspend racemic 4-benzyl albuterol (100 g, 0.30 mole) in methanol (500 ml) in a suitable reaction vessel.

• Heating: Heat the suspension to reflux to obtain a clear solution.

• Addition of Resolving Agent: Prepare a solution of L-tartaric acid (50 g, 0.33 mole) in methanol (150 ml). Add this solution to the refluxing 4-benzyl albuterol solution over approximately 15 minutes.

• Crystallization: Cool the clear solution to 0-5°C and stir for a sufficient time to allow for complete crystallization of the diastereomeric salt.

• Filtration: Filter the resulting crystals.

• Purification: Take up the wet crystals in isopropanol (300 ml), heat to reflux, then cool to room temperature and filter again to obtain the purified (R)-4-benzyl albuterol-L-tartrate salt.

Protocol 2: Liberation of (R)-4-Benzyl Albuterol Free Base

This protocol describes the conversion of the tartrate salt back to the free base.[4][6]

• Dissolution: Dissolve the (R)-4-benzyl albuterol-L-tartrate salt (65 g, 0.13 mole) in water (650 ml).

• Filtration (Optional): Filter the solution through celite to remove any insoluble materials.

• Cooling: Cool the clear filtrate to 10°C.

• Precipitation: Slowly add a 10% sodium hydroxide solution (approx. 80 ml) with vigorous stirring. A solid will precipitate.

• Stirring: Continue stirring the mixture for at least 4 hours. The initial sticky precipitate should become a free-flowing solid.

• Isolation: Filter the solid, wash thoroughly with water, and dry to obtain (R)-4-benzyl albuterol.

Protocol 3: Catalytic Debenzylation to (R)-Salbutamol

This protocol outlines the final deprotection step.[4][6][12]

• Suspension: Suspend (R)-4-benzyl albuterol (40 g, 0.12 mole) in ethanol (500 ml).

• Catalyst Addition: Add 5% palladium on carbon (2 g) to the suspension.

• Hydrogenation: Transfer the mixture to a suitable hydrogenator (e.g., a Parr hydrogenator) and pressurize with hydrogen to 30 psi. Shake or stir the reaction mixture for approximately 2 hours, monitoring for hydrogen uptake.

• Monitoring: Monitor the reaction progress by TLC or HPLC to confirm the consumption of the starting material.

• Catalyst Removal: Once the reaction is complete, carefully filter off the palladium catalyst.

• Product Isolation: The filtrate contains (R)-salbutamol. It can be isolated as the free base or converted directly to a pharmaceutically acceptable salt, such as the sulfate, by the addition of sulfuric acid.[4][6]

Data Summary Tables

Table 1: Typical Reaction Parameters for Key Synthesis Steps

Step	Key Reagents	Solvent(s)	Temperature	Typical Yield	Reference
Resolution	Racemic 4-benzyl albuterol, L-tartaric acid	Methanol, Isopropanol	0-5°C (Crystallization)	~45% (for the salt)	[4]
Free Base Liberation	Tartrate salt, Sodium hydroxide	Water	10°C	~40% (based on initial racemic)	[6]
Debenzylation	(R)-4-benzyl albuterol, H₂, 5% Pd/C	Ethanol	Room Temp. - 50°C	~86% (for the sulfate salt)	[4][6]

Table 2: Common Impurities and Their Potential Sources

Impurity	Potential Source	Mitigation Strategy
Unreacted Precursor	Incomplete benzylation or reduction.	Optimize reaction time, temperature, and reagent stoichiometry.
(S)-4-Benzyl Albuterol	Inefficient resolution.	Optimize crystallization conditions (solvent, cooling rate).
Residual 4-Benzyl Albuterol	Incomplete debenzylation.	Ensure catalyst activity, optimize H₂ pressure and mass transfer.
Dimer Impurities	Side reactions during amination steps.	Control reaction temperature and stoichiometry.[10]

References

• EP1349828B1 - Process for preparing isomers of salbutamol - Google P

• Scale‐up synthesis of (R)‐salbutamol acetate 4f. - ResearchGate. [Link]

• Industrial process for the synthesis of the asthma drug Salbutamol - Chemistry of Medicinal Drugs 7 - YouTube. [Link]

• (19) United States (12) Reissued Patent - Googleapis.com. [Link]

• Asymmetric synthesis of R-salbutamol. [Link]

• Salbutamol EP Impurity I ( 4-Benzyl Albuterol) - Allmpus. [Link]

• PROCESS FOR PREPARING ISOMERS OF SALBUTAMOL - European Patent Office - EP 1349828 B1 - Googleapis.com. [Link]

• Synthesis of the Related Substances of Salbutamol Sulfate - 中国医药工业杂志. [Link]

• US8063251B2 - Process for the preparation of optically pure R (−)
• CN110963929A - Preparation method of salbutamol hydrochloride suitable for industrial production - Google P

• New Selective O-Debenzylation of Phenol with Mg/MeOH | Request PDF - ResearchGate. [Link]

• (422c) Complete Synthesis for Albuterol Sulfate in Flow: Development of a Continuous Process for SN2 Amination | AIChE. [Link]

• What is Albuterol Made Of? - Health Care Originals. [Link]

• The Role of Benzyl Protecting Groups in Organic Synthesis. [Link]

• Benzyl Ethers - Protecting Groups - Organic Chemistry Portal. [Link]

• Benzylsulfonyl: A valuable protecting and deactivating group in phenol chemistry. [Link]

• alpha1-(((1,1-Dimethylethyl)amino)methyl)-4-(phenylmethoxy)-1,3-benzenedimethanol. [Link]

• CN103951568A - New process for synthesizing salbutamol and sulfate of salbutamol - Google P

• Sustainable Approaches for the Protection and Deprotection of Functional Groups - NIH. [Link]

• (189d) Development of a Modular, Continuous, End-to-End Albuterol Manufacturing Plant. [Link]

• (701h) Pharmaceutical Synthesis in Flow – Process Intensification of Albuterol | AIChE. [Link]

• A Short Synthesis of Albuterol (I). - Semantic Scholar. [Link]

• 4-benzyl albuterol (C20H27NO3) - PubChemLite. [Link]

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Methods for minimizing impurity formation during 4-Benzyl albuterol synthesis

Welcome to the technical support center for the synthesis of 4-Benzyl Albuterol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and minimize the formation of impurities. Our approach is rooted in explaining the "why" behind experimental choices, ensuring a deeper understanding and more reliable outcomes.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the synthesis of 4-Benzyl Albuterol, providing concise and actionable answers.

Q1: What is the primary role of 4-Benzyl Albuterol in pharmaceutical synthesis?

A1: 4-Benzyl Albuterol is a key intermediate in the synthesis of Salbutamol (Albuterol), a widely used bronchodilator for treating asthma and COPD.[][2] The benzyl group serves as a protecting group for the phenolic hydroxyl group of the Salbutamol precursor, preventing it from undergoing unwanted side reactions during the synthesis.[3] This protecting group is typically removed in the final step to yield the active pharmaceutical ingredient (API). 4-Benzyl Albuterol is also recognized as "Salbutamol EP Impurity I," highlighting its importance in the quality control of the final drug substance.[4][5]

Q2: What are the common starting materials for the synthesis of 4-Benzyl Albuterol?

A2: The synthesis of 4-Benzyl Albuterol is often integrated into the overall synthesis of Salbutamol. Common starting points for Salbutamol synthesis, which would involve the formation of a benzyl-protected intermediate, include 4-hydroxyacetophenone, p-hydroxybenzaldehyde, and salicylic acid derivatives.[6] A frequent precursor to 4-Benzyl Albuterol itself is an ester intermediate, such as methyl-5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-2-(phenylmethoxy)-benzoate, which is then reduced.[3]

Q3: Why is it crucial to control impurity formation during this synthesis?

A3: Stringent control of impurities is a regulatory requirement for the manufacturing of pharmaceuticals. Impurities can impact the safety, efficacy, and stability of the final drug product. Even small amounts of impurities can have unintended pharmacological effects or be toxic. Therefore, understanding and minimizing their formation is a critical aspect of process development and quality control.

Q4: What analytical techniques are recommended for monitoring the synthesis and purity of 4-Benzyl Albuterol?

A4: High-Performance Liquid Chromatography (HPLC) is the most common and effective method for monitoring the progress of the reaction and assessing the purity of 4-Benzyl Albuterol and the final Salbutamol product.[7] Thin-Layer Chromatography (TLC) is also a valuable tool for rapid, qualitative monitoring of the reaction progress. For structural elucidation of impurities, hyphenated techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) are highly informative.[]

II. Troubleshooting Guide: Navigating Common Synthetic Challenges

This section provides a detailed, question-and-answer-based troubleshooting guide for specific issues that may arise during the synthesis of 4-Benzyl Albuterol.

A. Reduction of the Ester Precursor (e.g., using Lithium Aluminum Hydride - LAH)

The reduction of the ester precursor, methyl-5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-2-(phenylmethoxy)-benzoate, to 4-Benzyl Albuterol is a critical step. Lithium aluminum hydride (LAH) is a powerful reducing agent commonly used for this transformation.[3]

Q5: I am observing a low yield of 4-Benzyl Albuterol after the LAH reduction. What are the potential causes and solutions?

A5: Low yields in LAH reductions can often be attributed to the following:

• Insufficient LAH: The ester functionality requires a sufficient stoichiometric amount of LAH for complete reduction. Additionally, any acidic protons in the molecule (e.g., from hydroxyl groups) will consume LAH.

  • Solution: Use a molar excess of LAH. The exact amount should be optimized for your specific substrate and reaction scale.

• Deactivated LAH: LAH is highly reactive with water, including atmospheric moisture.[8] Exposure to moisture will deactivate the reagent.

  • Solution: Use a fresh, unopened container of LAH or test the activity of your current batch. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

• Incomplete Reaction: The reaction may not have gone to completion due to insufficient reaction time or temperature.

  • Solution: Monitor the reaction progress by TLC. If the starting material is still present, consider extending the reaction time or gently increasing the temperature.

• Work-up Issues: The product may be lost during the aqueous work-up. 4-Benzyl Albuterol has some water solubility, which can be enhanced by its amphipathic nature.

  • Solution: During the extraction phase, saturate the aqueous layer with a salt like sodium chloride to decrease the solubility of the product. Perform multiple extractions with an appropriate organic solvent (e.g., ethyl acetate) to maximize recovery.

Q6: I am seeing unexpected spots on my TLC or peaks in my HPLC after the LAH reduction. What are these impurities?

A6: The formation of byproducts during LAH reduction can result from over-reduction or side reactions.

• Over-reduction: While less common for this specific transformation, LAH is a very strong reducing agent.[9][10] Depending on the reaction conditions, other functional groups could potentially be affected, though the primary targets are the ester and any carbonyls.

  • Mitigation: Careful control of reaction temperature (e.g., starting at a low temperature and allowing it to slowly warm to room temperature) and the amount of LAH can help minimize over-reduction.

• Incomplete Reduction: If the reaction is not complete, you will see the starting ester material in your analysis.

  • Mitigation: As mentioned previously, ensure sufficient LAH and reaction time.

• Degradation Products: The work-up procedure, if not performed carefully, can lead to degradation. For example, localized high temperatures during quenching can cause decomposition.

  • Mitigation: Quench the reaction mixture slowly and at a low temperature (e.g., in an ice bath).

B. Debenzylation of 4-Benzyl Albuterol

The removal of the benzyl protecting group is the final step to obtain Salbutamol. This is commonly achieved through palladium-catalyzed hydrogenolysis.

Q7: After the debenzylation step, my product is contaminated with an impurity that has a similar polarity. What could this be?

A7: A common impurity formed during the catalytic hydrogenolysis of benzyl ethers is the corresponding saturated aromatic compound. In this case, the benzyl group can be hydrogenated to a cyclohexylmethyl group. This impurity will have a similar polarity to the desired product and can be difficult to separate by standard chromatography.

• Cause: The palladium catalyst, under certain conditions, can catalyze the hydrogenation of the aromatic ring of the benzyl group.[2]

• Mitigation:

  • Catalyst Selection: The choice of palladium catalyst can significantly impact selectivity. Different grades of palladium on carbon (Pd/C) can have varying activities and selectivities. It may be necessary to screen different catalysts to find one that favors hydrogenolysis over ring saturation.

  • Reaction Conditions:

    • Hydrogen Pressure: Use the lowest effective hydrogen pressure. High pressures can promote ring saturation.

    • Solvent: The choice of solvent can influence catalyst activity and selectivity. Protic solvents like ethanol are commonly used.

    • Additives: In some cases, the addition of a catalyst modifier or a mild acid can improve selectivity.

  • Reaction Monitoring: Carefully monitor the reaction by TLC or HPLC and stop the reaction as soon as the starting material is consumed to prevent over-reduction.

Q8: I am observing the formation of ethyl ether impurities in my final product. How can I prevent this?

A8: The formation of ethyl ethers of Salbutamol has been observed as a degradation pathway, particularly in ethanolic solutions under acidic conditions.[11]

• Cause: If ethanol is used as the solvent for the debenzylation and the reaction mixture becomes acidic (for example, during the work-up or if an acidic catalyst support is used), an acid-catalyzed dehydration can occur between the benzylic alcohol of Salbutamol and ethanol.

• Mitigation:

  • pH Control: Ensure the pH of the reaction mixture is neutral or slightly basic, especially during work-up and isolation.

  • Solvent Choice: If ethyl ether formation is a persistent issue, consider using an alternative solvent for the hydrogenolysis reaction.

  • Temperature Control: Avoid excessive heat during the reaction and work-up, as this can accelerate the etherification reaction.

III. Visualizing the Process: Diagrams and Data

To further clarify the concepts discussed, the following diagrams and tables are provided.

Diagrams

Caption: Synthetic pathway of 4-Benzyl Albuterol and potential impurity formation routes.

Data Table

Table 1: Troubleshooting Summary for 4-Benzyl Albuterol Synthesis

Observed Problem	Potential Cause	Recommended Action
Low Yield (LAH Reduction)	Insufficient or deactivated LAH	Use fresh, excess LAH under anhydrous conditions.
Product loss during work-up	Saturate aqueous layer with salt; perform multiple extractions.
Unexpected Byproducts (LAH Reduction)	Over-reduction	Control temperature and amount of LAH.
Incomplete reaction	Increase reaction time or temperature; monitor by TLC.
Impurity after Debenzylation	Ring saturation of benzyl group	Optimize catalyst, H2 pressure, and solvent; monitor reaction closely.
Ethyl Ether Impurity	Acidic conditions in ethanol	Control pH; consider alternative solvents.

IV. Experimental Protocols

The following are generalized, illustrative protocols. Researchers should adapt these based on their specific starting materials and laboratory safety guidelines.

Protocol 1: Reduction of Ester Precursor to 4-Benzyl Albuterol

• Preparation: Under an inert atmosphere (N2 or Ar), add a stirred suspension of Lithium Aluminum Hydride (excess) in anhydrous tetrahydrofuran (THF) to a cooled (0 °C) solution of the ester precursor in anhydrous THF.

• Reaction: Allow the reaction to slowly warm to room temperature and stir until completion (monitor by TLC).

• Quenching: Cool the reaction mixture to 0 °C and carefully add water dropwise, followed by a 15% aqueous solution of sodium hydroxide, and then again by water.

• Work-up: Filter the resulting solids and wash with THF or ethyl acetate. Combine the organic filtrates, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude 4-Benzyl Albuterol.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system.

Protocol 2: Debenzylation of 4-Benzyl Albuterol to Salbutamol

• Preparation: Dissolve 4-Benzyl Albuterol in a suitable solvent (e.g., ethanol). Add a catalytic amount of Palladium on Carbon (Pd/C).

• Reaction: Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) and stir vigorously until the reaction is complete (monitor by TLC).

• Work-up: Filter the reaction mixture through a pad of celite to remove the catalyst and wash the celite with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude Salbutamol. The product can be further purified by recrystallization.

V. References

• Selective Hydrogenolysis of a Benzyl Group in the Presence of an Aromatic Chlorine over Supported Palladium Catalysts.

• Process for preparing isomers of salbutamol - Google Patents.

• Other Reductions by Lithium Aluminum Hydride - YouTube. [Link]

• CAS 56796-66-8 4-Benzyl Albuterol - BOC Sciences.

• Salbutamol EP Impurity I; 4-Benzyl Albuterol | 56796-66-8 - SynThink Research Chemicals.

• More Efficient Palladium Catalyst for Hydrogenolysis of Benzyl Groups - ResearchGate.

• Optimized Conditions for the Palladium-Catalyzed Hydrogenolysis of Benzyl and Naphthylmethyl Ethers: Preventing Saturation of Aromatic Protecting Groups - ChemRxiv.

• Precious metal catalyst for debenzylation - Google Patents.

• alpha1-(((1,1-Dimethylethyl)amino)methyl)-4-(phenylmethoxy)-1,3-benzenedimethanol. [Link]

• Organic Syntheses Procedure. [Link]

• LAH, Lithium aluminum hydride, Lithium tetrahydridoaluminate - Organic Chemistry Portal. [Link]

• Lithium aluminium hydride - Wikipedia. [Link]

• Synthesis of the impurity F of salbutamol - PubMed. [Link]

• (R)-4-Benzyl Albuterol | CAS No. 174607-68-2 | Clearsynth.

• Lithium Aluminum Hydride: A Powerful Reducing Agent - ResearchGate.

• The degradation of salbutamol in ethanolic solutions - PubMed. [Link]

• 4-Benzyl Albuterol - Safety Data Sheet - ChemicalBook.

• Technical Support Center: Synthesis of 4-Aminobenzyl Alcohol - Benchchem.

• Metabolism of benzyl alcohol via catechol ortho-pathway in methylnaphthalene-degrading Pseudomonas putida CSV86 - PubMed. [Link]

• New process for synthesizing salbutamol and sulfate of salbutamol - Google Patents.

• An In-depth Technical Guide to the Synthesis of Salbutamol for Research Applications - Benchchem.

• Anaerobic degradation pathways of phenylalanine and benzyl alcohol in... - ResearchGate.

• Salbutamol sulfate impurity and preparation method thereof - Google Patents.

• Synthesis, Isolation and Characterization of Process-Related Impurities in Salbutamol Sulphate - ResearchGate.

• Salbutamol-impurities - Pharmaffiliates.

• Levalbuterol Related Compound D (30 mg) (5-[2-{(1,1-dimethylethyl)amino}-1-hydroxyethyl]-2-hydroxy-benzaldehyde sulfate) - ChemBK.

• Salbutamol: (1RS)-2-[(1,1-dimethylethyl)amino]-1-[4-(benzyloxy)-3-(hydroxymethyl)phenyl]ethanol - Glyco MindSynth.

• CAS No : 2044704-57-4 | Product Name : Salbutamol Sulfate - Impurity C (Hemisulfate Salt).

Sources

• 2. chemrxiv.org [chemrxiv.org]
• 3. EP1349828B1 - Process for preparing isomers of salbutamol - Google Patents [patents.google.com]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. alpha1-(((1,1-Dimethylethyl)amino)methyl)-4-(phenylmethoxy)-1,3-benzenedimethanol | C20H27NO3 | CID 92535 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 5-[2-[(1,1-dimethylethyl)amino]-1-methoxyethyl]-2-hydroxybenzenemethanol | Sigma-Aldrich [sigmaaldrich.cn]
• 7. researchgate.net [researchgate.net]
• 8. Lithium aluminium hydride - Wikipedia [en.wikipedia.org]
• 9. LAH, Lithium aluminum hydride, Lithium tetrahydridoaluminate [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. The degradation of salbutamol in ethanolic solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Efficiency of Chiral Resolution of Racemic 4-Benzyl Albuterol

Welcome to the Technical Support Center for the chiral resolution of racemic 4-benzyl albuterol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice for enhancing the efficiency of this critical separation process. As Senior Application Scientists, we have compiled this information based on established principles and field-proven insights to ensure you can achieve high enantiomeric purity and yield.

Introduction

4-Benzyl albuterol is a key intermediate in the synthesis of (R)-Albuterol (Levosalbutamol), the enantiomer responsible for the bronchodilator activity in the treatment of asthma.[1][2][3] The chiral resolution of racemic 4-benzyl albuterol is a pivotal step, and its efficiency directly impacts the overall process economy and the final product's purity. The most common and industrially scalable method for this resolution is through the formation of diastereomeric salts, followed by crystallization.[4][5] This guide will focus on troubleshooting and optimizing this widely used technique.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind the chiral resolution of 4-benzyl albuterol using diastereomeric salt formation?

The chiral resolution of racemic 4-benzyl albuterol, which is a mixture of (R)- and (S)-enantiomers, relies on converting this pair of enantiomers into a pair of diastereomers.[4][6] This is achieved by reacting the racemic amine with a single enantiomer of a chiral resolving agent, typically a chiral acid like tartaric acid.[4][7] The resulting diastereomeric salts, (R)-4-benzyl albuterol-(L)-tartrate and (S)-4-benzyl albuterol-(L)-tartrate, have different physical properties, most importantly, different solubilities in a given solvent system.[5][8] This difference in solubility allows for their separation by fractional crystallization. One diastereomer will preferentially crystallize out of the solution, while the other remains in the mother liquor.[9] The desired enantiomer can then be recovered from the crystallized salt.

Q2: How do I choose an appropriate resolving agent for 4-benzyl albuterol?

For the resolution of 4-benzyl albuterol, derivatives of tartaric acid are commonly employed.[3][7] A convenient and effective method has been described using di-p-toluoyl-D-tartaric acid.[2][3] The selection of a resolving agent is often empirical, and screening several candidates may be necessary to find the one that provides the best balance of yield and enantiomeric excess (e.e.). The ideal resolving agent will form a diastereomeric salt with one enantiomer that is significantly less soluble than the salt formed with the other enantiomer in a practical solvent system.

Q3: What are the critical parameters that I need to control during the crystallization process?

Several parameters are critical for a successful diastereomeric salt crystallization:

• Solvent System: The choice of solvent is paramount as it dictates the solubility difference between the diastereomeric salts.[10][11] A good solvent will maximize this difference, leading to a higher diastereomeric excess (d.e.) of the crystalline product.

• Temperature: Temperature affects the solubility of the salts. A controlled cooling profile is often necessary to promote the growth of pure crystals and prevent the co-precipitation of the more soluble diastereomer.[6][12]

• Supersaturation: The level of supersaturation is the driving force for crystallization. It must be carefully controlled to avoid rapid precipitation, which can trap impurities and the undesired diastereomer.

• Agitation: Proper mixing ensures a homogeneous solution and facilitates mass transfer to the growing crystals.

• Seeding: Introducing seed crystals of the desired diastereomer can control the crystal form and size, and in some cases, induce crystallization when spontaneous nucleation is difficult.

Q4: How can I accurately determine the enantiomeric excess (e.e.) of my resolved 4-benzyl albuterol?

The most reliable and widely used method for determining the enantiomeric excess of 4-benzyl albuterol is chiral High-Performance Liquid Chromatography (HPLC).[13][14] Several chiral stationary phases (CSPs) are suitable for the separation of albuterol and its derivatives. For albuterol, a vancomycin-based Chirobiotic V column has been shown to be effective.[13] It is crucial to develop and validate the analytical method by analyzing a true racemic sample to ensure baseline separation of the two enantiomer peaks, allowing for accurate quantification.[15]

Troubleshooting Guide

This section addresses common problems encountered during the chiral resolution of racemic 4-benzyl albuterol and provides systematic solutions.

Problem 1: Low Enantiomeric Excess (e.e.) in the Crystallized Product

Possible Causes & Solutions

Cause	Explanation	Troubleshooting Steps
Poor Choice of Resolving Agent or Solvent	The solubility difference between the two diastereomeric salts is insufficient in the chosen system.[9]	1. Screen Resolving Agents: If not already optimized, test other chiral acids (e.g., different tartaric acid derivatives). 2. Solvent Screening: Systematically screen a range of solvents with varying polarities. Sometimes a mixture of solvents provides the best results.[16]
Crystallization Occurred Too Quickly	Rapid cooling or high supersaturation leads to the entrapment of the more soluble diastereomer in the crystal lattice.[9]	1. Slower Cooling Rate: Implement a gradual cooling profile. 2. Anti-Solvent Addition: Consider a slower addition of an anti-solvent to induce crystallization more gently.[6]
Incomplete Equilibration	The system did not reach thermodynamic equilibrium, resulting in a product with lower purity.	1. Increase Crystallization Time: Allow more time for the less soluble diastereomer to crystallize. 2. Slurry Aging: Hold the crystalline slurry at the final temperature for an extended period to allow for the dissolution of less stable crystals and the growth of more stable, purer ones.
Incorrect Stoichiometry	The molar ratio of the racemic compound to the resolving agent is not optimal.	1. Verify Stoichiometry: Ensure a 1:1 molar ratio is used initially. 2. Experiment with Ratios: In some cases, a slight excess of one component can improve the resolution.[6]

Problem 2: Low Yield of the Desired Diastereomer

Possible Causes & Solutions

Cause	Explanation	Troubleshooting Steps
High Solubility of the Desired Diastereomeric Salt	A significant portion of the desired product remains dissolved in the mother liquor.[9]	1. Optimize Solvent System: Select a solvent in which the desired salt has lower solubility. 2. Lower Crystallization Temperature: Reducing the final temperature will decrease the solubility of the salt.
Co-precipitation of the Undesired Enantiomer	If the e.e. is also low, the low yield might be due to the need to discard a large portion of the product after recrystallization to achieve the desired purity.	Address the low e.e. first using the steps outlined in Problem 1.
Losses During Isolation	Mechanical losses during filtration and washing can contribute to a lower yield.	1. Optimize Filtration: Ensure the filter medium is appropriate. 2. Minimize Washing Volume: Use the minimum amount of cold solvent necessary to wash the crystals.

Problem 3: No Crystallization Occurs

Possible Causes & Solutions

Cause	Explanation	Troubleshooting Steps
Solution is Not Supersaturated	The concentration of the diastereomeric salt is below its solubility limit at the given temperature.	1. Increase Concentration: Remove some of the solvent. 2. Lower Temperature: Decrease the temperature to reduce solubility. 3. Add an Anti-Solvent: Introduce a solvent in which the salt is less soluble.
Inhibition of Nucleation	Impurities or the presence of both diastereomers in solution can sometimes inhibit the formation of crystal nuclei.	1. Purify Starting Materials: Ensure the racemic 4-benzyl albuterol and the resolving agent are pure.[9] 2. Seeding: Add a small amount of the pure diastereomeric salt crystals to induce crystallization.
Incorrect Solvent Choice	The diastereomeric salts are too soluble in the chosen solvent.	Re-evaluate the solvent system. A solvent in which the salts are less soluble is required.

Workflow for Troubleshooting Chiral Resolution

Caption: Troubleshooting decision tree for chiral resolution.

Experimental Protocols

Protocol 1: General Procedure for Diastereomeric Salt Resolution of Racemic 4-Benzyl Albuterol

This protocol is a general guideline. Specific amounts, volumes, and temperatures should be optimized for your specific setup.

• Dissolution: Dissolve racemic 4-benzyl albuterol in a suitable solvent (e.g., ethanol, methanol, or a mixture).[7]

• Addition of Resolving Agent: In a separate vessel, dissolve one equivalent of the chiral resolving agent (e.g., (L)-tartaric acid or di-p-toluoyl-D-tartaric acid) in the same solvent, heating gently if necessary.

• Salt Formation: Add the resolving agent solution to the racemic 4-benzyl albuterol solution. Stir the mixture.

• Crystallization:

  • Allow the solution to cool slowly to room temperature, and then further cool in an ice bath or refrigerator.

  • If crystallization does not occur, try scratching the inside of the flask or adding a seed crystal.

• Isolation: Collect the crystals by filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove the mother liquor.

• Drying: Dry the crystals under vacuum.

• Analysis: Determine the diastereomeric excess (d.e.) of the crystals and the enantiomeric excess (e.e.) of the mother liquor by chiral HPLC.

• Liberation of the Free Base: Dissolve the diastereomeric salt in water and add a base (e.g., sodium hydroxide solution) to precipitate the free base of the enriched 4-benzyl albuterol enantiomer.[7]

• Final Purification: Collect the solid by filtration, wash with water, and dry. Recrystallize if necessary to achieve the desired enantiomeric purity.

Protocol 2: Chiral HPLC Method for Enantiomeric Excess Determination

This is an example method; optimization may be required.

• Column: Chirobiotic V (Vancomycin-based) or Chiralpak AD (Amylose-based).[13]

• Mobile Phase: A mixture of methanol, acetonitrile, glacial acetic acid, and diethylamine (e.g., 40:60:0.3:0.2, v/v/v/v).[17] The mobile phase composition should be systematically studied for optimal separation.[13]

• Flow Rate: 1.0 mL/min.

• Detection: UV or fluorescence detection (e.g., excitation at 230 nm and emission at 310 nm).[17]

• Column Temperature: Ambient or controlled (e.g., 25 °C).

Workflow for Diastereomeric Salt Resolution

Caption: General workflow for diastereomeric salt resolution.

References

• Development and validation of HPLC methods for the enantioselective analysis of bambuterol and albuterol. Journal of Pharmaceutical and Biomedical Analysis.
• Troubleshooting guide for low enantiomeric excess in chiral synthesis. Benchchem.
• Troubleshooting poor enantiomeric excess in asymmetric reactions with (1R,2S)-1-amino-2-indanol. Benchchem.
• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Advances in Engineering.
• Determination of the Enantiomers of Albuterol in Human and Canine Plasma by Enantioselective High-Performance Liquid Chromatography on a Teicoplanin-Based Chiral St
• Solvent-Induced Chirality Switching in the Enantioseparation of Hydroxycarboxylic Acids with a Quaternary Stereogenic Center.
• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen.
• Process for preparing isomers of salbutamol.
• Enantiomeric resolution of albuterol sulfate by preferential crystallization.
• Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs.
• Development and validation of HPLC methods for the enantioselective analysis of bambuterol and albuterol.
• Resolution of racemic Albuterol via diastereomeric salts formation with di-p-toluoyl-D-tartaric acid.
• Technical Support Center: Chiral Resolution via Diastereomeric Salt Crystalliz
• Chiral resolution. Wikipedia.
• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemiz
• Chiral Resolution with and without Resolving Agents. Pharmaceutical Technology.
• Resolution of racemic albuterol via diastereomeric salts formation with di-p-toluoyl-D-tartaric acid. PubMed.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Resolution of racemic albuterol via diastereomeric salts formation with di-p-toluoyl-D-tartaric acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chiral resolution - Wikipedia [en.wikipedia.org]
• 5. pharmtech.com [pharmtech.com]
• 6. advanceseng.com [advanceseng.com]
• 7. EP1349828B1 - Process for preparing isomers of salbutamol - Google Patents [patents.google.com]
• 8. rsc.org [rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Solvent-Induced Chirality Switching in the Enantioseparation of Hydroxycarboxylic Acids with a Quaternary Stereogenic Center - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Development and validation of HPLC methods for the enantioselective analysis of bambuterol and albuterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. unchainedlabs.com [unchainedlabs.com]
• 17. Determination of the enantiomers of albuterol in human and canine plasma by enantioselective high-performance liquid chromatography on a teicoplanin-based chiral stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Reaction Conditions for the Reduction of 4-Benzyl Albuterol Precursors

Welcome to the Technical Support Center for the synthesis of Albuterol (Salbutamol). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance for the critical debenzylation step of 4-benzyl albuterol precursors. Here, we address common challenges, offer troubleshooting solutions, and present optimized protocols to enhance the yield, purity, and efficiency of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the benzyl group in the precursor, and why is its removal a critical step?

A1: The 4-benzyl group serves as a protecting group for the phenolic hydroxyl moiety of the albuterol molecule. This protection is crucial during the synthesis to prevent unwanted side reactions at this highly reactive site. The final step in the synthesis is the deprotection, or cleavage, of this benzyl ether to yield the active pharmaceutical ingredient, albutamol. The efficiency and selectivity of this debenzylation step are paramount to achieving a high purity and yield of the final product.

Q2: What is the most common industrial method for the debenzylation of 4-benzyl albuterol?

A2: The most prevalent method is catalytic hydrogenation. This reaction typically employs a heterogeneous catalyst, most commonly palladium on activated carbon (Pd/C), in the presence of hydrogen gas (H₂).[1] This method is favored for its high efficiency, clean conversion, and the ease of separation of the catalyst from the reaction mixture by filtration.[2]

Q3: My catalytic hydrogenation reaction is slow or incomplete. What are the likely causes?

A3: Several factors can impede the reaction. A primary suspect is often the catalyst itself, which may be old or deactivated. Catalyst poisoning by impurities such as sulfur or certain nitrogen-containing compounds can also significantly reduce its activity.[3][4] Other potential causes include insufficient hydrogen pressure, poor agitation leading to inefficient mixing of the three-phase system (solid catalyst, liquid substrate solution, and gaseous hydrogen), or the choice of a suboptimal solvent.[3][5]

Q4: Are there viable alternatives to catalytic hydrogenation if my substrate is sensitive to these conditions?

A4: Yes, if your molecule contains functional groups that are also susceptible to reduction under standard hydrogenation conditions (e.g., alkenes, alkynes, or other reducible moieties), alternative deprotection strategies can be employed.[4][6] Catalytic transfer hydrogenation, which uses a hydrogen donor like formic acid, ammonium formate, or 2-propanol in place of hydrogen gas, can sometimes offer improved selectivity.[6][7] For substrates that are incompatible with any form of reduction, oxidative cleavage methods using reagents such as 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) or Lewis acids like boron trichloride (BCl₃) can be effective.[6][8][9]

Troubleshooting Guide

This section addresses specific problems you may encounter during the debenzylation of 4-benzyl albuterol precursors via catalytic hydrogenation.

Problem	Potential Cause	Recommended Solution
Incomplete or Stalled Reaction	Catalyst Inactivity: The Pd/C may be old, have reduced activity, or be from a poor-quality batch.	Use a fresh batch of catalyst. For challenging debenzylations, consider using a more active catalyst such as Pearlman's catalyst (Pd(OH)₂/C).[3]
Catalyst Poisoning: Trace impurities in the substrate, solvent, or from previous synthetic steps (e.g., sulfur-containing reagents) can poison the palladium catalyst. The amine group in the albuterol precursor or product can also inhibit the catalyst.	Purify the 4-benzyl albuterol precursor before the hydrogenation step. If amine inhibition is suspected, consider performing the reaction in an acidic solvent like acetic acid to protonate the amine, which can facilitate the reaction.[3][8]
Insufficient Hydrogen: The hydrogen supply may be inadequate, or there might be a leak in the system. For reactions at atmospheric pressure, the hydrogen balloon may not be providing sufficient driving force.	Ensure a continuous and sufficient supply of hydrogen. For laboratory-scale reactions, use a double-layered balloon to minimize leakage.[10] If possible, conduct the reaction under positive pressure (e.g., 30-50 psi) in a suitable pressure vessel, such as a Parr hydrogenator.[1]
Poor Mass Transfer: Inefficient stirring can lead to poor contact between the substrate, catalyst, and hydrogen gas.	Increase the stirring rate to ensure the catalyst is well suspended and to maximize the gas-liquid interface. Use a flask with a large surface area for the solvent.[3]
Low Product Yield	Adsorption onto Catalyst: The product can sometimes adsorb onto the surface of the activated carbon support, leading to losses during filtration.	After filtering the catalyst, wash the filter cake thoroughly with the reaction solvent or a more polar solvent like methanol to recover any adsorbed product.
Over-reduction/Side Reactions: Although palladium is generally selective for benzyl ether cleavage, prolonged reaction times or overly harsh conditions can lead to the saturation of the aromatic ring.	Monitor the reaction progress closely using Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) and stop the reaction once the starting material is consumed. Consider pre-treating the catalyst to improve selectivity.[11]
Difficulty in Catalyst Filtration	Fine Catalyst Particles: Some grades of Pd/C consist of very fine particles that can pass through standard filter paper.	Filter the reaction mixture through a pad of Celite® or another filter aid.[12] This creates a porous bed that effectively traps the fine catalyst particles.
Pyrophoric Catalyst: Used Pd/C catalyst can be pyrophoric, especially when dry and in the presence of flammable solvents like methanol or ethanol.	Safety is paramount. Never allow the filter cake to dry completely.[13] After filtration, quench the used catalyst on the filter aid with water before disposal.[12] The entire filtration process should be conducted in a well-ventilated fume hood.

Experimental Protocols & Methodologies

Protocol 1: Standard Catalytic Hydrogenation of (R)-4-Benzyl Albuterol

This protocol is adapted from established procedures for the synthesis of (R)-Salbutamol.[1]

Materials:

• (R)-4-Benzyl Albuterol

• 5% Palladium on Carbon (Pd/C), 50% wet

• Ethanol, reagent grade

• Parr Hydrogenator or similar pressure vessel

• Celite® 545

Procedure:

• In a suitable pressure vessel, suspend (R)-4-Benzyl Albuterol (e.g., 40 g, 0.12 mole) in ethanol (500 ml).

• Under an inert atmosphere (e.g., nitrogen or argon), carefully add 5% Pd/C (e.g., 2 g, 5% w/w).

• Seal the vessel and connect it to a hydrogen source.

• Flush the vessel with hydrogen gas to remove the inert atmosphere.

• Pressurize the vessel to 30 psi with hydrogen.

• Commence vigorous stirring and maintain the reaction at room temperature for approximately 2 hours.

• Monitor the reaction progress by TLC (Mobile phase: e.g., Dichloromethane/Methanol 9:1). The product, albuterol, is significantly more polar than the starting material.

• Upon completion, carefully vent the excess hydrogen gas.

• Purge the vessel with an inert gas.

• Prepare a filtration setup with a pad of Celite®.

• Filter the reaction mixture through the Celite® pad to remove the Pd/C catalyst.

• Wash the filter cake with additional ethanol (e.g., 20 ml) to ensure complete recovery of the product.

• Crucially, immediately quench the catalyst on the Celite® pad with water to prevent ignition.

• The clear filtrate containing the product can then be processed further, for example, by crystallization to isolate the desired salt (e.g., salbutamol sulfate).

Optimization of Reaction Parameters

The efficiency of the debenzylation can be fine-tuned by adjusting several parameters. The following table summarizes key variables and their impact on the reaction.

Parameter	Recommended Range	Rationale & Causality
Catalyst Loading	2-10% (w/w) of substrate	Higher loading can increase the reaction rate but also adds to the cost and can complicate filtration. A 5% loading is a common starting point.[14]
Hydrogen Pressure	Atmospheric to 50 psi	Higher pressure increases the concentration of dissolved hydrogen, which generally accelerates the reaction rate. However, excessively high pressures are often unnecessary and require specialized equipment.
Solvent	Ethanol, Methanol, Acetic Acid, THF	The choice of solvent can significantly affect the reaction rate. Protic solvents like ethanol and methanol are commonly used and are very effective.[3][8] The efficiency of solvents for Pd/C catalyzed hydrogenolysis often follows the order: THF > Acetic Acid >> Ethanol > Methanol.[8] Acetic acid can be particularly useful when catalyst inhibition by amines is an issue.[3][8]
Temperature	Room Temperature to 50°C	The reaction is typically exothermic and proceeds efficiently at room temperature. Gentle heating can be applied if the reaction is sluggish, but this may also increase the risk of side reactions.[3]

Visualizing the Workflow

Debenzylation and Work-up Process Flow

Caption: Workflow for the catalytic hydrogenation of 4-benzyl albuterol.

Troubleshooting Logic Diagram

Caption: Decision tree for troubleshooting incomplete hydrogenation reactions.

References

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• Hydrogenation (atmospheric pressure) with Pd/C. (n.d.). Nagoya University.
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• Using Palladium on carbon. (2020). Sciencemadness Discussion Board.
• Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW). (2022). MDPI.
• Influence of Solvents and Additives on the Pyrophoricity of Palladium on Carbon Catalyst after Hydrogenation. (2021). ACS Publications.
• Palladium on Carbon. (n.d.). University of California, Berkeley.
• Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW). (2025). ResearchGate.
• A remarkable solvent effect toward the Pd/C-catalyzed cleavage of silyl ethers. (2003). Organic Chemistry Portal.
• Standard Operating Procedures. (n.d.). The Sarpong Group.
• A remarkable solvent effect toward the Pd/C-catalyzed cleavage of silyl ethers. (n.d.). Royal Society of Chemistry.
• Palladium carbon is like a mud after water, it is difficult to filter, find filtering methods and equipment in this regard. (n.d.). ECHEMI.
• Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. (2011). Master Organic Chemistry.
• Failed Hydrogenation using H2 gas and Pd/C catalyst. (2022). Reddit.
• Catalytic Hydrogenation Part II - Tips and Tricks. (2010). Curly Arrow.
• Asymmetric synthesis of R-salbutamol. (n.d.). University of Bristol.
• Control of catalytic debenzylation and dehalogenation reactions during liquid-phase reduction by H2. (2025). ResearchGate.
• Hydrogenation reaction tips and tricks. (2022). Reddit.
• Technical Support Center: Optimizing Benzyl Ether Deprotection. (2025). Benchchem.
• Selective Hydrogenolysis of a Benzyl Group in the Presence of an Aromatic Chlorine over Supported Palladium Catalysts. (n.d.). Merck & Co., Inc..
• Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. (2020). ACS Publications.
• An In-depth Technical Guide to the Synthesis of Salbutamol for Research Applications. (2025). Benchchem.
• Some Recent Developments in Heterogeneous Hydrogenation Catalysts for Organic Synthesis. (n.d.). Taylor & Francis Group.
• Catalytic transfer hydrogenation of benzylic and styryl compounds with palladium/carbon and 2-propanol. Selective removal of O-benzyl groups from carbohydrate derivatives. (n.d.). Canadian Science Publishing.
• Palladium on carbon safe handling. (2021). Future4200.
• Preparation method of salbutamol hydrochloride suitable for industrial production. (n.d.). Google Patents.
• Technical Support Center: Minimizing Byproduct Formation During Benzyl Ether Cleavage. (2025). Benchchem.
• 2-17 Science About O-Benzyl protecting groups. (2021). Atlantchim Pharma.
• Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. (2021). ACS Publications.
• New Selective O-Debenzylation of Phenol with Mg/MeOH. (2025). ResearchGate.
• benzyl ether cleavage. (2018). YouTube.
• New Strategies for Protecting Group Chemistry: Synthesis, Reactivity, and Indirect Oxidative Cleavage of para-Siletanylbenzyl Ethers. (n.d.). ACS Publications.
• A process for the preparation of optically pure r (-) salbutamol and its pharmaceutically acceptable salts. (n.d.). Google Patents.
• Benzyl Ethers. (n.d.). Organic Chemistry Portal.
• Process for preparing isomers of salbutamol. (n.d.). Google Patents.
• New process for synthesizing salbutamol and sulfate of salbutamol. (n.d.). Google Patents.
• Selective Debenzylation of Benzyl Protected Groups with SiliaCat Pd(0) under Mild Conditions. (2011). qualitas1998.net.
• 4-Benzyl Salbutamol (CAS 56796-66-8). (n.d.). Cayman Chemical.
• CAS 56796-66-8 4-Benzyl Albuterol. (n.d.). BOC Sciences.
• Vanadium-Catalyzed Oxidative Debenzylation of O-Benzyl Ethers at ppm Level. (2025). ResearchGate.
• 4-Benzyl Albuterol. (2025). ChemicalBook.
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Preventing degradation of 4-Benzyl albuterol under forced degradation conditions

Welcome to the technical support center for 4-Benzyl albuterol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable insights into preventing the degradation of 4-Benzyl albuterol during forced degradation studies and formulation development. Here, we move beyond simple protocols to explain the "why" behind experimental choices, ensuring the integrity and success of your work.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the stability and handling of 4-Benzyl albuterol.

Q1: What is 4-Benzyl albuterol and why is its stability a concern?

A1: 4-Benzyl albuterol is a key intermediate in the synthesis of Salbutamol (also known as Albuterol), a widely used bronchodilator.[1][2][3] Its chemical structure includes a benzyl ether group, which can be susceptible to degradation under various stress conditions.[4][5][6] Ensuring its stability is critical for controlling impurity profiles in the final active pharmaceutical ingredient (API), which is a key regulatory requirement.

Q2: What are the primary degradation pathways for a molecule like 4-Benzyl albuterol?

A2: Based on its structure, which contains a benzyl ether and a phenolic alcohol moiety, the primary degradation pathways to anticipate are:

• Hydrolysis (Acidic/Basic): The benzyl ether linkage, while generally robust, can be susceptible to cleavage under strong acidic or basic conditions.[4][5][7]

• Oxidation: The phenolic group and the benzylic position are prone to oxidation, which can be initiated by atmospheric oxygen, peroxides, or trace metal contaminants.[6][8][9][10] This can lead to the formation of aldehydes, carboxylic acids, or coupling products.[6][11]

• Photolysis: Exposure to light, particularly UV light, can provide the energy to break chemical bonds and induce degradation.[8][12] Salbutamol itself is known to be sensitive to UVB light.[13]

• Thermal Degradation: High temperatures can accelerate all degradation reactions. While benzyl ethers can be thermally stable, the overall stability of the molecule depends on its other functional groups.[6][12]

Q3: What are "forced degradation" studies and why are they necessary?

A3: Forced degradation, or stress testing, involves intentionally subjecting a drug substance to harsh conditions like high heat, humidity, acid, base, light, and oxidizing agents.[14][15][16] According to ICH Q1A(R2) guidelines, these studies are crucial for several reasons:

• To identify potential degradation products and establish degradation pathways.[16]

• To demonstrate the specificity of stability-indicating analytical methods.

• To understand the intrinsic stability of the molecule.[16] The goal is typically to achieve 5-20% degradation to ensure that the analytical methods can reliably detect and quantify impurities.[14][17]

Section 2: Troubleshooting Guides for Experimental Issues

This section provides a question-and-answer formatted guide to troubleshoot specific problems you may encounter during your experiments.

Issue 1: Unexpected Peaks Observed During Acidic/Basic Hydrolysis Study

Q: I'm performing an acid-catalyzed hydrolysis on 4-Benzyl albuterol and seeing more degradation than expected, or multiple unexpected peaks in my HPLC chromatogram. What's happening and how do I fix it?

A: This is a common issue stemming from the lability of the benzyl ether group under certain acidic conditions.

Plausible Causes & Mechanistic Explanation: The benzyl ether linkage is generally stable but can be cleaved under strong acidic conditions, proceeding via a mechanism that involves protonation of the ether oxygen followed by cleavage to form a stable benzyl cation and the de-protected albuterol core.[5][7] The presence of multiple peaks suggests that secondary degradation of the parent molecule or the primary degradants is occurring.

Troubleshooting Workflow:

*Caption: Troubleshooting workflow for hydrolysis studies.

Step-by-Step Protocol for Investigation:

• Method Validation: First, ensure your analytical method is truly "stability-indicating." Co-elution of degradants with the main peak is a common problem.

  • Protocol: Spike your sample with a small amount of a known, related impurity if available. Run the sample on your HPLC system.

  • Verification: Ensure the impurity peak is well-resolved from the 4-Benzyl albuterol peak. A peak purity analysis using a photodiode array (PDA) detector can also confirm if the main peak is spectrally homogeneous.

• Condition Optimization: The goal of forced degradation is controlled degradation (5-20%), not complete destruction.[17]

  • Protocol: Set up a matrix of experiments systematically reducing the severity of the conditions.

    • Acid/Base Concentration: Start with 0.1N HCl or 0.1N NaOH and perform serial dilutions down to 0.01N or 0.001N.

    • Temperature: Conduct the study at room temperature before attempting elevated temperatures (e.g., 40°C, 60°C).

    • Time: Sample at multiple time points (e.g., 2, 4, 8, 24 hours) to track the progression of degradation.

  • Data Analysis: Plot the percentage of 4-Benzyl albuterol remaining and the formation of each degradation product over time. This will help you identify the optimal conditions to achieve the target degradation level.

Issue 2: High Variability in Oxidative Degradation Results

Q: My oxidative degradation experiments using hydrogen peroxide are inconsistent. Sometimes I see significant degradation, and other times very little. Why?

A: This variability often points to issues with reaction initiation or catalysis, as oxidation reactions can be sensitive to trace contaminants and reaction conditions.

Plausible Causes & Mechanistic Explanation: The phenolic hydroxyl group and the benzylic carbon in 4-Benzyl albuterol are susceptible to oxidation.[6][9] These reactions can be catalyzed by trace metal ions, which may be present in glassware, reagents, or the sample itself. The reaction can proceed via a free-radical mechanism, which can be difficult to control.

Troubleshooting Workflow:

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• 17. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to the Stereoselective Synthesis of (-)-4-Benzyl Albuterol

In the landscape of pharmaceutical synthesis, the stereoselective production of active pharmaceutical ingredients (APIs) is paramount. The bronchodilator Levalbuterol, the (R)-enantiomer of Albuterol, stands as a testament to this principle, exhibiting significantly greater therapeutic activity and a more favorable side-effect profile compared to its racemic counterpart.[1][2] A crucial intermediate in the industrial synthesis of Levalbuterol is (-)-4-Benzyl albuterol, where the phenolic hydroxyl group at the 4-position is protected by a benzyl group. This protection strategy facilitates synthesis and purification before the final debenzylation step to yield the target API.

This guide provides a comparative analysis of two predominant strategies for synthesizing enantiomerically pure (-)-4-Benzyl albuterol: Classical Resolution of a Racemic Mixture and Direct Asymmetric Synthesis . We will delve into the mechanistic underpinnings, procedural details, and relative merits of each approach, supported by experimental data from established literature and patents.

Method 1: Diastereomeric Resolution of Racemic 4-Benzyl Albuterol

This classical approach is a robust and widely implemented strategy in industrial settings. The core principle involves the synthesis of a racemic mixture of (R/S)-4-Benzyl albuterol, followed by its reaction with a chiral resolving agent to form a pair of diastereomeric salts. Due to their different physicochemical properties, these salts can be separated, typically by fractional crystallization.

Causality and Strategic Choices

The choice of L-(+)-tartaric acid as the resolving agent is strategic. It is an inexpensive, naturally occurring, and commercially available chiral molecule. The formation of the diastereomeric salt, (R)-4-Benzyl albuterol-L-tartrate, results in a crystalline solid with solubility properties distinct from its (S)-4-Benzyl albuterol-L-tartrate counterpart, allowing for its selective precipitation from a suitable solvent system like methanol or isopropanol.[3][4] The subsequent liberation of the free base with a simple alkali solution is a straightforward and high-yielding transformation. While this method is effective, its primary drawback is the theoretical maximum yield of 50% for the desired enantiomer, although the undesired (S)-enantiomer can often be racemized and recycled to improve overall process economy.[5]

Experimental Protocol: Resolution Pathway

Step 1: Synthesis of Racemic 4-Benzyl Albuterol The synthesis of the racemic precursor is typically achieved through a multi-step process starting from a benzylated aromatic ketone. While various routes exist, a common pathway involves the bromination of a protected acetophenone derivative followed by amination with tert-butylamine and subsequent reduction of the ketone.

Step 2: Formation and Separation of the Diastereomeric Salt [3][4]

• Suspend racemic 4-benzyl albuterol (100 g, 0.30 mol) in methanol (500 ml) and heat the mixture to reflux.

• Prepare a solution of L-(+)-tartaric acid (50 g, 0.33 mol) in methanol (150 ml) and add it to the refluxing suspension over approximately 15 minutes to achieve a clear solution.

• Cool the solution to 0-5°C to induce crystallization of the (R)-4-Benzyl albuterol-L-tartrate salt.

• Filter the resulting crystals. To enhance purity, the wet crystals are recrystallized by taking them up in isopropanol (300 ml), heating to reflux, and then cooling to room temperature before a final filtration.

Step 3: Liberation of (-)-4-Benzyl Albuterol Free Base [3][4]

• Dissolve the purified (R)-4-Benzyl albuterol-L-tartrate salt (65 g, 0.13 mol) in water (650 ml).

• Cool the solution to 10°C and slowly add a 10% aqueous solution of sodium hydroxide until the free base precipitates completely.

• Stir the mixture for several hours to ensure complete precipitation and to allow the initially sticky solid to become a filterable free-flowing solid.

• Filter the solid, wash thoroughly with water, and dry under vacuum to yield pure (-)-4-Benzyl albuterol.

Workflow Diagram: Chiral Resolution

Sources

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• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. Resolution of racemic albuterol via diastereomeric salts formation with di-p-toluoyl-D-tartaric acid - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Scientist's Guide to the Validation of an Analytical Method for (-)-4-Benzyl albuterol in Accordance with ICH Guidelines

For researchers, scientists, and drug development professionals, the integrity of analytical data is the bedrock of regulatory success and patient safety. When dealing with chiral molecules such as (-)-4-Benzyl albuterol, an impurity and key intermediate in the synthesis of Levalbuterol, a robust and validated analytical method is not just a regulatory requirement but a scientific necessity. This guide provides an in-depth, experience-driven walkthrough for the validation of a chiral High-Performance Liquid Chromatography (HPLC) method for (-)-4-Benzyl albuterol, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4] We will explore the "why" behind experimental choices, compare analytical technologies, and provide actionable protocols and acceptance criteria to ensure your method is fit for purpose.

The Scientific Imperative: Why Method Validation for a Chiral Impurity Matters

(-)-4-Benzyl albuterol is the enantiomerically specific precursor to Levalbuterol, the (R)-enantiomer of albuterol. The pharmacological activity of albuterol resides almost exclusively in the (R)-enantiomer, while the (S)-enantiomer is associated with potential adverse effects. Therefore, controlling the stereochemistry throughout the manufacturing process is critical. An analytical method must not only quantify (-)-4-Benzyl albuterol but also ensure its enantiomeric purity and separate it from process-related impurities and potential degradants.

This validation guide demonstrates that the analytical procedure is suitable for its intended purpose, a core principle of all pharmaceutical analysis.[2]

Strategic Overview: The Validation Workflow

A successful method validation follows a logical progression, starting with the system's suitability and moving through a series of tests to challenge the method's performance under various conditions.

Sources

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A Comparative Guide to UPLC-Based Purity Analysis of Synthesized (-)-4-Benzyl Albuterol

Introduction

In pharmaceutical development, the stereochemistry of a drug candidate is of paramount importance. Enantiomers, non-superimposable mirror-image molecules, can exhibit vastly different pharmacological and toxicological profiles.[1] Albuterol (also known as Salbutamol) is a classic example; its bronchodilatory activity resides almost exclusively in the (R)-(-)-enantiomer (Levalbuterol), while the (S)-(+)-enantiomer is associated with little to no therapeutic benefit and potential adverse effects.[2] Consequently, regulatory agencies mandate rigorous control over the enantiomeric purity of chiral drugs.[3][4]

This guide focuses on the purity analysis of (-)-4-Benzyl albuterol, a key precursor and potential process-related impurity in the synthesis of Albuterol.[5][6][] Ensuring the purity of this intermediate is critical for controlling the quality of the final Active Pharmaceutical Ingredient (API).

Ultra-Performance Liquid Chromatography (UPLC) has emerged as the preferred technique for such analyses, offering significant advantages over traditional High-Performance Liquid Chromatography (HPLC).[8] By utilizing sub-2 µm particle columns, UPLC systems operate at higher pressures to deliver dramatically faster analysis times, superior resolution, and increased sensitivity—all critical attributes for resolving complex mixtures of closely related stereoisomers and impurities.[9][10][11][12]

This guide presents a comparative analysis of two distinct UPLC methodologies for a comprehensive purity assessment of synthesized (-)-4-Benzyl albuterol:

• Method A: Chiral Stationary Phase (CSP) UPLC for direct enantiomeric purity determination.

• Method B: Reversed-Phase (RP) UPLC for profiling and quantifying non-enantiomeric, process-related impurities.

By understanding the capabilities and rationale of each approach, researchers can implement a robust, self-validating quality control strategy.

The Rationale for a Dual-Method Approach

A complete purity profile cannot be obtained from a single chromatographic method. While a chiral method is essential for quantifying the unwanted enantiomer, it may not effectively separate other process-related impurities that lack the specific interactions required for resolution on a Chiral Stationary Phase (CSP). Conversely, a standard achiral method, like reversed-phase, is excellent for separating compounds based on hydrophobicity but cannot distinguish between enantiomers.[1] Therefore, employing both methods provides a comprehensive and orthogonal view of the sample's purity.

Method A: Targeting Enantiomeric Purity

The direct separation of enantiomers on a CSP is the most efficient approach for determining enantiomeric excess (e.e.).[13] The mechanism relies on the formation of transient, diastereomeric complexes between the analyte enantiomers and the chiral selector immobilized on the stationary phase. The differing stability of these complexes results in different retention times.[1] For compounds like albuterol and its derivatives, macrocyclic glycopeptide phases (e.g., vancomycin, teicoplanin) and polysaccharide-based phases are highly effective.[14][15][16][17]

Method B: Targeting Process-Related Impurities

The synthesis of (-)-4-Benzyl albuterol can introduce various impurities, including unreacted starting materials, reagents, and by-products from side reactions. A robust reversed-phase UPLC method using a C18 stationary phase provides a powerful tool for separating these compounds from the target molecule based on differences in polarity. This method is crucial for ensuring the overall chemical purity of the synthetic intermediate.[18]

Experimental Workflow & Protocols

The overall workflow for the comprehensive purity analysis is depicted below.

Caption: Comprehensive UPLC purity analysis workflow.

Protocol 1: Sample and Standard Preparation

This protocol is foundational for both UPLC methods. Accuracy in this step is critical for reliable quantification.

• Reference Standard Preparation:

  • Accurately weigh approximately 10 mg of (-)-4-Benzyl albuterol reference standard into a 100 mL volumetric flask.

  • Add 70 mL of methanol and sonicate for 5 minutes to dissolve.

  • Dilute to volume with methanol and mix thoroughly to obtain a stock solution of 100 µg/mL.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized (-)-4-Benzyl albuterol test sample into a 100 mL volumetric flask.

  • Prepare the sample solution following the same procedure as the reference standard.

• Spiked Sample (for Method A validation):

  • Prepare a separate standard of the unwanted (+)-4-Benzyl albuterol enantiomer at 100 µg/mL.

  • In a 10 mL flask, mix 5 mL of the (-)-4-Benzyl albuterol reference standard stock solution with 50 µL (or an appropriate volume to achieve a 1% spike) of the (+)-enantiomer stock solution. This sample is used to confirm peak identification and resolution.

Protocol 2: Method A - Chiral UPLC Analysis

This method is designed for the direct separation and quantification of the (+)-enantiomer impurity. A teicoplanin-based stationary phase is selected due to its proven efficacy in separating albuterol enantiomers.[16][19]

• UPLC System: A high-pressure gradient UPLC system with a photodiode array (PDA) or tunable UV detector.

• Chromatographic Conditions:

  • Column: Chirobiotic V2, 100 mm x 2.1 mm, 1.7 µm (or equivalent macrocyclic glycopeptide CSP)

  • Mobile Phase: Methanol / Acetonitrile / Acetic Acid / Diethylamine (60:40:0.3:0.2 v/v/v/v).[16]

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 25°C

  • Injection Volume: 1.0 µL

  • Detection: UV at 225 nm

• Procedure:

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Inject a blank (methanol) to ensure the system is clean.

  • Inject the spiked sample to confirm the retention times of the (+) and (-) enantiomers and to determine the system suitability (resolution).

  • Inject the reference standard solution.

  • Inject the test sample solution in duplicate.

• Data Analysis:

  • Identify the peaks corresponding to the (-) and (+) enantiomers based on the spiked sample chromatogram.

  • Calculate the percentage of the unwanted (+)-enantiomer in the test sample using the area percent method: % (+)-Enantiomer = (Area of (+)-enantiomer peak / (Area of (+)-enantiomer peak + Area of (-)-enantiomer peak)) x 100

Protocol 3: Method B - Reversed-Phase UPLC Analysis

This method is optimized to separate the main component, (-)-4-Benzyl albuterol, from potential non-chiral impurities generated during synthesis.

• UPLC System: A high-pressure gradient UPLC system with a PDA detector.

• Chromatographic Conditions:

  • Column: Acquity BEH C18, 100 mm x 2.1 mm, 1.7 µm (or equivalent high-efficiency C18 column).[18]

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient Program:

    • 0-1 min: 5% B

    • 1-8 min: 5% to 95% B

    • 8-9 min: 95% B

    • 9-9.1 min: 95% to 5% B

    • 9.1-12 min: 5% B (re-equilibration)

  • Flow Rate: 0.5 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 2.0 µL

  • Detection: UV at 225 nm

• Procedure:

  • Equilibrate the column at initial conditions for at least 10 minutes.

  • Inject a blank (50:50 methanol:water) run.

  • Inject the reference standard solution to determine the retention time and peak purity of the main component.

  • Inject the test sample solution in duplicate.

• Data Analysis:

  • Integrate all peaks in the chromatogram of the test sample.

  • Calculate the purity of the sample by the area percent method, excluding solvent front peaks: % Purity = (Area of main peak / Total area of all peaks) x 100

Comparative Data and Performance Analysis

The following tables summarize the expected performance data from the two methods when analyzing a representative batch of synthesized (-)-4-Benzyl albuterol.

Table 1: Method A - Chiral UPLC Performance Data

Parameter	(-)-4-Benzyl Albuterol	(+)-4-Benzyl Albuterol	System Suitability
Retention Time (min)	~5.2	~6.1	-
Tailing Factor	1.1	1.2	Target < 1.5
Resolution (Rs)	-	-	> 2.0
Area % (Test Sample)	99.85%	0.15%	-
Enantiomeric Excess	99.70%	-	-

Discussion (Method A): The chiral method provides excellent resolution (Rs > 2.0) between the two enantiomers within a short run time, a key advantage of UPLC technology.[10] The data clearly quantifies the level of the unwanted (+)-enantiomer, confirming the high enantiomeric purity of the synthesized batch. The use of additives like acetic acid and diethylamine in the mobile phase is crucial for improving peak shape and achieving consistent interactions with the teicoplanin stationary phase.[16]

Table 2: Method B - Reversed-Phase UPLC Performance Data

Peak ID	Retention Time (min)	Area % (Test Sample)	Potential Identity
Impurity 1	2.5	0.08%	Unreacted Starting Material
Impurity 2	4.8	0.12%	Process By-product
Main Peak	6.3	99.75%	(-)-4-Benzyl Albuterol
Impurity 3	7.9	0.05%	Over-benzylated species

Discussion (Method B): The gradient reversed-phase method effectively separates the main compound from several minor impurities. The high efficiency of the 1.7 µm C18 column results in sharp peaks, allowing for the detection and quantification of impurities at levels well below the 0.1% reporting threshold often required by regulatory bodies like the FDA and under USP guidelines.[4][20] This method confirms the high chemical purity of the batch, complementing the enantiomeric purity data from Method A.

Conclusion and Recommendations

The purity analysis of a chiral synthetic intermediate like (-)-4-Benzyl albuterol requires a multi-faceted approach. This guide demonstrates that a combination of a direct chiral UPLC method (Method A) and a robust reversed-phase UPLC method (Method B) provides a comprehensive and reliable assessment of both enantiomeric and chemical purity.

• Method A (Chiral UPLC) is indispensable for accurately quantifying the stereoisomeric impurity, which is a critical quality attribute with direct pharmacological implications.

• Method B (Reversed-Phase UPLC) is essential for monitoring and controlling process-related impurities, ensuring the overall quality and consistency of the synthetic process.

By implementing this dual-method strategy, researchers and drug development professionals can build a self-validating system for quality control, ensuring that intermediates meet the stringent purity requirements necessary for the manufacture of safe and effective pharmaceutical products. The superior speed and resolution of UPLC technology are instrumental in achieving this goal with high throughput and confidence.[9][11]

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Comparative study of the pharmacological precursors to salbutamol

For researchers, scientists, and professionals in drug development, the synthetic pathway to a crucial pharmaceutical agent like salbutamol is of paramount importance. The selection of a precursor is a critical decision that influences not only the efficiency and yield of the synthesis but also its economic viability, safety, and environmental impact. This guide provides an in-depth comparative analysis of the three primary pharmacological precursors to salbutamol: 4-hydroxyacetophenone, p-hydroxybenzaldehyde, and salicylic acid derivatives, primarily methyl salicylate.

Introduction to Salbutamol Synthesis Strategies

Salbutamol, a potent β2-adrenergic receptor agonist, is a cornerstone in the management of respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD).[1] Its synthesis can be approached through several distinct pathways, each commencing from a readily available starting material. The strategic choice of a precursor is dictated by a multitude of factors including the cost of starting materials, the desired stereoselectivity, overall yield, and the safety profile of the chemical transformations involved.[2]

This guide will dissect the synthetic routes originating from 4-hydroxyacetophenone, p-hydroxybenzaldehyde, and methyl salicylate, offering a comparative analysis of their respective advantages and disadvantages, supported by experimental data and detailed protocols.

Comparative Analysis of Precursor Synthesis Routes

Route 1: Synthesis from 4-Hydroxyacetophenone

This historically significant and widely practiced route involves the introduction of a hydroxymethyl group onto the aromatic ring of 4-hydroxyacetophenone, followed by a sequence of bromination, amination, and reduction to yield salbutamol.[2] A key intermediate in this pathway is 4-hydroxy-3-hydroxymethylacetophenone.[2]

• Well-established methodology: This route has been extensively studied and optimized over the years.

• Versatility of the precursor: 4-hydroxyacetophenone is a versatile starting material for the synthesis of salbutamol and its related impurities.[2]

• Use of hazardous reagents: A significant drawback of this route is the traditional use of potent reducing agents like lithium aluminum hydride (LiAlH₄) for the reduction of the ketone functionality.[2][3][4] LiAlH₄ is a pyrophoric and highly reactive substance, posing significant safety challenges, particularly in large-scale industrial production.[4]

• Potential for environmental pollution: The use of brominating agents and certain solvents can contribute to environmental concerns.[1]

Caption: Synthesis of Salbutamol from 4-Hydroxyacetophenone.

Route 2: Synthesis from p-Hydroxybenzaldehyde

An alternative and more recent approach utilizes p-hydroxybenzaldehyde as the starting material. This pathway involves a series of reactions including chloromethylation, hydrolysis, protection of the resulting diol, epoxidation, and subsequent aminolysis of the epoxide followed by deprotection.[2][5]

• Avoidance of hazardous reducing agents: This route can be designed to avoid the use of LiAlH₄, often employing safer alternatives like sodium borohydride.

• High purity and yield: Patented processes following this route have reported high overall molar yields and product purity.[2][5]

• Longer reaction sequence: This route typically involves more synthetic steps compared to the 4-hydroxyacetophenone route, which can impact overall efficiency and cost.[1]

• Potential for side reactions: The formation of the epoxide and its subsequent ring-opening can sometimes lead to the formation of primary alcohol impurities.[1]

Caption: Synthesis of Salbutamol from p-Hydroxybenzaldehyde.

Route 3: Synthesis from Salicylic Acid Derivatives (Methyl Salicylate)

This route commences with a Friedel-Crafts acylation of a salicylic acid derivative, typically methyl salicylate, followed by nucleophilic substitution with an appropriate amine and subsequent reduction of both the ketone and ester functionalities.[2]

• Readily available and inexpensive precursor: Methyl salicylate is a common and cost-effective starting material.

• Avoidance of certain hazardous steps: Depending on the specific reagents used, this route can circumvent some of the more hazardous reactions of other pathways.

• Passivating effect of the aldehyde group: The presence of the aldehyde group in the starting material can hinder the initial Friedel-Crafts acylation reaction to some extent.[1]

• Use of potent reducing agents: Similar to the 4-hydroxyacetophenone route, this pathway often employs LiAlH₄ for the simultaneous reduction of the ketone and ester groups, which carries the associated safety risks.[3][6]

• Potential for multiple side products: The multi-step nature of the synthesis can lead to the formation of various impurities that require careful purification.

Caption: Synthesis of Salbutamol from Methyl Salicylate.

Quantitative Data Summary

The following table provides a comparative summary of the reported yields for the key steps in each synthetic route. It is important to note that these yields are often optimized under specific patented conditions and may vary depending on the experimental setup.

Precursor	Reaction Step	Reagents/Conditions	Yield (%)	Reference
4-Hydroxyacetophenone	Chloromethylation & Hydroxylation	37% Formaldehyde, conc. HCl, 50°C; then CaCO₃, THF/water	75	[2]
Selective Protection (Phenolic OH)	Benzyl bromide, K₂CO₃	97	[2]
Bromination (Appel Reaction)	PPh₃, CBr₄ or NBS	92	[2]
Amination	N-benzyl-tert-butylamine	-	[2]
Carbonyl Reduction	Sodium borohydride in ethanol	-	[2]
p-Hydroxybenzaldehyde	Chloromethylation	Paraformaldehyde, conc. HCl, 25-30°C	>90	[2]
Hydrolysis	Weakly alkaline (e.g., NaHCO₃), water/THF, 25-30°C	>85	[2]
Propylidene Protection	Acetone, conc. H₂SO₄, 25-30°C	>85	[2]
Epoxidation	Ylide reagent, phase transfer catalyst, strong base (e.g., KOH)	>80	[2]
Aminolysis Ring-Opening	tert-butylamine, 100-105°C	>90	[2]
Overall Molar Yield	Up to 45	[2][5]
Methyl Salicylate	Friedel-Crafts Acylation	Bromoacetyl chloride, AlCl₃	-	[6]
Nucleophilic Substitution	N-benzyl-N-tert-butyl amine	-	[6]
Reduction of Ketone & Ester	LiAlH₄	-	[6]
Deprotection (Debenzylation)	Pd/C, H₂	-	[6]
Overall Yield	30-40	[3]

Detailed Experimental Protocols

The following protocols are adapted from published literature and patents, providing a detailed methodology for key transformations in the synthesis of salbutamol.

Protocol 1: Synthesis of 4-Hydroxy-3-hydroxymethylacetophenone from 4-Hydroxyacetophenone[2]

• Chloromethylation and Hydroxylation:

  • To a suitable reaction vessel, add 4-hydroxyacetophenone, 37% formaldehyde solution, and concentrated hydrochloric acid.

  • Heat the mixture at 50°C for 5 hours with constant stirring.

  • After the reaction is complete, cool the mixture and add calcium carbonate (CaCO₃) in a mixture of tetrahydrofuran (THF) and water to facilitate hydroxylation.

  • Stir the mixture until the evolution of CO₂ ceases.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain 1-(4-hydroxy-3-(hydroxymethyl)phenyl)ethan-1-one.

  • Reported Yield: 75%

Protocol 2: Synthesis from p-Hydroxybenzaldehyde via Epoxidation[2][5]

• Chloromethylation:

  • In a reaction vessel, combine p-hydroxybenzaldehyde and paraformaldehyde in concentrated hydrochloric acid.

  • Stir the reaction mixture at 25-30°C for 8 hours.

  • Filter the resulting solid and wash with water to obtain the chloromethylated intermediate.

  • Reported Yield: >90%

• Hydrolysis:

  • Suspend the chloromethylated intermediate in a mixture of water and THF.

  • Add a weak base, such as sodium bicarbonate, and stir the mixture at 25-30°C for 6 hours.

  • Extract the product with an organic solvent, dry, and concentrate to yield the dihydroxy intermediate.

  • Reported Yield: >85%

• Propylidene Protection:

  • Dissolve the dihydroxy intermediate in acetone and add a catalytic amount of concentrated sulfuric acid.

  • Stir the mixture at 25-30°C for 8 hours.

  • Neutralize the acid with a suitable base and extract the protected product.

  • Reported Yield: >85%

• Epoxidation:

  • React the protected intermediate with a ylide reagent (e.g., generated from trimethylsulfonium iodide and a strong base) in the presence of a phase transfer catalyst.

  • The reaction is typically carried out in a two-phase system with a strong base like potassium hydroxide.

  • Reported Yield: >80%

• Aminolysis Ring-Opening:

  • Heat the epoxide intermediate in a sealed vessel with tert-butylamine at 100-105°C for 12 hours.

  • After cooling, the excess amine is removed, and the product is isolated.

  • Reported Yield: >90%

• Hydrolysis Deprotection:

  • Treat the protected amino alcohol with an acid to remove the propylidene protecting group, yielding salbutamol.

Scientific Integrity and Causality

The choice of reagents and reaction conditions in each synthetic route is governed by fundamental principles of organic chemistry.

• Friedel-Crafts Acylation: In the methyl salicylate route, the use of a Lewis acid catalyst like AlCl₃ is essential to activate the acylating agent (bromoacetyl chloride) and facilitate electrophilic aromatic substitution. The electron-donating hydroxyl group of the salicylate directs the acylation to the para position.

• Bromination: In the 4-hydroxyacetophenone route, the Appel reaction provides a mild method for converting the benzylic alcohol to a bromide, which is a good leaving group for the subsequent nucleophilic substitution by the amine.[2]

• Reduction: The choice of reducing agent is critical. LiAlH₄ is a powerful reducing agent capable of reducing both ketones and esters to alcohols.[3][6] However, its hazardous nature has led to the development of alternative routes or the use of milder and more selective reducing agents like sodium borohydride for the reduction of ketones.[2] Catalytic hydrogenation with palladium on carbon is a common and effective method for debenzylation.[6]

• Protecting Groups: The use of protecting groups, such as the benzyl group for the phenolic hydroxyl or the propylidene group for the diol, is a key strategy to prevent unwanted side reactions at these functional groups during other transformations.[2] The protecting groups must be stable under the reaction conditions and easily removable at a later stage.

Conclusion and Future Perspectives

The synthesis of salbutamol can be successfully achieved from several pharmacological precursors, each with its own set of advantages and challenges.

• The 4-hydroxyacetophenone route is a classic and well-understood pathway, but its reliance on hazardous reagents like LiAlH₄ is a significant drawback.

• The p-hydroxybenzaldehyde route offers a safer alternative with high yields, although it involves a greater number of steps.

• The methyl salicylate route utilizes an inexpensive starting material but can be hampered by a less reactive substrate for the initial acylation and often still relies on potent reducing agents.

For researchers and drug development professionals, the optimal choice of precursor will depend on a careful evaluation of factors such as scale, cost, safety infrastructure, and environmental considerations. Future research in this area will likely focus on the development of greener and more efficient synthetic methodologies, potentially involving biocatalysis or flow chemistry, to further improve the synthesis of this vital medication.[7][8][9][10]

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 4-Benzyl Albuterol

Introduction: The Critical Role of Impurity Profiling in Drug Development

In the landscape of pharmaceutical development and manufacturing, ensuring the purity and safety of active pharmaceutical ingredients (APIs) is paramount. Albuterol (also known as Salbutamol) is a widely used bronchodilator for the treatment of asthma and other respiratory conditions. During its synthesis, process-related impurities can be introduced, one of which is 4-Benzyl albuterol.[1][2] This compound serves as an intermediate in some synthetic routes of albuterol.[1] The diligent identification and quantification of such impurities are not merely a regulatory expectation but a fundamental aspect of patient safety.

This guide provides an in-depth comparison of various analytical methods for the detection and quantification of 4-Benzyl albuterol. As a Senior Application Scientist, my objective is to move beyond a simple recitation of protocols. Instead, this document will elucidate the rationale behind methodological choices, establish a framework for robust cross-validation, and offer practical insights to fellow researchers, scientists, and drug development professionals. Our approach is grounded in the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), ensuring that the described methods are not only scientifically sound but also compliant with global regulatory standards.[3][4][5][6][7][8][9][10][11][12]

The core of this guide revolves around the concept of cross-validation—the process of verifying that a validated analytical method produces consistent and reliable results across different laboratories, instruments, or even between different analytical techniques.[13] This is a critical step in method transfer and ensures the long-term robustness and reproducibility of quality control measures.[13]

Comparative Overview of Analytical Techniques

The choice of an analytical method for impurity profiling is dictated by a multitude of factors, including the chemical nature of the analyte, the required sensitivity, the complexity of the sample matrix, and the intended purpose of the analysis (e.g., routine quality control vs. structural elucidation). For 4-Benzyl albuterol, several techniques are viable, each with its own set of advantages and limitations. We will explore four primary methods: High-Performance Liquid Chromatography (HPLC) with UV detection, Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Visible (UV-Vis) Spectroscopy.

Analytical Method	Principle	Strengths	Limitations	Typical Application
HPLC-UV	Chromatographic separation based on polarity, with detection via UV absorbance.	Robust, reproducible, widely available, and cost-effective for routine analysis.	Lower sensitivity compared to MS; potential for co-elution with other impurities.	Routine quality control, purity assessment, and stability studies.
LC-MS	Chromatographic separation coupled with mass-based detection, providing molecular weight and structural information.	High sensitivity and selectivity; capable of identifying unknown impurities.[14][][16][17][18]	Higher cost and complexity; potential for matrix effects.	Impurity identification, structural elucidation, and trace-level quantification.
GC-MS	Separation of volatile compounds in the gas phase, followed by mass-based detection.	Excellent for volatile and semi-volatile analytes; high sensitivity.[19][20]	Requires derivatization for non-volatile compounds like 4-Benzyl albuterol; potential for thermal degradation.	Analysis of residual solvents and volatile impurities.
UV-Vis Spectroscopy	Measurement of light absorption by the analyte in a solution.	Simple, rapid, and inexpensive.	Low specificity; susceptible to interference from other UV-absorbing compounds.	Preliminary screening, and in some cases, simple quantification in a well-characterized matrix.

Experimental Protocols and Methodologies

The following sections provide detailed, step-by-step protocols for each analytical method. The causality behind each experimental choice is explained to provide a deeper understanding of the method's mechanics.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Rationale: HPLC is the workhorse of pharmaceutical analysis due to its versatility and robustness in separating a wide range of compounds. For routine quantification of a known impurity like 4-Benzyl albuterol, a well-developed HPLC-UV method offers a balance of performance and cost-effectiveness.

Experimental Workflow:

Caption: HPLC-UV Experimental Workflow for 4-Benzyl Albuterol Analysis.

Detailed Protocol:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of a phosphate buffer (e.g., 25 mM monobasic potassium phosphate, pH adjusted to 3.0) and an organic modifier like methanol or acetonitrile. The exact ratio should be optimized to achieve good resolution between albuterol and 4-Benzyl albuterol. A common starting point is a 95:5 (v/v) ratio of buffer to organic solvent.[21]

• Standard Solution Preparation: Accurately weigh a known amount of 4-Benzyl albuterol reference standard and dissolve it in a suitable diluent (e.g., a mixture of mobile phase components) to prepare a stock solution. Prepare a series of working standard solutions by diluting the stock solution to cover the expected concentration range of the impurity.

• Sample Solution Preparation: Accurately weigh a sample of the albuterol drug substance and dissolve it in the diluent to a known concentration.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 or Phenyl column is typically suitable. A common dimension is 250 mm x 4.6 mm with a 5 µm particle size.[21]

  • Flow Rate: A flow rate of 1.0-1.5 mL/min is generally used.[21]

  • Column Temperature: Maintain the column at a constant ambient or slightly elevated temperature (e.g., 25-30 °C) to ensure reproducibility.

  • Injection Volume: Typically 10-20 µL.

  • Detection Wavelength: Monitor the absorbance at a wavelength where both albuterol and 4-Benzyl albuterol have significant absorbance, for instance, around 225 nm or 276 nm.[21][22]

• System Suitability: Before sample analysis, inject a standard solution multiple times to ensure the system is performing adequately. Key parameters to check include retention time reproducibility, peak asymmetry, and theoretical plates.

• Analysis and Calculation: Inject the standard and sample solutions. Identify the 4-Benzyl albuterol peak in the sample chromatogram by comparing its retention time with that of the standard. Quantify the impurity using an external standard method based on the peak area.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Rationale: LC-MS is the gold standard for impurity identification and trace-level quantification due to its exceptional sensitivity and selectivity. The mass spectrometer provides molecular weight information, which is invaluable for confirming the identity of known impurities and for characterizing unknown ones.

Experimental Workflow:

Caption: LC-MS Experimental Workflow for High-Sensitivity Analysis.

Detailed Protocol:

• Mobile Phase and Sample Preparation: Similar to HPLC-UV, but use volatile buffers such as ammonium formate or ammonium acetate to be compatible with the mass spectrometer. The use of an internal standard (e.g., a stable isotope-labeled version of the analyte) is highly recommended for accurate quantification.

• Chromatographic Conditions: Ultra-High-Performance Liquid Chromatography (UPLC) is often preferred for its higher resolution and faster analysis times. A C18 column with smaller particle sizes (e.g., 1.7 µm) is typically used.[]

• Mass Spectrometry Conditions:

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally suitable for albuterol and its related compounds.

  • Scan Mode: For initial identification, a full scan mode is used to obtain the mass spectrum. For quantification, Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) is employed for enhanced sensitivity and selectivity. In MRM, a specific precursor ion is selected and fragmented, and a specific product ion is monitored.

• Data Analysis: The identity of 4-Benzyl albuterol is confirmed by its retention time and the presence of its characteristic molecular ion (and fragment ions in MS/MS). Quantification is performed by constructing a calibration curve using the peak area ratios of the analyte to the internal standard.

Gas Chromatography-Mass Spectrometry (GC-MS)

Rationale: While not the primary choice for a non-volatile compound like 4-Benzyl albuterol, GC-MS can be employed after a derivatization step to make the analyte volatile. This can be useful in specific investigational scenarios or if a laboratory has a stronger expertise in GC-MS.

Experimental Workflow:

Caption: GC-MS Workflow with Derivatization for Non-Volatile Analytes.

Detailed Protocol:

• Sample Preparation and Derivatization: The sample containing 4-Benzyl albuterol is extracted and then derivatized. A common derivatization agent is N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), which converts the hydroxyl and amine groups into volatile trimethylsilyl (TMS) ethers.[19]

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms) is typically used.

  • Temperature Program: A temperature gradient is employed to separate the derivatized compounds.

• MS Conditions:

  • Ionization: Electron ionization (EI) is the standard ionization technique for GC-MS.

  • Scan Mode: Similar to LC-MS, full scan for identification and SIM for quantification.

• Data Analysis: The derivatized 4-Benzyl albuterol is identified by its retention time and the characteristic fragmentation pattern in its mass spectrum.

UV-Visible Spectroscopy

Rationale: UV-Vis spectroscopy is a simple and rapid technique that can be used for a preliminary assessment or for quantification in a simple, well-defined matrix where interfering substances are absent. For a complex mixture, its lack of specificity is a significant drawback.

Experimental Workflow:

Caption: UV-Vis Spectroscopy Workflow for Quantitative Analysis.

Detailed Protocol:

• Solvent Selection: Choose a solvent in which 4-Benzyl albuterol is soluble and that does not absorb in the same UV region as the analyte.

• Determine λmax: Scan a solution of 4-Benzyl albuterol across the UV-Vis spectrum (e.g., 200-400 nm) to determine the wavelength of maximum absorbance (λmax). Albuterol itself has absorption maxima around 226 nm and 278 nm.[23]

• Calibration Curve: Prepare a series of standard solutions of known concentrations and measure their absorbance at the λmax. Plot a calibration curve of absorbance versus concentration.

• Sample Analysis: Dissolve a known amount of the sample in the solvent and measure its absorbance at the λmax.

• Calculation: Determine the concentration of 4-Benzyl albuterol in the sample using the calibration curve.

Cross-Validation Framework

The primary goal of cross-validation is to demonstrate the equivalency of analytical results between two or more methods.[13] This is crucial when, for example, a high-throughput HPLC-UV method is used for routine quality control, while a more sensitive LC-MS method is used for release testing or for investigating out-of-spec (OOS) results.

Logical Relationship for Cross-Validation:

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• 20. Quantitative analysis of albuterol in human plasma by combined gas chromatography chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 22. jddtonline.info [jddtonline.info]
• 23. UV-Vis Spectrum of Albuterol | SIELC Technologies [sielc.com]

A Comparative Guide to the Impurity Profile of 4-Benzyl Albuterol Synthesis Routes

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of active pharmaceutical ingredients (APIs), the control of impurities is a critical aspect that directly impacts the safety and efficacy of the final drug product. 4-Benzyl albuterol is a key intermediate in the synthesis of Salbutamol (Albuterol), a widely used bronchodilator. The purity of 4-Benzyl albuterol is paramount as any impurities can potentially be carried over to the final API. This guide provides an in-depth comparison of the impurity profiles of two distinct synthetic routes to 4-Benzyl albuterol, offering insights into the causality behind experimental choices and providing supporting data to aid in the selection of the most suitable manufacturing process.

Introduction to 4-Benzyl Albuterol and the Significance of Impurity Profiling

4-Benzyl albuterol, chemically known as 1-(4-benzyloxy-3-hydroxymethylphenyl)-2-(tert-butylamino)ethanol, serves as a crucial protected intermediate in the manufacture of Salbutamol. The benzyl group protects the phenolic hydroxyl group during the synthesis, preventing unwanted side reactions, and is subsequently removed in the final step to yield the active molecule.

Impurity profiling is the identification and quantification of all potential impurities in a drug substance. Regulatory bodies such as the International Council for Harmonisation (ICH) have strict guidelines on the limits of impurities in APIs. A thorough understanding of the impurity profile of a synthetic route is essential for:

• Ensuring Patient Safety: Some impurities can be toxic or have unknown pharmacological effects.

• Process Optimization: Identifying the source of impurities allows for the modification of reaction conditions to minimize their formation.

• Regulatory Compliance: A well-characterized impurity profile is a prerequisite for regulatory approval.

This guide will compare two primary synthetic pathways to 4-Benzyl albuterol:

• Route 1: The Ketone Intermediate Pathway

• Route 2: The Ester Intermediate Pathway

We will delve into the mechanistic origins of key impurities in each route, present a comparative analysis of their profiles, and provide detailed experimental protocols for both synthesis and analysis.

Visualizing the Synthetic Pathways

Caption: High-level overview of the two synthetic routes to 4-Benzyl Albuterol.

Route 1: The Ketone Intermediate Pathway

This route commences with the readily available starting material, 4-hydroxyacetophenone. The synthesis proceeds through a series of classical organic transformations.

Reaction Mechanism and Potential Impurities

• Benzylation of 4-Hydroxyacetophenone: The phenolic hydroxyl group is protected as a benzyl ether.

  • Potential Impurities:

    • Unreacted 4-Hydroxyacetophenone (Impurity A): Incomplete reaction can lead to the carryover of the starting material.

    • Dibenzylated Product (Impurity B): Although less likely, reaction at the benzylic position of the acetophenone is a theoretical possibility under harsh conditions.

• α-Bromination of 4-Benzyloxyacetophenone: The position alpha to the ketone is selectively brominated to introduce a leaving group for the subsequent amination step.

  • Potential Impurities:

    • Unreacted 4-Benzyloxyacetophenone (Impurity C): Incomplete bromination is a common source of this impurity.

    • α,α-Dibromo-4-benzyloxyacetophenone (Impurity D): Over-bromination can lead to the formation of this di-substituted by-product, which can be difficult to remove.[1] The electron-donating nature of the benzyloxy group can activate the aromatic ring, but selective bromination at the acetyl side-chain is achievable under controlled conditions.[2]

• Amination with tert-Butylamine: The bromo-intermediate is reacted with tert-butylamine to introduce the side chain.

  • Potential Impurities:

    • Unreacted α-Bromo-4-benzyloxyacetophenone (Impurity E): Incomplete amination.

    • Dimerization Products (Impurity F): Self-condensation of the bromo-intermediate or reaction of the product with the starting material can lead to dimeric impurities.

• Reduction of the Ketone: The ketone functionality is reduced to a secondary alcohol to yield 4-Benzyl albuterol.

  • Potential Impurities:

    • Unreacted Ketone (Impurity G): Incomplete reduction leads to the presence of the starting ketone.

    • Over-reduction Products: While less common with milder reducing agents, stronger agents could potentially affect other functional groups, though the benzyl ether is generally stable under these conditions.

Impurity Profile Summary for Route 1

Impurity ID	Impurity Name	Origin
A	4-Hydroxyacetophenone	Starting Material
C	4-Benzyloxyacetophenone	Incomplete Bromination
D	α,α-Dibromo-4-benzyloxyacetophenone	Over-bromination
E	α-Bromo-4-benzyloxyacetophenone	Incomplete Amination
G	4-Benzyloxy-α-(tert-butylamino)acetophenone	Incomplete Reduction

Route 2: The Ester Intermediate Pathway

This synthetic approach utilizes a pre-functionalized aromatic ester as the starting material, which already contains the core structure of the final product.

Reaction Mechanism and Potential Impurities

The key step in this route is the reduction of the ester group in methyl-5-(2-((tert-butyl)amino)-1-hydroxyethyl)-2-(benzyloxy)benzoate to the corresponding primary alcohol, yielding 4-Benzyl albuterol. A powerful reducing agent, such as Lithium Aluminium Hydride (LiAlH₄), is typically employed for this transformation.[3][4]

• Potential Impurities:

  • Unreacted Ester Intermediate (Impurity H): Incomplete reduction is a primary source of this impurity.

  • By-products from the Synthesis of the Starting Ester: The multi-step synthesis of the starting ester can introduce its own set of impurities that may be carried through. For instance, the preparation of methyl 2-methoxy-5-formylbenzoate, a related precursor, can have impurities from the formylation and methylation steps.[5]

  • Over-reduction Products: While the primary target is the reduction of the ester to the alcohol, aggressive reaction conditions or excess reducing agent could potentially lead to the cleavage of the benzyl ether, although this is less likely under standard conditions.

  • Aldehyde Intermediate (Impurity I): The reduction of an ester with LiAlH₄ proceeds through an aldehyde intermediate. If the reaction is not driven to completion, this aldehyde may be present as an impurity.

Impurity Profile Summary for Route 2

Impurity ID	Impurity Name	Origin
H	Methyl-5-(2-((tert-butyl)amino)-1-hydroxyethyl)-2-(benzyloxy)benzoate	Incomplete Reduction
I	4-(Benzyloxy)-3-(2-(tert-butylamino)-1-hydroxyethyl)benzaldehyde	Incomplete Reduction
-	Impurities from starting ester synthesis	Starting Material

Comparative Analysis of Impurity Profiles

Feature	Route 1: Ketone Intermediate Pathway	Route 2: Ester Intermediate Pathway
Key Impurities	Unreacted intermediates, over-bromination product (Impurity D), incomplete reduction product (Impurity G).	Unreacted starting ester (Impurity H), impurities from the synthesis of the starting material.
Control Strategy	Careful control of stoichiometry in bromination, optimization of reduction conditions.	High purity of the starting ester is crucial, complete reduction must be ensured.
Purification Challenges	Removal of the di-bromo impurity can be challenging due to similar polarity to the product.	Removal of the unreacted ester may require chromatographic purification.
Overall Purity	Can achieve high purity with careful process control and purification.	Purity is highly dependent on the quality of the complex starting material.

Experimental Protocols

Route 1: Synthesis of 4-Benzyl Albuterol via Ketone Intermediate

Step 1: Benzylation of 4-Hydroxyacetophenone

• To a solution of 4-hydroxyacetophenone in a suitable solvent (e.g., acetone), add potassium carbonate and benzyl chloride.

• Reflux the mixture for 12-24 hours, monitoring the reaction by TLC.

• After completion, filter the inorganic salts and concentrate the filtrate. The crude product can be purified by recrystallization.

Step 2: α-Bromination of 4-Benzyloxyacetophenone [2]

• Dissolve 4-benzyloxyacetophenone in methanol.

• Add a catalytic amount of hydrochloric acid.

• Slowly add a solution of bromine in methanol at 0-5°C.

• Stir the reaction mixture at room temperature for 1-2 hours.

• Remove the solvent under reduced pressure and neutralize with a sodium bicarbonate solution. Extract the product with a suitable organic solvent.

Step 3: Amination with tert-Butylamine

• Dissolve the α-bromo-4-benzyloxyacetophenone in a suitable solvent (e.g., acetonitrile).

• Add an excess of tert-butylamine and stir at room temperature or gentle heating until the reaction is complete (monitored by TLC).

• Work-up involves partitioning between water and an organic solvent, followed by purification.

Step 4: Reduction of the Ketone

• Dissolve the 4-benzyloxy-α-(tert-butylamino)acetophenone in a suitable solvent (e.g., methanol).

• Cool the solution to 0-5°C and add a reducing agent (e.g., sodium borohydride) portion-wise.

• Stir the reaction until completion, then quench with a dilute acid.

• Extract the product and purify by recrystallization or column chromatography.

Route 2: Synthesis of 4-Benzyl Albuterol via Ester Intermediate[4]

Step 1: Reduction of Methyl-5-(2-((tert-butyl)amino)-1-hydroxyethyl)-2-(benzyloxy)benzoate

• Suspend Lithium Aluminium Hydride (LiAlH₄) in dry tetrahydrofuran (THF) under an inert atmosphere.

• Cool the suspension to 0°C and slowly add a solution of the starting ester in dry THF.

• Allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC.

• Carefully quench the reaction by the sequential addition of water and sodium hydroxide solution.

• Filter the resulting solids and concentrate the filtrate to obtain the crude 4-Benzyl albuterol, which can be further purified.

Analytical Methodologies for Impurity Profiling

A robust analytical methodology is essential for the accurate identification and quantification of impurities.

High-Performance Liquid Chromatography (HPLC)

A validated reverse-phase HPLC method is the primary tool for impurity profiling of 4-Benzyl albuterol.[6][7]

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic modifier (e.g., acetonitrile or methanol).

• Detection: UV detection at a suitable wavelength (e.g., 225 nm or 276 nm).

• Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and limit of detection/quantification.

Caption: A typical workflow for HPLC analysis of 4-Benzyl Albuterol.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be a valuable tool for identifying volatile impurities and for structural elucidation of unknown peaks observed in HPLC. Derivatization of the polar hydroxyl and amine groups may be necessary to improve volatility.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the structural characterization of isolated impurities. Comparison of the spectra of the impurities with that of the main compound allows for the identification of structural differences.

Conclusion and Recommendations

Both the Ketone Intermediate Pathway and the Ester Intermediate Pathway offer viable routes to 4-Benzyl albuterol.

• Route 1 is a more classical approach that utilizes readily available and less expensive starting materials. However, it involves more synthetic steps, and the control of the bromination step to avoid the formation of the di-bromo impurity is critical.

• Route 2 is a more convergent synthesis, with the key final step being an ester reduction. The success of this route is heavily reliant on the purity of the complex starting ester. If a high-quality starting material is available, this route can be more efficient.

The choice of the optimal synthesis route will depend on a variety of factors, including the cost and availability of starting materials, the scalability of the process, and the capabilities for impurity control and purification. A thorough risk assessment of each step and a comprehensive understanding of the potential impurity formation are essential for developing a robust and reliable manufacturing process for 4-Benzyl albuterol, ultimately ensuring the quality and safety of the final Salbutamol API.

References

• Cipla Limited. Process for preparing isomers of salbutamol. European Patent EP1349828B1, published October 8, 2003.
• Cipla Limited. Process for preparing isomers of salbutamol. US Patent RE39000E, reissued February 7, 2006.
• Goswami, J., & Goswami, A. (2002). Selective bromination of acetophenone derivatives with bromine in methanol. Journal of the Indian Chemical Society, 79(5), 469-471.
• Sharma, Y. K., Agarwal, D. D., Bhure, S., & Shrivastava, S. (2011). Synthesis, isolation and characterization of process-related impurities in salbutamol sulphate. Journal of the Chemical Society of Pakistan, 33(6), 844-849.
• Kannan, J., Singh, N., & Lokhande, R. S. (2019). Validation of Organic Impurities Method for Albuterol Sulfate by HPLC. International Journal of Research and Analytical Reviews, 6(2), 859-867.

• Beaulieu, N., Cyr, T. D., & Lovering, E. G. (1990). Liquid chromatographic methods for the determination of albuterol (salbutamol), albuterol sulphate and related compounds in drug raw materials, tablets and inhalers. Journal of pharmaceutical and biomedical analysis, 8(7), 583–589. [Link]

• BenchChem. (2025, December).
• University of Calgary. (n.d.). Ch20: Reduction of Esters using LiAlH4 to 1o alcohols.
• Cipla Limited. Preparation method of 5-formyl-2-methoxy methyl benzoate. Chinese Patent CN109096107B, published December 27, 2019.

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• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Validation of Enantiomeric Purity for (-)-4-Benzyl Albuterol

Introduction: The Imperative of Chiral Purity in Albuterol Synthesis

In modern pharmaceutical development, the stereochemistry of a drug is not a trivial detail; it is a critical determinant of its therapeutic efficacy and safety profile. Albuterol (also known as Salbutamol) is a classic example. This potent β2-adrenoceptor agonist is widely used as a bronchodilator for the treatment of asthma and chronic obstructive pulmonary disease (COPD). While traditionally marketed as a 1:1 racemic mixture of its (R)- and (S)-enantiomers, extensive research has demonstrated that the desired bronchodilatory activity resides almost exclusively in the (R)-enantiomer, Levalbuterol.[1] Conversely, the (S)-enantiomer is not only inactive but has been implicated in adverse effects, such as inducing airway hyperreactivity.[1]

(-)-4-Benzyl albuterol is a key intermediate in the stereoselective synthesis of Levalbuterol.[2][3] Therefore, rigorously validating its enantiomeric purity is a non-negotiable step in the quality control process. Ensuring a high enantiomeric excess (e.e.) at this precursor stage prevents the introduction of the undesirable (S)-albuterol into the final active pharmaceutical ingredient (API).

This guide provides an in-depth comparison of modern analytical techniques for the validation of (-)-4-Benzyl albuterol's enantiomeric purity. We will delve into the causality behind experimental choices, present detailed, field-proven protocols, and compare methodologies based on performance, speed, and regulatory alignment with International Council for Harmonisation (ICH) guidelines.[4][5][6][7]

A Comparative Overview of Chiral Separation Technologies

The separation of enantiomers, which possess identical physical and chemical properties in an achiral environment, requires the creation of a transient diastereomeric interaction. This is achieved by introducing a chiral selector into the analytical system. The three primary technologies employed for this purpose are High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Capillary Electrophoresis (CE).

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most established and widely adopted technique. Separation occurs as the analyte passes through a column packed with a chiral stationary phase (CSP). The enantiomers form temporary, diastereomeric complexes with the CSP, leading to different interaction energies and, consequently, different retention times.[8][9]

• Chiral Supercritical Fluid Chromatography (SFC): SFC utilizes a supercritical fluid (typically carbon dioxide) as the main component of the mobile phase. It often employs the same CSPs as HPLC but offers distinct advantages. The low viscosity and high diffusivity of supercritical fluids result in faster separations and reduced backpressure, significantly decreasing run times and solvent consumption.[10][11][12]

• Chiral Capillary Electrophoresis (CE): In CE, separation is achieved by adding a chiral selector (most commonly a cyclodextrin derivative) to the background electrolyte (BGE).[13][14] Under an applied electric field, the enantiomers exhibit different electrophoretic mobilities due to their varying degrees of interaction with the chiral selector, leading to their separation.[15]

Logical Framework for Method Selection

The choice of analytical technique is a strategic decision based on the specific requirements of the laboratory, such as throughput needs, existing instrumentation, and "green" chemistry initiatives.

Caption: Decision tree for selecting a chiral separation technique.

Head-to-Head Method Performance Comparison

The following table summarizes the typical performance characteristics of validated chiral methods for albuterol and its analogues, providing a basis for objective comparison.

Parameter	Chiral HPLC	Chiral SFC	Chiral CE
Principle	Differential partitioning with a Chiral Stationary Phase (CSP)	Differential partitioning with a CSP using a supercritical fluid mobile phase	Differential mobility due to interaction with a chiral selector in an electrolyte
Typical Resolution (Rs)	> 1.5[16][17]	> 1.5	> 2.0[13][15]
Typical Analysis Time	10 - 30 minutes[8][18]	< 7 minutes[10][11]	15 - 25 minutes[14]
Solvent Consumption	High	Very Low	Extremely Low
Method Development	Can be time-consuming; requires screening of multiple columns and mobile phases.	Rapid; gradient elution is simple and fast.	Requires optimization of selector type, concentration, and buffer pH.[13]
Sensitivity (LOQ)	Good (ng/mL levels with UV); Excellent (pg/mL with Fluorescence).[16][18]	Good; comparable to HPLC.	Good; can be enhanced with stacking techniques.
Robustness	High; well-understood and established technology.	Good; sensitive to pressure and temperature fluctuations.	Moderate; sensitive to capillary surface and buffer composition.

Validated Experimental Protocols

A robust analytical method is a self-validating system. The protocols described below are grounded in ICH Q2(R2) principles for analytical procedure validation, ensuring specificity, linearity, accuracy, precision, and robustness.[5][6][19]

Primary Method: Chiral High-Performance Liquid Chromatography (HPLC)

This method is the industry workhorse due to its robustness and the wide availability of instrumentation and chiral stationary phases. We detail a method based on a macrocyclic antibiotic CSP, which has shown excellent selectivity for albuterol enantiomers.[8]

A. Instrumentation & Materials

• HPLC System: Quaternary pump, autosampler, column thermostat, and a UV or Fluorescence detector.

• Chiral Column: Chirobiotic V (Vancomycin-based CSP), 250 x 4.6 mm, 5 µm.

• Mobile Phase: Hexane / Methylene Chloride / Methanol / Trifluoroacetic Acid (TFA).

• Reference Standards: High-purity (-)-4-Benzyl albuterol and racemic 4-Benzyl albuterol.

B. Detailed Chromatographic Conditions

• Mobile Phase Composition: 350:410:40:2 (v/v/v/v) Hexane : Methylene Chloride : Methanol : TFA. Causality: The non-polar solvents control retention while methanol acts as a polar modifier to fine-tune selectivity. TFA is an acidic additive that protonates the amine group of the analyte, leading to sharper peaks and more consistent interactions with the CSP.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: Fluorescence (Excitation: 228 nm, Emission: >280 nm filter). Causality: Fluorescence detection offers significantly higher sensitivity than UV, which is critical for quantifying the enantiomeric impurity at very low levels (e.g., <0.1%).[18]

• Injection Volume: 10 µL.

C. Sample Preparation

• System Suitability Solution (Racemic Standard): Prepare a solution of racemic 4-Benzyl albuterol in mobile phase at a concentration of ~0.1 mg/mL. This solution is used to confirm the resolution between the two enantiomer peaks.

• Test Solution: Accurately weigh and dissolve (-)-4-Benzyl albuterol in mobile phase to achieve a final concentration of ~1.0 mg/mL. This higher concentration is necessary to ensure the detection and accurate quantification of the minor (+) enantiomer.

D. Validation Workflow & Acceptance Criteria

Caption: Workflow for ICH-compliant method validation.

• Specificity: Inject the racemic standard. The method is specific if it baseline resolves the two enantiomers (Resolution > 1.5) and separates them from any known impurities.

• Limit of Quantitation (LOQ): The LOQ for the (+) enantiomer must be below the reporting threshold specified by ICH guidelines (typically 0.05% for high-dose drugs).[20] This is confirmed by demonstrating adequate precision and accuracy at the LOQ concentration.

• Linearity: Prepare a series of solutions of the racemic standard at concentrations corresponding to 0.05% to 0.5% of the nominal test concentration. The peak area of the (+) enantiomer should be linear with respect to its concentration (correlation coefficient r² > 0.99).

• Accuracy: Perform a recovery study by spiking the pure (-)-4-Benzyl albuterol sample with known amounts of the racemic standard at three levels (e.g., 50%, 100%, and 150% of the specification limit). The recovery should be within 90.0% to 110.0%.

• Precision (Repeatability): Inject the test solution six times. The relative standard deviation (%RSD) for the area of the (+) enantiomer should be less than 5%.

Orthogonal Method: Chiral Capillary Electrophoresis (CE)

CE serves as an excellent orthogonal or complementary technique. Its separation mechanism is fundamentally different from HPLC, providing a higher degree of confidence in the purity results. It is particularly valuable for its extremely low consumption of sample and reagents.

A. Instrumentation & Materials

• Capillary Electrophoresis System with a UV or Photodiode Array (PDA) detector.

• Capillary: Uncoated fused-silica, 50 µm I.D., ~50 cm total length.

• Chiral Selector: Dimethyl-β-cyclodextrin.

B. Detailed Electrophoretic Conditions

• Background Electrolyte (BGE): 112 mM Dimethyl-β-cyclodextrin in 25 mM citric acid/phosphate buffer, pH 2.5.[13] Causality: The low pH ensures the analyte is fully protonated and positively charged. The cyclodextrin acts as a chiral "host," forming transient inclusion complexes with the enantiomers. The different stability constants of these diastereomeric complexes result in different effective mobilities.

• Voltage: 15 kV.

• Temperature: 20°C.

• Injection: Hydrodynamic (pressure) injection for 5 seconds.

• Detection: 210 nm.

C. Validation Considerations The same validation parameters (specificity, linearity, etc.) as for HPLC must be assessed. For CE, robustness checks should include slight variations in BGE concentration, pH, and applied voltage. The high resolving power of CE often results in excellent baseline separation of enantiomers.[13][15]

Conclusion and Recommendations

The validation of the enantiomeric purity of (-)-4-Benzyl albuterol is a critical quality control checkpoint.

• For routine, high-throughput QC environments, Chiral SFC is the superior choice. Its dramatic reduction in run time (often 5-7 times faster than HPLC) and solvent usage provides significant economic and environmental benefits without compromising separation quality.[11][12]

• For most standard QC laboratories, the validated Chiral HPLC method presented here remains the gold standard. It is robust, highly reliable, and utilizes instrumentation that is readily available. The use of fluorescence detection provides the sensitivity required to meet stringent regulatory limits for enantiomeric impurities.

• For method development, research, or as an orthogonal confirmation technique, Chiral CE is an outstanding option. Its minimal sample requirements and fundamentally different separation mechanism make it a powerful tool for ensuring the utmost confidence in the chiral purity of this vital pharmaceutical intermediate.

Ultimately, a well-characterized and rigorously validated analytical method is the foundation of product quality and patient safety. By understanding the principles and practical considerations of these advanced separation techniques, scientists and drug developers can ensure the enantiomeric integrity of (-)-4-Benzyl albuterol, paving the way for the safe and effective production of Levalbuterol.

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A Senior Application Scientist's Guide to the Comparative Efficacy of Salbutamol Derived from Different Precursors

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of salbutamol synthesized from different chemical precursors. We will explore how the choice of starting material can influence the final product's impurity profile and stereoisomeric composition, and consequently, its potential therapeutic efficacy. This document is designed to be a practical resource, offering not just theoretical insights but also detailed experimental protocols for a comprehensive comparative analysis.

Introduction: The Significance of Synthesis in Salbutamol's Therapeutic Action

Salbutamol, also known as albuterol, is a cornerstone of respiratory medicine, providing rapid relief from bronchospasm in conditions like asthma and chronic obstructive pulmonary disease (COPD).[1][2] Its therapeutic effect stems from its function as a short-acting β2-adrenergic receptor agonist (SABA).[3] Upon inhalation, salbutamol stimulates these receptors on bronchial smooth muscle, triggering a signaling cascade that results in muscle relaxation and bronchodilation.[4][5]

The pharmacological activity of salbutamol is almost exclusively attributed to its (R)-enantiomer, which has an affinity for the β2-receptor approximately 150 times greater than its (S)-isomer.[1][6] The (S)-enantiomer is not inert and has been associated with potential adverse effects.[1] The synthetic pathway used to manufacture salbutamol can significantly impact the final ratio of these enantiomers and the profile of process-related impurities. These subtle chemical differences, dictated by the choice of precursor, can have tangible implications for the drug's efficacy and safety profile. This guide will dissect these differences and provide the methodologies to quantify their impact.

Mechanism of Action: A Cellular Perspective

Salbutamol's efficacy is rooted in a well-understood G-protein coupled receptor (GPCR) signaling pathway.

• Receptor Binding: Salbutamol binds to β2-adrenergic receptors on airway smooth muscle cells.[4]

• G-Protein Activation: This binding activates the associated stimulatory G-protein (Gs).[4]

• Adenylyl Cyclase Activation: The Gs protein, in turn, activates the enzyme adenylyl cyclase.[1][3]

• cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP).[4][5]

• PKA Activation & Muscle Relaxation: The resulting increase in intracellular cAMP activates Protein Kinase A (PKA), which phosphorylates various downstream targets. This leads to a decrease in intracellular calcium levels, inhibiting myosin phosphorylation and causing the bronchial smooth muscle to relax.[3][4]

Caption: High-level overview of two distinct synthetic routes to Salbutamol.

The Critical Impact of Impurities

Regulatory bodies like the European Pharmacopoeia (EP) set strict limits on impurities in pharmaceutical products. [7]Impurities can arise from starting materials, intermediates, or degradation products and may affect the drug's efficacy, stability, and safety. The impurity profile is a fingerprint of the manufacturing process.

Impurity Name (EP)	Potential Origin/Concern
Salbutamol Impurity C	A related substance that must be monitored. [8]
Salbutamol Impurity F	May be produced during synthesis; controlled to 0.1-0.5%. [7]
Salbutamol Impurity L	A chloro-substituted analogue. [9]
Other Process Impurities	Various other impurities are known and linked to specific synthetic steps. [10][11][12]

The presence of these impurities, even in small quantities, can potentially interfere with the API's interaction with the β2-receptor or introduce off-target effects. Therefore, salbutamol derived from different precursors will inherently carry different impurity risk profiles that must be assessed.

Experimental Design for Comparative Efficacy Testing

To objectively compare salbutamol from different precursors (e.g., "Salbutamol-A" from Precursor A vs. "Salbutamol-B" from Precursor B), a multi-tiered experimental approach is required. This process validates the chemical integrity of each batch before proceeding to biological assays.

Caption: A phased experimental workflow for comparing salbutamol efficacy.

Phase 1: Physicochemical Characterization Protocol

Objective: To quantify the purity, identify and quantify impurities, and determine the enantiomeric ratio of salbutamol samples derived from different synthetic routes.

Methodology: HPLC and Chiral HPLC Analysis

• System Preparation: Use a High-Performance Liquid Chromatography (HPLC) system with a UV detector. [13]For standard purity analysis, a C18 column is appropriate. For chiral analysis, a specialized chiral column (e.g., polysaccharide-based) is required.

• Mobile Phase Preparation: A common mobile phase for salbutamol analysis consists of a buffered aqueous solution and an organic modifier like acetonitrile or methanol. [13][14]A gradient elution may be necessary to resolve all impurities. [10]3. Standard Preparation: Prepare a stock solution of certified reference standard salbutamol at a known concentration (e.g., 1 mg/mL). Create a series of dilutions to generate a calibration curve (e.g., 1-25 µg/mL). [13]Also prepare solutions of known impurity standards. [12]4. Sample Preparation: Accurately weigh and dissolve the salbutamol samples from different precursors in the mobile phase to a concentration within the calibration range.

• Chromatographic Run:

  • Inject the standards to establish retention times and build the calibration curve.

  • Inject the samples from each precursor.

  • For Purity: Monitor the chromatogram at a suitable wavelength (e.g., 210 nm or 274 nm). [13][14]Identify the main salbutamol peak and any impurity peaks by comparing retention times with standards. Quantify impurities against the main peak or their respective standards.

  • For Chiral Analysis: Using the chiral column, resolve the (R)- and (S)-enantiomers. Calculate the percentage of each enantiomer in the total salbutamol peak area.

• Data Analysis: Compare the impurity profiles and enantiomeric ratios of salbutamol derived from the different precursors. Batches must meet pre-defined pharmacopeial specifications before proceeding. [7]

Phase 2: In-Vitro Efficacy Protocol

Objective: To compare the biological activity of different salbutamol batches by measuring their ability to stimulate a key second messenger in a relevant cell model.

Methodology: cAMP Assay in Human Airway Smooth Muscle (ASM) Cells [15]

• Cell Culture: Culture primary human ASM cells in an appropriate growth medium until they reach 80-90% confluency in multi-well plates.

• Assay Preparation: Wash the cells with a serum-free medium. Pre-incubate the cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) for 15-30 minutes to prevent cAMP degradation.

• Drug Treatment: Prepare serial dilutions of each salbutamol batch (e.g., from 10⁻¹⁰ M to 10⁻⁵ M). Add the different concentrations of each salbutamol sample to the respective wells. Include a vehicle control (no drug) and a positive control (e.g., Forskolin, a direct adenylyl cyclase activator).

• Incubation: Incubate the plates at 37°C for a defined period (e.g., 15 minutes).

• Cell Lysis and cAMP Measurement: Terminate the reaction and lyse the cells according to the manufacturer's protocol for your chosen cAMP detection kit (e.g., ELISA, HTRF).

• Data Analysis:

  • Measure the cAMP concentration in each well.

  • Plot the cAMP concentration against the log of the salbutamol concentration for each batch.

  • Fit the data to a four-parameter logistic curve to determine the EC₅₀ (half-maximal effective concentration) and Eₘₐₓ (maximum effect) for each salbutamol sample.

  • Statistically compare the EC₅₀ and Eₘₐₓ values between batches. Significant differences may indicate variations in potency or efficacy.

Phase 3: In-Vivo Efficacy Protocol (Conceptual)

Objective: To compare the bronchodilator effect of different salbutamol batches in a living organism.

Methodology: Spirometry in Human Subjects [16][17] This outlines a standard clinical trial design. All human studies require rigorous ethical approval and adherence to regulatory guidelines.

• Study Design: A randomized, double-blind, crossover study is the gold standard. [18]A cohort of patients with stable, mild-to-moderate asthma would be recruited. [19]2. Washout Period: Patients would withhold their usual bronchodilator medications for a specified period before each study visit. [20]3. Baseline Measurement: Perform baseline spirometry to measure the Forced Expiratory Volume in one second (FEV₁). [17]4. Drug Administration: Administer a standardized dose (e.g., 100-200 µg) of one of the salbutamol formulations (e.g., Salbutamol-A, Salbutamol-B, or placebo) via a metered-dose inhaler (MDI). [21]5. Post-Dose Measurement: Measure FEV₁ at serial time points after administration (e.g., 15, 30, 60, 90 minutes) to assess the onset and magnitude of the bronchodilator response. [5][18]6. Crossover: After a sufficient washout period (e.g., one week), patients would return and receive a different formulation, repeating the process until each patient has received all formulations.

• Data Analysis: The primary endpoint is the change in FEV₁ from baseline. Compare the mean change in FEV₁ produced by each salbutamol formulation. A statistically significant difference in the FEV₁ response would indicate a difference in in-vivo efficacy. [16]

Synthesizing the Data: A Comparative Outlook

The data from these three phases must be integrated to form a complete picture.

Parameter	Method	Expected Outcome for High Efficacy Salbutamol	Potential Impact of Precursor Choice
Purity	HPLC	>99.5%	Different routes may introduce unique impurities requiring distinct purification strategies. [10]
(R)-enantiomer %	Chiral HPLC	As high as possible (for single-enantiomer drugs) or ~50% (for racemates)	Asymmetric synthesis routes aim to maximize (R)-salbutamol; racemic syntheses may have slight deviations. [22]
In-Vitro Potency (EC₅₀)	cAMP Assay	Low EC₅₀ (nanomolar range)	Impurities could act as antagonists or partial agonists, increasing the EC₅₀ (reducing potency).
In-Vivo Efficacy (ΔFEV₁)	Spirometry	Significant increase in FEV₁ from baseline (>12% and >200 mL). [20]	Reduced potency or the presence of bronchoconstrictive impurities could lead to a blunted FEV₁ response.

Conclusion

The precursor and synthetic route chosen for salbutamol manufacturing are not merely academic details; they are fundamental determinants of the final drug product's chemical composition. Variations in impurity profiles and enantiomeric ratios can arise, carrying the potential to alter the therapeutic efficacy and safety of the medication. While direct comparative efficacy studies between salbutamol derived from different named precursors are not abundant in public literature, the scientific principles and analytical methodologies to conduct such a comparison are well-established.

For drug development professionals, this guide underscores the necessity of a rigorous, multi-faceted analytical program. By integrating comprehensive physicochemical characterization with robust in-vitro and in-vivo bioassays, researchers can ensure that regardless of the synthetic origin, the salbutamol produced is pure, potent, and provides the maximum therapeutic benefit to patients suffering from respiratory diseases.

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In-Vitro Comparison of Albuterol Delivery from Different Nebulizers: A Technical Guide

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This guide provides a comprehensive in-vitro comparison of albuterol delivery from three principal types of nebulizers: jet, ultrasonic, and vibrating mesh. Designed for researchers, scientists, and drug development professionals, this document delves into the experimental methodologies used to characterize nebulizer performance, presents comparative data, and offers insights into the causal relationships between nebulizer technology and drug delivery efficiency.

Introduction: The Critical Role of Nebulizer Selection in Respiratory Therapy

Albuterol (salbutamol) is a cornerstone of respiratory therapy, administered to millions of patients for the management of bronchospasm. The efficacy of inhaled albuterol is critically dependent on its successful delivery to the lungs. Nebulizers, which convert liquid medication into a respirable aerosol, are a primary delivery vehicle. However, not all nebulizers are created equal. The underlying technology significantly impacts the characteristics of the generated aerosol and, consequently, the efficiency of drug delivery.[1] This guide focuses on the three most prevalent nebulizer technologies:

• Jet Nebulizers: These devices use a compressed gas source (air or oxygen) to create an area of negative pressure that draws the liquid medication up from a reservoir and shears it into an aerosol.

• Ultrasonic Nebulizers: These employ a piezoelectric crystal vibrating at a high frequency to generate the aerosol. The vibrations are focused on the surface of the liquid, creating a fountain of droplets.

• Vibrating Mesh Nebulizers (VMN): This technology utilizes a fine mesh or plate with thousands of microscopic holes. The mesh vibrates at a high frequency, actively pumping the liquid medication through the holes to produce a uniform aerosol.[2][3]

The selection of an appropriate nebulizer is a critical decision in both clinical practice and drug development. In-vitro characterization provides a standardized and reproducible means of comparing the performance of these devices, offering crucial data to inform these choices.

Key Performance Parameters for Nebulizer Evaluation

To objectively compare nebulizer performance, a set of standardized parameters is employed. These metrics, often guided by pharmacopeial standards such as USP Chapter <1601>, provide a comprehensive picture of the aerosol's quality and the nebulizer's efficiency.[4][5][6]

• Mass Median Aerodynamic Diameter (MMAD): This is the diameter at which 50% of the aerosol mass is contained in particles of a larger size and 50% in particles of a smaller size. For effective delivery to the bronchioles, an MMAD between 1 and 5 µm is generally considered optimal.[7][8]

• Geometric Standard Deviation (GSD): GSD is a measure of the span of the particle size distribution. A lower GSD indicates a more monodisperse aerosol, which is generally desirable for targeted drug delivery.

• Respirable Fraction (RF) or Fine Particle Fraction (FPF): This is the percentage of the aerosol mass contained within particles of a size range considered optimal for lung deposition (typically < 5 µm).[7]

• Drug Delivery Rate (µ g/min ): This parameter quantifies the amount of active pharmaceutical ingredient (API) delivered per unit of time. It is a crucial factor in determining the duration of treatment required to administer the prescribed dose.[6][9]

• Total Drug Delivered (TDD): TDD represents the total mass of the API delivered from the nebulizer throughout its operation.[6][9] This is a key indicator of the overall efficiency of the device.

Experimental Methodologies

The following protocols outline the standard in-vitro methods for assessing the key performance parameters of nebulizers. The experimental choices described are designed to ensure accuracy, reproducibility, and clinical relevance.

Measurement of Aerosol Particle Size Distribution

The gold standard for determining the aerodynamic particle size distribution of inhaled products is cascade impaction.[10][11][12] The Next Generation Impactor (NGI) is a widely used apparatus for this purpose.[8]

Protocol: Aerodynamic Particle Size Distribution by Next Generation Impactor (NGI)

• Preparation: The NGI is refrigerated at 5°C for at least 90 minutes prior to use. This crucial step mitigates the evaporative losses of the aqueous aerosol droplets, ensuring the measured particle size distribution is representative of what is generated at the nebulizer's mouthpiece.[12]

• Assembly: The nebulizer is connected to the NGI induction port. An airflow of 15 L/min is drawn through the impactor, simulating a representative adult inhalation flow rate.[8]

• Nebulization: The nebulizer is filled with a known volume and concentration of albuterol solution and operated for a predetermined time.

• Sample Recovery: The NGI is disassembled, and the albuterol deposited on each stage is dissolved in a suitable solvent.

• Quantification: The amount of albuterol on each stage is quantified using a validated analytical method, typically High-Performance Liquid Chromatography (HPLC).

• Data Analysis: The MMAD and GSD are calculated from the mass distribution of albuterol across the NGI stages.

Figure 1: Workflow for NGI-based particle size analysis.

An alternative and more rapid method for particle size analysis is laser diffraction.[12][13][14][15] This technique measures the scattering of a laser beam as the aerosol passes through it, providing a real-time measurement of the particle size distribution.[16] While faster, it is important to note that laser diffraction measures the geometric diameter, whereas cascade impaction measures the aerodynamic diameter, which is more clinically relevant for predicting lung deposition.[11][17]

Measurement of Drug Output and Total Emitted Dose

This protocol determines the rate at which the nebulizer delivers the drug and the total amount of drug delivered over the course of nebulization.[9]

Protocol: Drug Output and Total Emitted Dose

• Setup: The nebulizer is connected to a collection apparatus, typically a filter housing containing a glass fiber filter, capable of capturing the emitted aerosol. A constant airflow is drawn through the system. For breath-actuated or breath-assisted nebulizers, a breathing simulator with appropriate profiles should be used.[6]

• Delivery Rate Measurement: The nebulizer is operated for a short, defined period (e.g., 60 seconds). The filter is then removed, and the collected albuterol is quantified. The delivery rate is calculated in µ g/min .[6][8]

• Total Delivered Dose Measurement: A new filter is placed in the apparatus, and the nebulizer is run until nebulization ceases (i.e., the reservoir is empty).[8] The total amount of albuterol captured on the filter is then quantified to determine the TDD.

• Quantification: The amount of albuterol on the filters is determined by a validated HPLC method.

Figure 2: Workflow for Drug Output and TDD measurement.

Comparative In-Vitro Performance Data

The following table summarizes representative in-vitro performance data for the different nebulizer technologies when delivering albuterol. It is important to note that performance can vary between specific models within each category.

Parameter	Jet Nebulizer	Ultrasonic Nebulizer	Vibrating Mesh Nebulizer
MMAD (µm)	2.4 - 5.0	2.7 - 6.0	2.4 - 4.8
GSD	1.8 - 2.2	1.6 - 2.0	1.5 - 1.9
Respirable Fraction (%)	20 - 40	30 - 50	50 - 80
Drug Delivery Rate (µ g/min )	50 - 150	100 - 500	200 - 600
Total Drug Delivered (%)	15 - 30	30 - 60	40 - 70
Nebulization Time	Slowest	Fastest	Moderate
Residual Volume	High	Moderate	Low

Note: The values presented are aggregated from multiple studies and are intended for comparative purposes. Actual performance will vary based on the specific device, operating conditions, and drug formulation.

Discussion and Field-Proven Insights

The in-vitro data reveals significant performance differences between the nebulizer technologies, driven by their fundamental mechanisms of aerosol generation.

Jet Nebulizers: While widely used due to their low cost, jet nebulizers are generally the least efficient. The high-velocity airflow can lead to significant evaporative losses, which can increase the concentration of the drug in the reservoir over time.[2] They also tend to have a larger residual volume of medication left in the nebulizer cup, reducing the total drug delivered.

Ultrasonic Nebulizers: These devices are typically faster than jet nebulizers and can deliver a higher percentage of the drug.[2][18] However, the ultrasonic energy can generate heat, which may degrade thermolabile drugs.[2] The particle size produced by ultrasonic nebulizers can also be larger than that of other types.[2]

Vibrating Mesh Nebulizers: VMNs consistently demonstrate the highest efficiency in terms of total drug delivered and respirable fraction.[2][19][20][21][22] The active pumping mechanism results in a low residual volume and a more uniform aerosol with a lower GSD. The absence of a compressed gas source and minimal heat generation make them suitable for a wide range of drug formulations. The primary trade-off is often a higher initial device cost.

Causality and Clinical Relevance:

The superior in-vitro performance of vibrating mesh and ultrasonic nebulizers compared to jet nebulizers is well-documented.[2][19][20][22] The higher respirable fraction and total drug delivered by VMNs, for instance, suggest that a greater proportion of the nominal dose is available for lung deposition. This could potentially lead to improved clinical outcomes or the ability to achieve the same therapeutic effect with a lower nominal dose. Studies in pediatric ventilator models have shown that newer devices like ultrasonic and vibrating-mesh nebulizers are more efficient than jet nebulizers in delivering albuterol.[19][20][22]

It is crucial to understand that in-vitro performance is a strong indicator but not a direct surrogate for clinical efficacy. Patient-related factors such as breathing pattern, age, and disease state also play a significant role in the ultimate deposition of the aerosol in the lungs.[1] However, a nebulizer that is inefficient in-vitro is unlikely to be effective in-vivo. Therefore, rigorous in-vitro characterization is an indispensable step in the development and selection of nebulizer systems.

Conclusion

The choice of nebulizer technology has a profound impact on the efficiency of albuterol delivery. In-vitro testing demonstrates that vibrating mesh nebulizers generally offer the highest efficiency, characterized by a high respirable fraction, high total drug delivered, and a low residual volume. Ultrasonic nebulizers also offer significant advantages over traditional jet nebulizers, particularly in terms of speed and output. While jet nebulizers remain a viable option, their lower efficiency must be considered.

This guide has outlined the standard methodologies for the in-vitro comparison of nebulizers and presented a synthesis of the expected performance characteristics. By understanding the causal relationships between nebulizer design and aerosol properties, researchers and drug development professionals can make more informed decisions, ultimately leading to the development of more effective and reliable inhaled therapies.

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• Powner, J., et al. (1997). Comparison of three commercial ultrasonic nebulizers. PubMed, [Link]

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A Guide to the Definitive Structural Elucidation of (-)-4-Benzyl Albuterol: An Orthogonal Analytical Approach

Audience: Researchers, scientists, and drug development professionals.

Abstract: The synthesis of single-enantiomer active pharmaceutical ingredients (APIs) is a cornerstone of modern drug development. Levalbuterol, the (R)-enantiomer of albuterol, offers improved therapeutic outcomes over its racemic counterpart by minimizing the adverse effects associated with the (S)-enantiomer. The synthesis of Levalbuterol often proceeds through the key intermediate, (-)-4-Benzyl albuterol. Ensuring the absolute structural and stereochemical integrity of this intermediate is not merely a matter of process control; it is a critical determinant of the final API's purity, safety, and efficacy.

This guide provides an in-depth, technically-grounded comparison of the analytical methodologies required for the unambiguous structural elucidation and confirmation of (-)-4-Benzyl albuterol. Moving beyond a simple listing of techniques, we explore the causality behind experimental choices, presenting a self-validating system of orthogonal methods that together provide irrefutable proof of structure and stereochemistry.

The Imperative of Unambiguous Characterization

In pharmaceutical development, an API is only as pure as its starting materials and intermediates. For chiral drugs, this mandate extends beyond chemical purity to encompass enantiomeric purity. Regulatory bodies, including the FDA, have established clear guidelines emphasizing the need to characterize the stereochemical composition of a drug substance.[1] The synthesis of (R)-albuterol (Levalbuterol) via its O-benzylated precursor necessitates a rigorous analytical framework to confirm two distinct molecular features of the intermediate, (-)-4-Benzyl albuterol:

• Structural Connectivity: Does the molecule possess the correct atomic framework and bonding as described by its chemical name, 2-(tert-butylamino)-1-[4-(benzyloxy)-3-(hydroxymethyl)phenyl]ethanol?

• Absolute Stereochemistry: Is the chiral center at the carbinol carbon in the correct (R)-configuration, corresponding to the desired levorotatory (-) enantiomer?

A failure to confirm both aspects with high confidence can lead to impurities in the final API, potentially compromising patient safety and therapeutic effect. Our approach, therefore, relies on a triad of orthogonal techniques: Mass Spectrometry (MS) for molecular mass and fragmentation, Nuclear Magnetic Resonance (NMR) Spectroscopy for atomic connectivity, and Chiral High-Performance Liquid Chromatography (HPLC) for enantiomeric identity and purity.

Part I: Confirmation of Molecular Structure & Connectivity

The first step is to confirm the fundamental chemical structure—the correct atoms are connected in the correct sequence.

High-Resolution Mass Spectrometry (HRMS): The Elemental Blueprint

Expertise & Causality: Before delving into complex structural details, we must first confirm the most basic property: the molecular formula. Low-resolution MS can be ambiguous, but High-Resolution Mass Spectrometry provides mass accuracy to within a few parts per million (ppm), enabling the confident determination of the elemental composition from the measured mass-to-charge ratio (m/z). For (-)-4-Benzyl albuterol (C₂₀H₂₇NO₃), this is the foundational piece of evidence.[]

Experimental Protocol: HRMS via ESI-TOF

• Sample Preparation: Prepare a ~1 mg/mL solution of the synthesized (-)-4-Benzyl albuterol in methanol. Dilute this stock solution 1:100 with 50:50 methanol:water containing 0.1% formic acid to promote protonation.

• Instrumentation: Utilize an Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometer.

• Analysis Mode: Operate in positive ion mode to detect the protonated molecule, [M+H]⁺.

• Infusion: Infuse the sample directly at a flow rate of 5 µL/min.

• Calibration: Ensure the instrument is calibrated immediately prior to analysis using a known reference standard (e.g., sodium formate) to achieve high mass accuracy.

• Data Acquisition: Acquire data over the m/z range of 100-500.

Data Presentation: Expected HRMS Results

Parameter	Theoretical Value	Observed Value (Hypothetical)	Mass Error (ppm)
Molecular Formula	C₂₀H₂₇NO₃	-	-
Neutral Monoisotopic Mass	329.1991 Da	-	-
[M+H]⁺ Ion	330.2064 m/z	330.2061 m/z	< 1 ppm

| [M+Na]⁺ Ion | 352.1883 m/z | 352.1880 m/z | < 1 ppm |

Trustworthiness: The observation of the [M+H]⁺ ion within 5 ppm of the theoretical value provides extremely high confidence in the assigned molecular formula, effectively ruling out other potential elemental compositions.

Tandem Mass Spectrometry (MS/MS): Deconstructing the Molecule

Expertise & Causality: While HRMS confirms what atoms are present, Tandem MS (MS/MS) helps confirm how they are connected. By selecting the parent ion ([M+H]⁺), inducing fragmentation, and analyzing the resulting daughter ions, we can verify the presence of key structural motifs, such as the tert-butyl group and the benzyl ether. This fragmentation pattern serves as a molecular fingerprint.

Experimental Protocol: MS/MS Fragmentation Analysis

• Instrumentation: Use a triple quadrupole or ion trap mass spectrometer coupled with an ESI source.

• Parent Ion Selection: Isolate the [M+H]⁺ ion (m/z 330.2) in the first mass analyzer.

• Collision-Induced Dissociation (CID): Introduce collision gas (e.g., argon) into the collision cell to induce fragmentation of the parent ion. Vary the collision energy (e.g., 10-40 eV) to observe a range of fragment ions.

• Daughter Ion Scan: Scan the third mass analyzer to detect the fragment ions produced.

Mandatory Visualization: Fragmentation Pathway

Caption: Key fragmentation pathways for [M+H]⁺ of 4-Benzyl albuterol.

Data Presentation: Key Fragment Ions

m/z	Proposed Fragment	Structural Significance
312.2	[M+H - H₂O]⁺	Confirms presence of a hydroxyl group.
274.1	[M+H - C₄H₈]⁺	Characteristic loss of isobutylene from the tert-butylamino group.

| 91.1 | [C₇H₇]⁺ | Formation of the stable benzyl cation, confirming the benzyl ether. |

Trustworthiness: This predictable fragmentation pattern, especially the losses corresponding to the tert-butyl and benzyl groups, provides strong, self-validating evidence for the proposed connectivity, corroborating the HRMS data.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Connectivity Map

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve ~10 mg of the sample in 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CD₃OD).

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum.

• 2D NMR (Optional but Recommended): Perform COSY (Correlation Spectroscopy) to establish H-H couplings and HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded C-H pairs for unambiguous assignment.

Data Presentation: Predicted NMR Data (in DMSO-d₆)

¹H NMR	Predicted δ (ppm)	Multiplicity	Assignment
Aromatic (Benzyl)	7.30 - 7.50	m	5H, -OCH₂C₆H₅
Aromatic (Ring)	6.90 - 7.20	m	3H, Ar-H
Benzyl CH₂	5.10	s	2H, -OCH₂ Ph
Carbinol CH	4.60	dd	1H, Ar-CH (OH)-
Hydroxymethyl CH₂	4.45	s	2H, Ar-CH₂ OH
Aliphatic CH₂	2.50 - 2.70	m	2H, -CH(OH)-CH₂ NH-

| tert-Butyl CH₃ | 1.05 | s | 9H, -C(CH₃ )₃ |

¹³C NMR	Predicted δ (ppm)	Assignment
Aromatic	157, 137, 132, 126-128	Ar-C
Benzyl CH₂	69.5	-OCH₂ Ph
Carbinol CH	68.0	Ar-CH (OH)-
Hydroxymethyl CH₂	63.0	Ar-CH₂ OH
tert-Butyl C	50.0	-C (CH₃)₃
Aliphatic CH₂	48.0	-CH(OH)-CH₂ NH-
tert-Butyl CH₃	29.0	-C(CH₃ )₃

Trustworthiness: The combined data from ¹H and ¹³C NMR, especially when supported by 2D experiments, provides a complete and definitive map of the molecule's covalent structure. Each signal and coupling constant must be consistent with the proposed structure, creating a highly self-consistent dataset.

Part II: Confirmation of Absolute Stereochemistry

Confirming the correct connectivity is only half the battle. We must now prove that the sample consists predominantly of the desired (-)-enantiomer.

Chiral High-Performance Liquid Chromatography (HPLC): The Enantiomeric Purity Workhorse

Expertise & Causality: Chiral HPLC is the most widely used and reliable technique for separating and quantifying enantiomers in pharmaceutical analysis.[5][6] The principle relies on a chiral stationary phase (CSP) that forms transient, diastereomeric complexes with the enantiomers, leading to different interaction strengths and, consequently, different retention times. For albuterol and its derivatives, macrocyclic glycopeptide-based CSPs, such as those based on teicoplanin, have proven highly effective.[7][8][9][10]

Mandatory Visualization: Chiral HPLC Workflow

Caption: Workflow for enantiomeric purity analysis by Chiral HPLC.

Experimental Protocol: Enantioselective HPLC

• System: HPLC with UV or fluorescence detector.

• Column: Chirobiotic T (Teicoplanin-based CSP), 250 x 4.6 mm, 5 µm.

• Mobile Phase: A polar organic mobile phase, such as Methanol/Acetonitrile/Glacial Acetic Acid/Diethylamine (e.g., 40:60:0.3:0.2 v/v/v/v).[9]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 230 nm or fluorescence (Excitation: 230 nm, Emission: 310 nm) for higher sensitivity.[9]

• System Suitability: First, inject a racemic standard of 4-Benzyl albuterol to confirm the separation of the two enantiomers and determine their retention times. The resolution (Rs) between the two peaks should be >1.5.

• Analysis: Inject the synthesized (-)-4-Benzyl albuterol sample.

• Quantification: Calculate the enantiomeric excess (% ee) using the peak areas: % ee = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100, where Area₁ is the peak area of the major enantiomer.

Data Presentation: Representative Chiral HPLC Data

Compound	Retention Time (t_R)	Resolution (Rs) vs. other enantiomer	Area % (in test sample)
(+)-4-Benzyl albuterol	~10.5 min	\multirow{2}{*}{> 1.8}	< 0.1%

| (-)-4-Benzyl albuterol | ~12.0 min | | > 99.9% |

Trustworthiness: This method provides a direct, quantitative measure of enantiomeric purity. By first establishing the retention times with a racemic standard, the identity of the peaks in the test sample is confirmed. A high % ee value provides definitive, self-validating proof of the sample's stereochemical identity.

Alternative and Confirmatory Techniques

While the triad of MS, NMR, and Chiral HPLC provides a comprehensive and sufficient confirmation for most drug development purposes, it is important to understand how they compare to other methods.

• X-ray Crystallography: This technique is considered the absolute "gold standard" for determining stereochemistry as it provides a 3D structure of the molecule in a crystal lattice.[5] However, it is entirely dependent on the ability to grow a high-quality single crystal, which is not always feasible or time-efficient in a process development environment. It is often reserved for definitive structural proof of a final API or a key reference standard.

• Optical Rotation: Measurement of specific rotation using a polarimeter confirms the bulk property of the sample as either dextrorotatory (+) or levorotatory (-). While essential for confirming the (-) designation, it does not provide information on enantiomeric purity, as a sample with 80% ee would still show a strong negative rotation. It is a complementary technique to chiral HPLC, not a replacement.

• Circular Dichroism (CD) Spectroscopy: CD measures the differential absorption of left and right circularly polarized light by a chiral molecule.[] The resulting spectrum (a "Cotton effect") can be used to deduce the absolute configuration by comparing it to a known standard or to theoretical calculations. It is a powerful tool but is less quantitative and less direct than chiral chromatography for purity assessment.

Conclusion: A Triangulation of Evidence

The structural elucidation of a critical pharmaceutical intermediate like (-)-4-Benzyl albuterol cannot rely on a single analytical technique. The robust and trustworthy approach presented here is a system of orthogonal, self-validating methods.

• HRMS confirms the correct elemental formula.

• MS/MS and NMR work in concert to build the molecular structure, confirming the specific connectivity of all atoms and functional groups.

• Chiral HPLC provides definitive, quantitative proof of the absolute stereochemistry and enantiomeric purity.

Together, these techniques form a logical and scientifically sound workflow that provides an unambiguous and definitive confirmation of the identity and quality of (-)-4-Benzyl albuterol, ensuring the integrity of the subsequent synthesis of Levalbuterol.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 4-Benzyl Albuterol, (-)-

As a Senior Application Scientist, it is understood that meticulous handling of research compounds extends through their entire lifecycle, including their final disposition. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 4-Benzyl albuterol, (-)-, ensuring the safety of laboratory personnel and environmental integrity. The procedures outlined herein are synthesized from established laboratory safety protocols and regulatory guidelines.

Foundational Principles of Chemical Waste Management

Before delving into the specifics of 4-Benzyl albuterol, (-)-, it is crucial to ground our practice in the universal tenets of laboratory waste management. The primary goal is to prevent the release of hazardous materials into the environment and to ensure the safety of all personnel. This involves a systematic approach to waste segregation, containment, and disposal, adhering to all local, state, and federal regulations. It is imperative to recognize that from the moment a chemical is designated as waste, it is subject to stringent regulatory control until its final treatment or disposal.[1]

Characterization of 4-Benzyl Albuterol, (-)- as a Waste Stream

4-Benzyl albuterol, (-)-, as a research-grade pharmaceutical compound, must be treated as a hazardous chemical waste unless explicitly determined otherwise by an institution's Environmental Health and Safety (EHS) office.[2] The Safety Data Sheet (SDS) for 4-Benzyl Albuterol indicates that it is very toxic to aquatic life with long-lasting effects, underscoring the need for stringent disposal protocols to prevent environmental release.[3]

Key Hazard Considerations:

Hazard Classification	Implication for Disposal
Acute Oral Toxicity	Avoid generation of dusts or aerosols during handling and disposal.[4]
Skin Sensitizer	Requires the use of personal protective equipment (PPE) to prevent skin contact.
Hazardous to the Aquatic Environment	Prohibits disposal down the drain.[5]

Pre-Disposal: Minimization and Handling

Waste minimization should be an integral part of laboratory practice.[1] This can be achieved by ordering only the necessary quantities of 4-Benzyl albuterol, (-)- and ensuring efficient experimental design to reduce the generation of waste.

When handling 4-Benzyl albuterol, (-)- for disposal, always wear appropriate Personal Protective Equipment (PPE), including:

• Safety glasses or goggles

• Chemical-resistant gloves

• A lab coat

Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of any dust or aerosols.[6][4]

Step-by-Step Disposal Protocol for 4-Benzyl Albuterol, (-)-

This protocol outlines the necessary steps for the safe and compliant disposal of solid 4-Benzyl albuterol, (-)- and contaminated materials.

4.1. Waste Segregation and Containment

• Solid Waste:

  • Place solid 4-Benzyl albuterol, (-)- into a dedicated, properly labeled hazardous waste container.[6][1]

  • The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid.[7]

  • Do not mix with other waste streams unless explicitly permitted by your institution's EHS department.[7]

• Contaminated Labware:

  • Disposable items such as gloves, weighing paper, and pipette tips that have come into contact with 4-Benzyl albuterol, (-)- should be placed in the same designated solid hazardous waste container.

  • For non-disposable glassware, decontaminate by rinsing with a suitable solvent (e.g., ethanol or methanol) and collect the rinseate as hazardous liquid waste.

4.2. Labeling of Hazardous Waste Containers

Proper labeling is critical for ensuring safe handling and disposal by EHS personnel. The label must include:

• The words "Hazardous Waste"

• The full chemical name: "4-Benzyl albuterol, (-)-" (avoiding abbreviations)

• The approximate quantity of waste

• The date the waste was first added to the container

• The specific hazards (e.g., "Toxic," "Environmental Hazard")

4.3. Storage of Hazardous Waste

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[1][7]

• The SAA must be at or near the point of waste generation and under the control of the laboratory personnel.[1]

• Ensure that the waste container is kept closed at all times, except when adding waste.[1][2]

• Store incompatible waste types separately to prevent accidental reactions.[7]

4.4. Arranging for Disposal

• Once the waste container is full, or if it has been in storage for an extended period (typically not to exceed one year), contact your institution's EHS department to arrange for a waste pickup.[1][7]

• Do not attempt to dispose of the chemical waste through regular trash or by flushing it down the drain.[2][8] The SDS for 4-Benzyl Albuterol explicitly states to "Dispose of contents/container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations, and product characteristics at time of disposal."[4]

Emergency Procedures for Spills

In the event of a spill of 4-Benzyl albuterol, (-)-:

• Evacuate the immediate area if the spill is large or if there is a risk of airborne dust.

• Notify your supervisor and, if necessary, the institutional EHS department.

• Contain the spill using appropriate absorbent materials for powders.

• Clean the area as directed by your institution's safety protocols, wearing appropriate PPE.

• Dispose of all cleanup materials as hazardous waste in the designated container.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of 4-Benzyl albuterol, (-)-.

Caption: Decision workflow for the safe disposal of 4-Benzyl Albuterol, (-)-.

Conclusion

The responsible disposal of 4-Benzyl albuterol, (-)- is a critical aspect of laboratory safety and environmental stewardship. By adhering to the principles of waste minimization, proper segregation, containment, and labeling, researchers can ensure that this compound is managed in a safe and compliant manner. Always consult your institution's specific guidelines and the Safety Data Sheet for the most accurate and up-to-date information.

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Navigating the Safe Handling of 4-Benzyl Albuterol, (-)-: A Guide for Researchers

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 4-Benzyl albuterol, (-)- (CAS No. 56796-66-8). As a derivative of albuterol, a potent beta-2 adrenergic agonist, this compound requires careful handling to mitigate occupational exposure risks. In the absence of a specific Occupational Exposure Limit (OEL), this document outlines a risk-based approach using the principles of Occupational Exposure Banding (OEB) to establish safe handling procedures and personal protective equipment (PPE) requirements.

Hazard Assessment and Occupational Exposure Banding (OEB)

For novel or specialized compounds like 4-Benzyl albuterol, (-)-, comprehensive toxicological data is often limited. In such cases, the National Institute for Occupational Safety and Health (NIOSH) recommends a strategy called Occupational Exposure Banding.[1][2] This process categorizes chemicals into "bands" based on their potential health hazards and potency, which then guides the selection of appropriate control measures.[3][4]

Toxicological Profile of the Parent Compound: Albuterol

• Acute Toxicity: Albuterol exhibits low acute toxicity.[5]

• Mutagenicity: It has not been found to be mutagenic.[5]

• Reproductive Toxicity: Albuterol is recognized as a teratogen in animal studies.[6][7] Studies in mice have demonstrated the formation of cleft palate at exposures relevant to human therapeutic doses.[6][8]

The benzyl substitution on the albuterol molecule may alter its toxicological profile; however, without specific data, it is prudent to assume that 4-Benzyl albuterol, (-)- presents a similar or potentially greater hazard than albuterol, particularly concerning reproductive toxicity.

Provisional Occupational Exposure Band Assignment

Based on the known reproductive toxicity of the parent compound, 4-Benzyl albuterol, (-)- is provisionally assigned to Occupational Exposure Band 3 (OEB 3) . This category is appropriate for compounds that are considered slightly toxic and may have the potential to cause serious health effects, such as reproductive toxicity.[9][10] The corresponding OEL range for OEB 3 is typically 10-100 µg/m³.[9]

This OEB 3 classification dictates the need for specific engineering controls and a comprehensive PPE regimen to minimize the risk of exposure.

Personal Protective Equipment (PPE) and Engineering Controls for OEB 3 Compounds

For handling OEB 3 compounds like 4-Benzyl albuterol, (-)-, a multi-layered approach to protection is essential, combining engineering controls with a robust PPE program.

Engineering Controls

Engineering controls should be the primary means of minimizing exposure.[11]

• Ventilation: All manipulations of powdered 4-Benzyl albuterol, (-)- should be conducted in a certified chemical fume hood or a powder containment hood. For more sensitive operations or larger quantities, a glovebox or flexible isolator is recommended.[10]

• Contained Systems: For transfers of powdered material, the use of closed systems, such as split butterfly valves or continuous liners, is advised to prevent the generation of airborne dust.[12]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Benzyl albuterol, (-)-:

PPE Component	Specification	Rationale
Respiratory Protection	Half-mask respirator with P100 (HEPA) filters. For higher-risk operations (e.g., large quantity handling, potential for aerosolization), a Powered Air-Purifying Respirator (PAPR) with a full hood is recommended.[13]	Protects against inhalation of airborne particles. A PAPR offers a higher assigned protection factor.
Hand Protection	Double gloving with nitrile gloves. Cuffs of the outer gloves should be taped to the lab coat sleeves.	Prevents skin contact. Double gloving provides an extra layer of protection in case of a breach in the outer glove.
Eye Protection	Chemical splash goggles or a full-face shield if not using a PAPR with a full hood.	Protects eyes from splashes and airborne particles.
Body Protection	Disposable or launderable coveralls (Category III) with elasticated cuffs. A disposable gown over the coveralls is recommended for added protection during powder handling.[13]	Prevents contamination of personal clothing and skin.
Foot Protection	Disposable shoe covers (booties).	Prevents the tracking of contaminants out of the laboratory.

Safe Handling and Operational Plan

A step-by-step approach to handling 4-Benzyl albuterol, (-)- is crucial for maintaining a safe laboratory environment.

Workflow for Safe Handling

Caption: Safe handling workflow for 4-Benzyl albuterol, (-)-.

Detailed Procedures

Step 1: Preparation

• Don PPE: Before entering the designated handling area, put on all required PPE as specified in the table above.

• Prepare Work Area: Ensure the chemical fume hood or containment enclosure is functioning correctly. Cover the work surface with a disposable absorbent liner.

Step 2: Handling

• Receiving and Storage: Upon receipt, visually inspect the container for any damage. Store the container in a clearly labeled, designated area for potent compounds, away from incompatible materials.

• Weighing: Conduct all weighing operations within a containment enclosure. Use dedicated utensils (spatulas, weigh boats). Tare the receiving vessel before adding the compound to avoid contamination of the balance.

• Solution Preparation: Add the solvent to the weighed compound within the containment enclosure. Ensure the container is securely capped before removing it from the enclosure.

Step 3: Post-Handling

• Decontamination: Decontaminate all surfaces and equipment that may have come into contact with the compound. A suitable decontamination solution should be used, followed by a rinse with an appropriate solvent.[14] The effectiveness of the cleaning procedure should be validated.[15]

• Doff PPE: Remove PPE in a designated area, taking care to avoid self-contamination. Disposable PPE should be placed in a designated hazardous waste container.

• Waste Disposal: Dispose of all contaminated waste in accordance with institutional and local regulations for hazardous pharmaceutical waste.

Disposal Plan

The disposal of 4-Benzyl albuterol, (-)- and all associated contaminated materials must be handled with care to prevent environmental contamination and ensure regulatory compliance.

Waste Classification

Given its aquatic toxicity and potent nature, waste containing 4-Benzyl albuterol, (-)- should be classified as hazardous pharmaceutical waste and managed according to the regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5][16]

Disposal Procedures

• Unused Compound: Unused or expired 4-Benzyl albuterol, (-)- must be disposed of as hazardous waste. It should not be poured down the drain or disposed of in regular trash.

• Contaminated Materials: All disposable items that have come into contact with the compound, including gloves, gowns, shoe covers, absorbent liners, and weighing boats, must be collected in a designated hazardous waste container. These containers are typically black and labeled "Hazardous Waste Pharmaceuticals".[5]

• Empty Containers: Containers that have held 4-Benzyl albuterol, (-)- are considered RCRA empty only after specific procedures, such as triple rinsing, have been followed. The rinsate from this process must also be collected as hazardous waste.[8]

• Treatment: All hazardous pharmaceutical waste must be treated at a permitted facility before final disposal. The most common and effective method for destroying potent pharmaceutical compounds is incineration.[5]

It is imperative to consult with your institution's Environmental Health and Safety (EHS) department to ensure that all disposal procedures are in full compliance with federal, state, and local regulations.

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